Amb, (+-)-

• CAS: 1863066-06-1

Core Science & Biosynthesis

Amphotericin B: A Deep Dive into its Antifungal Mechanism of Action on Fungal Membranes

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Amphotericin B (AmB) has remained a cornerstone in the treatment of life-threatening systemic fungal infections for over six decades. Its broad spectrum of activity and low incidence of resistance underscore its clinical importance. However, its utility is often hampered by significant toxicity, primarily nephrotoxicity. A thorough understanding of its mechanism of action at the molecular level is paramount for the development of new, safer, and more effective antifungal therapies. This technical guide provides an in-depth exploration of the core mechanisms by which Amphotericin B exerts its antifungal effects on fungal membranes, with a focus on the established pore-forming model and the more recent sterol sponge hypothesis. This document synthesizes quantitative data, details key experimental protocols, and provides visualizations of the critical pathways and workflows involved in elucidating AmB's function.

Core Mechanisms of Action

The antifungal activity of Amphotericin B is primarily attributed to its specific interaction with ergosterol (B1671047), the principal sterol in fungal cell membranes. This preferential binding to ergosterol over cholesterol, the predominant sterol in mammalian cell membranes, forms the basis of its selective toxicity.[1] Two major models currently describe the downstream effects of this interaction: the ion channel formation model and the sterol sponge model.

The Ion Channel Formation Model

The classical and most widely accepted mechanism of action is the formation of transmembrane ion channels.[2] In this model, several AmB molecules self-assemble within the fungal membrane, facilitated by their interaction with ergosterol. This assembly forms a barrel-like structure with a hydrophilic core and a lipophilic exterior that spans the lipid bilayer. The hydrophilic interior, lined with the hydroxyl groups of the AmB molecules, creates a pore that allows the leakage of monovalent cations, primarily potassium (K+), and other small molecules from the cytoplasm.[2] This uncontrolled ion flux leads to depolarization of the cell membrane, disruption of cellular homeostasis, and ultimately, cell death.

The Sterol Sponge Model

More recent evidence has given rise to the "sterol sponge" model, which proposes an alternative, and possibly complementary, mechanism. This model suggests that AmB can exist as large, extramembranous aggregates that function by extracting ergosterol directly from the fungal membrane.[1] This sequestration of ergosterol disrupts the integrity and fluidity of the membrane, leading to a cascade of detrimental effects on essential membrane-dependent cellular processes, ultimately resulting in fungal cell death. This model helps to explain some observations that are not fully accounted for by the pore formation model alone.

Induction of Oxidative Stress

In addition to direct membrane disruption, Amphotericin B has been shown to induce the production of reactive oxygen species (ROS) in fungal cells.[3][4] The accumulation of ROS leads to oxidative damage to vital cellular components, including lipids, proteins, and DNA, contributing to the fungicidal activity of the drug. The exact mechanism of ROS induction is still under investigation but is thought to be a consequence of the membrane stress and metabolic disruption caused by AmB's primary actions.

Quantitative Data

A comprehensive understanding of Amphotericin B's mechanism of action requires the analysis of quantitative data that characterize its biological activity and biophysical interactions.

Table 1: In Vitro Susceptibility of Candida Species to Amphotericin B

The minimum inhibitory concentration (MIC) is a critical measure of an antifungal agent's potency. The MIC50 and MIC90 represent the concentrations at which 50% and 90% of the tested isolates are inhibited, respectively.

Candida Species	MIC50 (µg/mL)	MIC90 (µg/mL)	Reference
Candida albicans	0.032 - 0.25	0.19 - 0.5	[5][6]
Candida tropicalis	0.094	0.25	[5]
Candida parapsilosis	0.016	0.125	[5]
Candida glabrata	0.125	0.38	[5]
Candida krusei	0.19	0.38	[5]
All Candida spp. (L-AmB)	0.25	1	[7][8]
All Candida spp. (AmB Etest)	0.19	0.5	[7][8]

L-AmB refers to liposomal Amphotericin B.

Table 2: Biophysical Parameters of Amphotericin B Interaction with Membranes

Parameter	Ergosterol-Containing Membrane	Cholesterol-Containing Membrane	Reference
AmB Interaction	More specific and stable interaction.	Less specific interaction.	[2][9]
Channel Properties	Larger and more stable ion channels, higher predicted ion conductance.	Smaller and less stable channels.	[2][9]
Sterol Extraction	AmB extracts ergosterol from the bilayer.	AmB does not extract cholesterol from the bilayer.	[10]
Membrane Ordering	Disorders lipid acyl chains due to direct ergosterol complexation.	Increases the orientational order of lipid acyl chains.	[11]

Experimental Protocols

The elucidation of Amphotericin B's mechanism of action has been made possible through a variety of sophisticated experimental techniques. Detailed protocols for key experiments are provided below.

Patch-Clamp Recording of AmB Channels in Fungal Protoplasts

This technique allows for the direct measurement of ion channel activity in the cell membrane.

Objective: To characterize the electrical properties of AmB-induced ion channels in fungal membranes.

Methodology:

• Protoplast Preparation:

  • Grow filamentous fungi in appropriate liquid culture.

  • Treat hyphae with a cell wall-degrading enzyme solution (e.g., a mixture of lyticase, chitinase, and glucuronidase) in an osmotic stabilizer (e.g., sorbitol).

  • An advanced method involves using a femtosecond laser to make a precise incision on the cell wall of plasmolysed hyphae, followed by a reduction in solution osmolarity to promote protoplast extrusion.[12]

• Electrophysiological Recording:

  • Use a standard patch-clamp setup with an upright microscope.[13]

  • Fill a borosilicate glass micropipette with an intracellular-like solution. The pipette resistance should be in the range of 4-8 MΩ.[13]

  • Apply light positive pressure to the pipette and approach a protoplast.

  • Upon contact, release the pressure to form a high-resistance (GΩ) seal between the pipette tip and the cell membrane.

  • For perforated patch-clamp, include Amphotericin B (e.g., 240 µg/mL) in the pipette solution to allow for electrical access while maintaining the integrity of the cytoplasm.[14]

  • Apply voltage steps and record the resulting currents to measure single-channel conductance and open probability.

Solid-State NMR (ssNMR) Spectroscopy of AmB-Ergosterol Complexes in Lipid Bilayers

ssNMR provides atomic-level structural information on AmB aggregates and their interaction with sterols within a membrane environment.

Objective: To determine the structure of AmB assemblies in the presence of ergosterol.

Methodology:

• Sample Preparation:

  • Co-dissolve Amphotericin B, ergosterol, and a model lipid (e.g., dipalmitoylphosphatidylcholine - DPPC) in an organic solvent.

  • Remove the solvent by evaporation to form a thin film.

  • Hydrate the film with buffer to form multilamellar vesicles (MLVs).

  • The sample is then subjected to a heating, sonication, and cooling cycle to ensure homogeneity before being packed into an ssNMR rotor.[15]

• NMR Spectroscopy:

  • Perform experiments on a high-field solid-state NMR spectrometer.

  • Utilize techniques such as 13C-19F Rotational Echo Double Resonance (REDOR) to measure interatomic distances between labeled AmB molecules.[16]

  • These distance restraints are then used in computational models to determine the three-dimensional structure of the AmB-ergosterol complex.[16]

  • Deuterium (2H) NMR can be used to probe the dynamics and ordering of lipids and sterols in the presence of AmB.[11][17]

Measurement of Reactive Oxygen Species (ROS) using 2',7'-Dichlorodihydrofluorescein Diacetate (DCFH-DA)

This fluorescence-based assay is commonly used to detect intracellular ROS production.

Objective: To quantify the induction of ROS in fungal cells upon treatment with Amphotericin B.

Methodology:

• Cell Preparation:

  • Grow Candida albicans cells in a suitable liquid medium overnight.

  • Harvest the cells by centrifugation and wash with phosphate-buffered saline (PBS).

  • Resuspend the cells to a desired density (e.g., 1x10^6 cells/mL).[18]

• DCFH-DA Staining and AmB Treatment:

  • Prepare a stock solution of DCFH-DA in DMSO (e.g., 10 mM).[19]

  • Dilute the stock solution to a working concentration (e.g., 10-20 µM) in PBS or culture medium immediately before use.[19][20]

  • Add the DCFH-DA working solution to the cell suspension and incubate for 30-60 minutes at 37°C in the dark.[3][18]

  • Wash the cells to remove excess probe.

  • Resuspend the stained cells in fresh medium and add Amphotericin B at the desired concentration.

• Fluorescence Measurement:

  • Incubate the cells with AmB for the desired time period (e.g., 1-6 hours).[20]

  • Measure the fluorescence intensity using a fluorescence microplate reader, flow cytometer, or fluorescence microscope with excitation at ~485-495 nm and emission at ~529-535 nm.[3][20]

  • An increase in fluorescence intensity corresponds to an increase in intracellular ROS levels.

Visualizations

Diagrams created using Graphviz (DOT language) to illustrate key concepts.

Ion Channel Formation Model

Caption: The ion channel formation model of Amphotericin B action.

Sterol Sponge Model

Caption: The sterol sponge model of Amphotericin B action.

Experimental Workflow for Mechanism of Action Studies

Caption: A general experimental workflow for investigating Amphotericin B's mechanism of action.

Conclusion

The mechanism of action of Amphotericin B against fungal membranes is a multifaceted process that has been the subject of intense research for decades. While the ion channel formation model remains a central tenet of its fungicidal activity, the sterol sponge model provides a compelling framework for understanding additional aspects of its potent effects. The induction of oxidative stress further contributes to its efficacy. A detailed understanding of these mechanisms, supported by robust quantitative data and sophisticated experimental approaches, is essential for the rational design of novel antifungal agents with an improved therapeutic index. This guide provides a comprehensive overview of the current state of knowledge and the experimental tools available to researchers in this critical field of drug development.

References

• 1. Recent progress in the study of the interactions of amphotericin B with cholesterol and ergosterol in lipid environments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparative molecular dynamics simulations of amphotericin B-cholesterol/ergosterol membrane channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cosmobiousa.com [cosmobiousa.com]
• 4. researchgate.net [researchgate.net]
• 5. Survey of amphotericin B susceptibility of Candida clinical isolates determined by Etest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jidc.org [jidc.org]
• 7. Invitro antifungal susceptibilities of Candida species to liposomal amphotericin B, determined using CLSI broth microdilution, and amphotericin B deoxycholate, measured using the Etest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vitro antifungal susceptibilities of Candida species to liposomal amphotericin B, determined using CLSI broth microdilution, and amphotericin B deoxycholate, measured using the Etest - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. The effects of amphotericin B on pure and ergosterol- or cholesterol-containing dipalmitoylphosphatidylcholine bilayers as viewed by 2H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Secure Verification [radar.ibiss.bg.ac.rs]
• 13. docs.axolbio.com [docs.axolbio.com]
• 14. Whole-cell recording using the perforated patch clamp technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Scientists pinpoint structure of antifungal, challenge binding mechanism – Department of Biochemistry – UW–Madison [biochem.wisc.edu]
• 16. Amphotericin B assembles into seven-molecule ion channels: An NMR and molecular dynamics study - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Direct interaction between amphotericin B and ergosterol in lipid bilayers as revealed by 2H NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 19. docs.aatbio.com [docs.aatbio.com]
• 20. DCFDA / H2DCFDA - Cellular ROS检测试剂盒 (ab113851)| Abcam中文官网 [abcam.cn]

The Discovery and Enduring Legacy of Amphotericin B: A Technical Guide

Introduction

For over six decades, Amphotericin B has been a cornerstone in the treatment of life-threatening systemic fungal infections. Its discovery marked a pivotal moment in the fight against invasive mycoses, offering the first effective therapeutic option for a range of devastating diseases. This in-depth technical guide provides a comprehensive overview of the discovery, history, and core scientific principles underlying Amphotericin B, tailored for researchers, scientists, and drug development professionals. We will delve into the key experiments that led to its isolation and characterization, its unique mechanism of action, and its ongoing relevance in clinical practice.

Discovery and Historical Perspective

Amphotericin B was first isolated in 1955 by a team of scientists at the Squibb Institute for Medical Research.[1] The discovery stemmed from the screening of soil microorganisms for antifungal activity. A culture of an actinomycete, later identified as Streptomyces nodosus, was isolated from a soil sample collected in the Orinoco River region of Venezuela.[1][2] This particular strain was found to produce two antifungal compounds, designated Amphotericin A and Amphotericin B. Further investigation revealed that Amphotericin B possessed superior antifungal activity and it was subsequently selected for further development.[1]

Introduced into medical use in 1958, Amphotericin B quickly became the "gold standard" for treating invasive fungal infections, a status it held for several decades until the advent of azole antifungals in the early 1980s.[1][2] Its broad spectrum of activity and low rate of induced resistance have ensured its continued use in the clinical setting for severe mycoses.[2]

Mechanism of Action

The primary mechanism of action of Amphotericin B is its ability to selectively bind to ergosterol, a principal sterol component of fungal cell membranes. This interaction is the foundation of its antifungal activity. Upon binding, Amphotericin B molecules assemble to form transmembrane channels or pores.[1][3][4][5] This pore formation disrupts the integrity of the fungal cell membrane, leading to a rapid leakage of essential intracellular monovalent ions, such as potassium (K+), sodium (Na+), hydrogen (H+), and chloride (Cl-).[1][4] The resulting ionic imbalance ultimately leads to fungal cell death.[1][4]

While Amphotericin B has a higher affinity for ergosterol, it can also bind to cholesterol, the predominant sterol in mammalian cell membranes. This interaction is the basis for its dose-limiting toxicity in humans, particularly nephrotoxicity.[3]

A secondary mechanism of action that contributes to the antifungal efficacy of Amphotericin B is the induction of oxidative stress within the fungal cell.[1][3] The drug is believed to generate reactive oxygen species, leading to oxidative damage to cellular components and further contributing to cell death.[3]

Mechanism of action of Amphotericin B.

Quantitative Data: In Vitro Antifungal Activity

The in vitro efficacy of Amphotericin B is typically quantified by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that prevents visible growth of a microorganism. The following tables summarize the MIC ranges, MIC₅₀ (the concentration that inhibits 50% of isolates), and MIC₉₀ (the concentration that inhibits 90% of isolates) of Amphotericin B against various clinically important fungal pathogens.

Table 1: Amphotericin B MICs for Candida Species

Candida Species	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
C. albicans	0.125 - 1	0.25	0.5
C. glabrata	0.25 - 2	0.5 - 1	1 - 2
C. parapsilosis	0.125 - 1	0.25 - 0.5	0.5 - 1
C. tropicalis	0.125 - 1	0.25	0.5
C. krusei	0.25 - 2	0.5	1

Data compiled from multiple sources.[6][7][8][9][10]

Table 2: Amphotericin B MICs for Aspergillus Species

Aspergillus Species	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
A. fumigatus	0.12 - 2	0.5 - 1	1 - 2
A. flavus	0.25 - 2	1	2
A. niger	0.25 - 2	1	2
A. terreus	0.5 - ≥8	1 - 2	2 - ≥8

Data compiled from multiple sources.[1][2][3][4][11]

Table 3: Amphotericin B MICs for Other Clinically Relevant Fungi

Fungus	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Cryptococcus neoformans	0.05 - 1	0.25 - 0.5	0.5 - 1
Zygomycetes (e.g., Rhizopus, Mucor)	0.06 - >16	0.25 - 1	1 - 4

Data compiled from multiple sources.[5][12][13][14][15][16][17][18][19][20]

Key Experimental Protocols

The discovery and development of Amphotericin B involved a series of meticulous experimental procedures, from the initial isolation of the producing organism to the elucidation of its complex chemical structure.

Isolation of Amphotericin B from Streptomyces nodosus Fermentation

The production of Amphotericin B is achieved through the fermentation of Streptomyces nodosus. While specific industrial protocols are proprietary, the general methodology involves the following steps:

• Inoculum Preparation: A pure culture of Streptomyces nodosus is grown in a suitable seed medium to generate a sufficient biomass for inoculation of the production fermenter.

• Fermentation: The seed culture is transferred to a large-scale fermenter containing a production medium rich in carbon and nitrogen sources. The fermentation is carried out under controlled conditions of temperature, pH, and aeration to maximize the yield of Amphotericin B.

• Extraction of the Fermentation Broth: After an optimal fermentation period, the broth containing the produced Amphotericin B is harvested. The first step in extraction often involves adjusting the pH of the broth and using a suitable solvent, such as n-butanol or methyl isobutyl ketone, to extract the polyene complex.

• Purification: The crude extract is then subjected to a series of purification steps. These may include:

  • Solvent partitioning: To separate Amphotericin A and B based on their differential solubilities.

  • Crystallization: The crude Amphotericin B is dissolved in a suitable solvent (e.g., dimethylformamide) and then precipitated by the addition of a non-solvent to obtain crystalline material.

  • Chromatography: Techniques such as column chromatography or high-performance liquid chromatography (HPLC) can be employed for final purification to yield highly pure Amphotericin B.

Structure Elucidation by X-ray Crystallography

The absolute stereostructure of Amphotericin B was definitively determined in 1970 through X-ray crystallographic analysis of its N-iodoacetyl derivative. The general protocol for such a determination includes:

• Derivatization: Amphotericin B is chemically modified to introduce a heavy atom, in this case, iodine, by reacting it with iodoacetic anhydride. The heavy atom facilitates the solution of the phase problem in X-ray crystallography.

• Crystallization: Single crystals of the N-iodoacetylamphotericin B derivative suitable for X-ray diffraction are grown. This is a critical and often challenging step, requiring the slow evaporation of a solvent from a saturated solution of the compound.

• X-ray Diffraction Data Collection: A single crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The diffraction pattern, consisting of a series of spots of varying intensities, is recorded on a detector as the crystal is rotated.

• Data Processing and Structure Solution: The positions and intensities of the diffraction spots are indexed and integrated. The phase information is determined using methods such as Patterson or direct methods, aided by the presence of the heavy iodine atom.

• Structure Refinement: An initial model of the molecule is built into the electron density map and refined using least-squares methods to obtain the final, high-resolution three-dimensional structure.

Total Synthesis of (+-)-Amphotericin B

The first total synthesis of the naturally occurring enantiomer of Amphotericin B was a landmark achievement in organic chemistry, accomplished by K. C. Nicolaou and his group in 1987. The synthesis was a convergent one, involving the preparation of key fragments that were then coupled and elaborated to the final molecule. A simplified overview of the retrosynthetic analysis is presented below.

Simplified retrosynthetic analysis of Amphotericin B.

Antifungal Susceptibility Testing: Broth Microdilution Method (CLSI M27-A3)

The Clinical and Laboratory Standards Institute (CLSI) M27-A3 document provides a standardized reference method for broth microdilution antifungal susceptibility testing of yeasts.

• Preparation of Antifungal Agent: A stock solution of Amphotericin B is prepared in a suitable solvent (e.g., dimethyl sulfoxide) and then serially diluted in RPMI 1640 medium to achieve a range of final concentrations in microtiter plates.

• Inoculum Preparation: The fungal isolate to be tested is grown on an appropriate agar (B569324) medium. A suspension of the fungal cells is prepared in sterile saline and adjusted to a turbidity equivalent to a 0.5 McFarland standard. This suspension is then further diluted in RPMI 1640 medium to achieve a standardized final inoculum concentration.

• Inoculation and Incubation: The wells of the microtiter plate containing the serially diluted Amphotericin B are inoculated with the standardized fungal suspension. The plate is then incubated at 35°C for 24 to 48 hours.

• Reading of Results: The MIC is determined as the lowest concentration of Amphotericin B that causes a prominent decrease in turbidity (i.e., inhibits visible growth) compared to the drug-free growth control well.

Experimental and Discovery Workflow

The discovery of a natural product antibiotic like Amphotericin B follows a general workflow from initial screening to clinical application.

General workflow for the discovery of Amphotericin B.

Conclusion

The discovery of Amphotericin B from a soil-dwelling bacterium revolutionized the treatment of invasive fungal infections. Its unique mechanism of action, targeting the fungal cell membrane, has made it an indispensable tool in the infectious disease armamentarium for over half a century. While the development of newer, less toxic antifungal agents has provided alternative treatment options, Amphotericin B remains a critical therapy for many severe and life-threatening mycoses. The ongoing study of its complex structure and mechanism of action continues to provide valuable insights for the development of new and improved antifungal drugs. The history of Amphotericin B serves as a powerful testament to the importance of natural product discovery in addressing unmet medical needs.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Azole and Amphotericin B MIC Values against Aspergillus fumigatus: High Agreement between Spectrophotometric and Visual Readings Using the EUCAST EDef 9.3.2 Procedure - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mjpath.org.my [mjpath.org.my]
• 4. Single-Dose Pharmacodynamics of Amphotericin B against Aspergillus Species in an In Vitro Pharmacokinetic/Pharmacodynamic Model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antifungal Susceptibilities of Cryptococcus neoformans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jidc.org [jidc.org]
• 7. Patterns of Amphotericin B Killing Kinetics against Seven Candida Species - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Wild-Type MIC Distributions and Epidemiological Cutoff Values for Amphotericin B, Flucytosine, and Itraconazole and Candida spp. as Determined by CLSI Broth Microdilution - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Minimum inhibitory concentrations of amphotericin B, azoles and caspofungin against Candida species are reduced by farnesol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Fluconazole and amphotericin B susceptibility testing of Cryptococcus neoformans: Results of minimal inhibitory concentrations against 265 isolates from HIV-positive patients before and after two or more months of antifungal therapy | Revista Iberoamericana de Micología [elsevier.es]
• 13. Evaluation of the post-antifungal effect (PAFE) of amphotericin B and nystatin against 30 zygomycetes using two different media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. In Vitro Susceptibilities of Zygomycetes to Combinations of Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Frontiers | In vitro Antifungal Susceptibility Profiles of Cryptococcus neoformans var. grubii and Cryptococcus gattii Clinical Isolates in Guangxi, Southern China [frontiersin.org]
• 17. academic.oup.com [academic.oup.com]
• 18. A comparison of the fungicidal activity of amphotericin B and posaconazole against Zygomycetes in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Optimizing antifungal dosing for invasive Cryptococcus infections: minimum inhibitory concentration distributions and pharmacokinetic/pharmacodynamic insights from 2010–2023 Antimicrobial Testing Leadership and Surveillance data - PMC [pmc.ncbi.nlm.nih.gov]
• 20. academic.oup.com [academic.oup.com]

Spectroscopic Properties of Amphotericin B: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amphotericin B (AmB) remains a cornerstone in the treatment of severe systemic fungal infections. Its efficacy is, however, paralleled by significant toxicity, necessitating a deep understanding of its physicochemical properties to develop safer and more effective formulations. Spectroscopy is a powerful tool for characterizing AmB, providing insights into its aggregation state, interaction with membranes, and mechanism of action. This guide offers a detailed overview of the spectroscopic properties of Amphotericin B, focusing on UV-Visible, Fluorescence, Circular Dichroism, and Nuclear Magnetic Resonance spectroscopy.

UV-Visible Spectroscopy

UV-Visible spectroscopy is a fundamental technique for characterizing AmB, primarily due to its sensitivity to the drug's aggregation state. The polyene chromophore of AmB gives rise to distinct spectral features that differ significantly between its monomeric and aggregated forms.

In organic solvents like DMSO, where AmB exists predominantly as a monomer, the absorption spectrum is characterized by four distinct peaks.[1] In aqueous solutions, AmB tends to form aggregates, leading to a broad absorption band at a lower wavelength.[1] The ratio of the intensities of the first and fourth absorption peaks is often used as an indicator of the relative aggregation state of AmB, with a low ratio (<0.25) corresponding to the monomeric form and a high ratio (up to 2) indicating aggregation.[1]

Table 1: UV-Visible Absorption Maxima of Amphotericin B

State	Solvent/Medium	Absorption Maxima (λmax, nm)	Reference
Monomeric	DMSO	350, 368, 388, 412	[1]
Monomeric	Methanol (B129727)	383, 408	[2]
Aggregated	Aqueous solution (Fungizone®)	328 (broad band)	[1]
---	Phosphate (B84403) Buffer pH 6.8	382	[3][4]
---	Nanoemulsion	375, 395, 420 (maxima), ~350 (shoulder)	[5]

Experimental Protocol: UV-Vis Spectrophotometry of Amphotericin B

This protocol outlines the general steps for obtaining UV-Vis spectra of AmB to assess its aggregation state.

Materials:

• Amphotericin B (pure drug or formulation)

• Dimethyl sulfoxide (B87167) (DMSO), analytical grade

• Ethanol or Methanol, analytical grade

• Phosphate buffer (e.g., pH 6.8)

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Stock Solution Preparation:

  • For monomeric spectra, dissolve a known amount of AmB in DMSO or methanol to achieve a desired concentration (e.g., 10 µg/mL).[1][2]

  • For aggregated spectra, prepare a stock solution of AmB in an aqueous buffer (e.g., phosphate buffer pH 6.8).[3] Sonication may be required to aid dispersion.[3]

• Sample Preparation:

  • Prepare a series of dilutions from the stock solution using the same solvent to study concentration-dependent effects.

• Spectrophotometric Analysis:

  • Set the spectrophotometer to scan a wavelength range of 200-800 nm.[2]

  • Use the corresponding solvent as a blank to zero the instrument.

  • Record the absorbance spectra of the prepared AmB solutions.

• Data Analysis:

  • Identify the wavelengths of maximum absorbance (λmax).

  • If analyzing aggregation state, calculate the ratio of the absorbance at the first and fourth peaks for monomeric samples.

Diagram 1: Experimental Workflow for UV-Vis Spectroscopy of Amphotericin B

References

• 1. researchgate.net [researchgate.net]
• 2. Development and Validation of UV-Vis Spectrophotometric Method for Estimation of Amphotericin B - ProQuest [proquest.com]
• 3. ijpsr.com [ijpsr.com]
• 4. ijpsr.com [ijpsr.com]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Chemical Structure and Stereochemistry of Amphotericin B

For Researchers, Scientists, and Drug Development Professionals

Amphotericin B (AmB) is a polyene macrolide antibiotic renowned for its broad-spectrum efficacy against serious systemic fungal infections.[1][2][3] Despite its significant clinical use, its application is often limited by dose-dependent toxicities, primarily nephrotoxicity.[2][4] A profound understanding of its complex chemical structure and stereochemistry is fundamental for the rational design of less toxic derivatives and the development of advanced drug delivery systems. This guide provides a detailed examination of the molecular architecture of Amphotericin B, supported by quantitative data, experimental methodologies, and logical visualizations.

Chemical Structure

Amphotericin B is a complex macrocyclic lactone isolated from the bacterium Streptomyces nodosus.[5][6] Its structure is characterized by a large 38-membered macrolide ring, making it one of the larger members of the polyene antibiotic family.[7] The molecule's architecture imparts a distinct amphiphilic character, which is central to its mechanism of action.

The key structural features are:

• Macrolide Ring: A 38-membered lactone ring forms the core of the molecule.

• Polyene Region: A rigid, hydrophobic chain consisting of seven conjugated double bonds (heptaene) is a defining characteristic. This region is primarily responsible for the molecule's interaction with sterols in cell membranes.[8]

• Polyol Region: A flexible, hydrophilic segment containing numerous hydroxyl groups. This region faces the opposite side of the polyene chain, contributing to the molecule's amphiphilicity.[8]

• Mycosamine (B1206536) Moiety: An amino sugar, mycosamine (specifically, (3-amino-3,6-dideoxy-β-D-mannopyranosyl)), is attached to the macrolide ring via a glycosidic linkage.[1] This sugar contains a primary amino group, which is ionizable.

• Carboxylic Acid Group: The macrolide ring also features a pendant carboxylic acid group, which is also ionizable. The presence of both the amino and carboxylic acid groups allows Amphotericin B to exist as a zwitterion under physiological conditions.[9]

This unique arrangement of hydrophobic and hydrophilic regions allows the molecule to insert itself into lipid bilayers, a critical step in its antifungal activity.

References

• 1. Amphotericin B - Wikipedia [en.wikipedia.org]
• 2. What is the mechanism of Amphotericin B? [synapse.patsnap.com]
• 3. Amphotericin B: Mechanism of Action_Chemicalbook [chemicalbook.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. acs.org [acs.org]
• 6. Amphotericin B assembles into seven-molecule ion channels: An NMR and molecular dynamics study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Conformational analysis of Amphotericin B - PubMed [pubmed.ncbi.nlm.nih.gov]

Amphotericin B: A Comprehensive Technical Guide to Solubility and Stability in Different Solvents

For Researchers, Scientists, and Drug Development Professionals

Amphotericin B (AmB), a polyene macrolide antibiotic, remains a cornerstone in the treatment of severe systemic fungal infections. However, its notoriously low aqueous solubility and inherent instability present significant challenges in the development of effective and safe pharmaceutical formulations. This technical guide provides an in-depth analysis of the solubility and stability of Amphotericin B across a range of solvents, offering critical data and methodologies to aid in research and drug development.

Amphotericin B: Physicochemical Properties at a Glance

Amphotericin B is an amphiphilic molecule, possessing both a hydrophilic polyhydroxyl chain and a lipophilic polyene region. This dual nature governs its complex solubility and aggregation behavior. It is a yellow to orange powder, practically insoluble in water at neutral pH and in ethanol.

Solubility of Amphotericin B

The solubility of Amphotericin B is highly dependent on the solvent, pH, and temperature. Understanding these parameters is crucial for developing viable formulations.

Organic Solvents

Amphotericin B exhibits higher solubility in several organic solvents compared to aqueous solutions. Dimethyl sulfoxide (B87167) (DMSO) and dimethylformamide (DMF) are commonly used to prepare stock solutions in laboratory settings.[1][2]

Solvent	Temperature (°C)	Solubility	Reference
Dimethyl sulfoxide (DMSO)	Not Specified	30–40 mg/mL	[1][2]
Dimethylformamide (DMF)	Not Specified	2–4 mg/mL	[1]
N,N-dimethylacetamide (DMA)	65	High	[3]
Ethanol	25-70	Low, but higher than other alcohols	[4][5]
Methanol (B129727)	25-70	Degrades the API during equilibration	[4][5]
Isopropanol	25-70	Low	[4][5]
Butanol	25-70	Low	[4][5]
Acetone	25-70	Very Low	[4][5]
Tetrahydrofuran	25-70	Moderate	[4][5]
1,4-Dioxane	25-70	Low	[4][5]
Methanol + Chloroform (B151607) (1:1)	65	Poorly soluble	[3]
PEG 400/Propylene Glycol (50/50)	Not Specified	> 1 mg/mL	[6]

Table 1: Solubility of Amphotericin B in Various Organic Solvents.

The solubility in alcohols appears to correlate with their polarity.[4][5] Acidification of some organic solvent systems with hydrochloric acid (HCl) has been shown to significantly enhance the solubility of Amphotericin B.[3] For instance, while poorly soluble in a methanol and chloroform mixture, its solubility increases upon acidification with HCl.[3]

Aqueous Solutions

Amphotericin B's solubility in aqueous solutions is critically influenced by pH. It is practically insoluble in water at a pH range of 6 to 7.[1] However, its solubility increases significantly at acidic (pH 2) or alkaline (pH 11) conditions.[1]

Aqueous System	pH	Temperature (°C)	Solubility/Stability	Reference
Water	6-7	Not Specified	Insoluble	[1]
Water	2 or 11	Not Specified	Soluble	[1]
5% Dextrose Injection	Not Specified	15-25	Stable up to 24 hours at 100 µg/mL	[7][8]
10% Dextrose Injection	Not Specified	15-25	Stable up to 24 hours at 100 µg/mL	[7][8]
15% Dextrose Injection	Not Specified	15-25	Stable up to 24 hours at 100 µg/mL	[7][8]
20% Dextrose Injection	Not Specified	15-25	Stable up to 24 hours at 100 µg/mL	[7][8]
Human Serum	7.4	37	Solubilizes from a colloidal form, stable for 6 months when frozen	[9]
Phosphate-citrate buffers	5-7	Not Specified	Optimally stable	[10]

Table 2: Solubility and Stability of Amphotericin B in Aqueous Systems.

In aqueous suspensions, Amphotericin B can exist in three forms: monomers, water-soluble oligomers, and non-water-soluble aggregates.[11][12] The aggregation state is a critical factor influencing both its antifungal activity and toxicity.

Stability of Amphotericin B

The stability of Amphotericin B is a significant concern, as it is susceptible to degradation by light, heat, and pH extremes.

Factors Affecting Stability

Several factors can influence the degradation of Amphotericin B:

• pH: Optimal stability is observed between pH 5 and 7.[10] At pH 1.5 and 12.5, rapid degradation occurs.[13]

• Temperature: Higher temperatures accelerate degradation.[14] For long-term storage, refrigeration or freezing is recommended.[1][15]

• Light: Exposure to light can cause degradation.[16][17] Solutions should be protected from light.

• Oxidation: Oxidation is a major degradation pathway.[18][19] The presence of oxygen can significantly increase the rate of decomposition.[20]

• Aggregation State: The aggregation state of Amphotericin B in aqueous media can influence its chemical stability.[18]

Stability in Different Media

Medium	Storage Conditions	Stability	Reference
Solid Form	2–8 °C, protected from air and light	Active for 5 years	[1]
DMSO Solution	-20 °C (frozen)	Long-term stability	[15]
DMSO Solution	Not Specified	Losses greater than 60% at 6 months	[9]
Aqueous Solution (in culture)	37 °C	Stable for 3 days	[1][15]
5% Dextrose Ophthalmic Solution	4 °C, protected from light, unopened	Stable for up to 120 days	[16]
5% Dextrose Ophthalmic Solution	22 °C, protected from light	Stable for 16 days	[16]
5% Dextrose Ophthalmic Solution	22 °C, exposed to light	Stable for 13 days	[16]
Reconstituted in Sterile Water (5 mg/mL)	Refrigerated	Stable for 7 days	[21][22]
Diluted in D5W (0.1 mg/mL)	Refrigerated	Stable for 35 days	[21]
Diluted in D5W (0.2-1 mg/mL)	Refrigerated	Stable for 35 days	[21]
Lipid Emulsion	4 °C or 23 °C, lightly shaken	>90% retained over 21 days	[23]
Liposomal Formulation	40°C and 60°C	More stable than in solution	[14]

Table 3: Stability of Amphotericin B in Various Media and Conditions.

Experimental Protocols

Accurate determination of Amphotericin B solubility and stability requires robust analytical methods.

Solubility Determination: Shake Flask Method

A common method for determining equilibrium solubility is the shake flask method.

Caption: Workflow for Solubility Determination.

The concentration of Amphotericin B in the resulting saturated solution is then quantified using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometry.[3][4][24]

Stability Assessment: Stability-Indicating HPLC Method

A stability-indicating HPLC method is essential to separate the intact drug from its degradation products.

Caption: Workflow for Stability Assessment.

The HPLC method typically involves a C18 reversed-phase column with UV detection at a wavelength around 380-415 nm.[24][25] The mobile phase often consists of a mixture of organic solvents (e.g., acetonitrile, methanol) and an aqueous buffer.[24][25]

Logical Relationships and Influencing Factors

The solubility and stability of Amphotericin B are interconnected and influenced by a multitude of factors.

Caption: Interplay of Factors Affecting AmB.

This diagram illustrates that the intrinsic properties of Amphotericin B lead to its characteristic solubility and stability profiles, which are in turn modulated by external factors. For instance, while the choice of solvent is a primary determinant of solubility, factors like pH and temperature further influence it. Similarly, stability is governed by a combination of pH, temperature, light exposure, and the drug's aggregation state.

Conclusion

The effective utilization of Amphotericin B in research and clinical applications is intrinsically linked to a thorough understanding of its solubility and stability. This guide has synthesized key data and methodologies to provide a comprehensive resource for scientists and developers. The presented tables offer a quick reference for quantitative solubility and stability information, while the experimental workflows provide a foundation for robust analytical characterization. By carefully considering the interplay of solvent, pH, temperature, and light, researchers can optimize the handling and formulation of this potent but challenging antifungal agent.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Preparation, Characterization, and In Vivo Pharmacokinetic Study of the Supercritical Fluid-Processed Liposomal Amphotericin B - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Solubility, aggregation and stability of Amphotericin B drug in pure organic solvents: Thermodynamic analysis and solid form characterization. [diposit.ub.edu]
• 6. researchgate.net [researchgate.net]
• 7. Stability of amphotericin B in four concentrations of dextrose injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Solubility and stability of amphotericin B in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Effects of aggregation and solvent on the toxicity of amphotericin B to human erythrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Effects of aggregation and solvent on the toxicity of amphotericin B to human erythrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Amphotericin B in Lipid Emulsion: Stability, Compatibility, and In Vitro Antifungal Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. Stability of amphotericin B in 5% dextrose ophthalmic solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. academic.oup.com [academic.oup.com]
• 18. The role of aggregation and ionization in the chemical instability of Amphotericin B in aqueous methanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Characterizing the Complex Multi-Step Degradation Kinetics of Amphotericin B in a Microemulsified Drug Delivery System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. scielo.br [scielo.br]
• 21. Amphotericin-B | CHEO ED Outreach [outreach.cheo.on.ca]
• 22. miravistalabs.com [miravistalabs.com]
• 23. Amphotericin B in lipid emulsion: stability, compatibility, and in vitro antifungal activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. rroij.com [rroij.com]
• 25. Validation of an analytical method for the titration of injectable lyophilized Amphotericin B [medigraphic.com]

The Enduring Potency of Amphotericin B: An In-depth Technical Guide to its In Vitro Antifungal Spectrum

For Immediate Release

A Comprehensive Technical Analysis of Amphotericin B's In Vitro Activity, Methodologies, and Fungal Response Pathways

This technical guide offers a detailed exploration of the in vitro antifungal spectrum of Amphotericin B, a cornerstone in the treatment of invasive fungal infections. Designed for researchers, scientists, and drug development professionals, this document synthesizes extensive data on its activity against a broad range of fungal pathogens, details standardized testing protocols, and illustrates the molecular interactions and resistance pathways that define its efficacy.

Executive Summary

Amphotericin B, a polyene macrolide antibiotic, remains a critical therapeutic agent due to its broad-spectrum fungicidal activity and a low incidence of acquired resistance. This guide provides a granular view of its in vitro performance, presenting quantitative Minimum Inhibitory Concentration (MIC) data for key fungal genera including Candida, Aspergillus, Cryptococcus, Zygomycetes, and endemic mycoses. Furthermore, it outlines the standardized experimental protocols from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) to ensure reproducibility and comparability of susceptibility data. The guide also delves into the molecular basis of Amphotericin B's action and the signaling pathways implicated in fungal stress responses and the development of resistance.

In Vitro Antifungal Spectrum of Amphotericin B

The in vitro activity of Amphotericin B is extensive, covering a vast array of clinically relevant yeasts and molds. The following tables summarize the Minimum Inhibitory Concentration (MIC) data, providing a quantitative overview of its potency. MIC values are presented as ranges, MIC₅₀ (the concentration inhibiting 50% of isolates), and MIC₉₀ (the concentration inhibiting 90% of isolates).

Table 1: In Vitro Activity of Amphotericin B against Candida Species

Candida Species	No. of Isolates	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference(s)
C. albicans	598	0.06 - 2	0.25	1	[1]
C. albicans	100	0.125 - 1	0.25	0.5	[2]
C. glabrata	100	0.125 - 1	0.5	1	[2]
C. parapsilosis	598	0.06 - 2	0.25	1	[1]
C. tropicalis	598	0.06 - 2	0.25	1	[1]
C. krusei	598	0.06 - 2	0.5	1	[1]
C. auris	15	0.5 - 1	1	1	[3]
C. lusitaniae	-	-	-	-	Resistance can be common[4]

Table 2: In Vitro Activity of Amphotericin B against Aspergillus Species

Aspergillus Species	No. of Isolates	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference(s)
A. fumigatus	156	0.12 - 2	0.5	1	[5]
A. flavus	22	0.5 - 2	1	2	[5]
A. niger	15	0.25 - 1	0.5	1	[5]
A. terreus	20	0.5 - 2	1	2	[5]
A. nidulans	17	0.5 - 2	1	2	[5]
All Aspergillus spp.	28	-	1	2	[6]

Table 3: In Vitro Activity of Amphotericin B against Cryptococcus Species

Cryptococcus Species	No. of Isolates	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference(s)
C. neoformans	92 (var. grubii)	0.25 - 1	-	-	[7]
C. gattii	18	0.25 - 1	-	-	[7]
C. neoformans	176	-	-	-	Resistance noted in 10.5% of clinical isolates[8]
Biofilm	-	>2 - >8	-	-	Biofilms are significantly more resistant[9]

Table 4: In Vitro Activity of Amphotericin B against Zygomycetes

Zygomycete Genus	No. of Isolates	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference(s)
Rhizopus spp.	10	0.5 - 1	0.5	1	[3]
Mucorales (overall)	217	≤1 (majority)	-	-	[10]
Absidia spp.	36	-	-	-	Generally susceptible[11]
Cunninghamella spp.	-	-	-	-	Decreased susceptibility noted[10]

Table 5: In Vitro Activity of Amphotericin B against Endemic Mycoses

Endemic Fungus	No. of Isolates	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference(s)
Blastomyces dermatitidis	304	-	-	0.5 - 1	[12]
Coccidioides immitis	304	-	-	0.5 - 1	[12]
Histoplasma capsulatum	304	-	-	0.5 - 1	[12]
Talaromyces marneffei	-	-	-	-	Synergistic with flucytosine[13]
Sporothrix schenckii	-	5 - 10 (yeast)	-	-	More resistant than other yeasts[14]

Experimental Protocols for Antifungal Susceptibility Testing

Standardized methodologies are paramount for obtaining reproducible and comparable MIC data. The most widely recognized protocols are provided by the CLSI and EUCAST.

CLSI Methodology

The Clinical and Laboratory Standards Institute provides distinct protocols for yeasts (M27-A3) and filamentous fungi (M38-A2).

CLSI M27-A3: Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts

• Medium Preparation : RPMI-1640 medium with L-glutamine, without bicarbonate, and buffered with MOPS acid to a pH of 7.0 at 25°C is the standard medium.

• Antifungal Agent Preparation : Amphotericin B is dissolved in 100% DMSO to create a stock solution. Serial twofold dilutions are then prepared in the RPMI medium to achieve final concentrations typically ranging from 0.03 to 16 µg/mL.

• Inoculum Preparation : Yeast colonies from a 24-hour culture on Sabouraud dextrose agar (B569324) are suspended in sterile saline. The suspension is adjusted to match the turbidity of a 0.5 McFarland standard, which is then further diluted in RPMI medium to yield a final inoculum concentration of 0.5 x 10³ to 2.5 x 10³ cells/mL.

• Incubation : Microdilution trays are incubated at 35°C for 48 hours. For Cryptococcus species, incubation can be extended to 72 hours.

• MIC Endpoint Determination : The MIC is read visually as the lowest concentration of Amphotericin B that causes a complete inhibition of growth (optically clear well) compared to the drug-free growth control well.

CLSI M38-A2: Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi

• Medium and Antifungal Preparation : The medium and drug dilution process is similar to the M27-A3 protocol, using RPMI-1640.

• Inoculum Preparation : Conidia are harvested from 7-day-old cultures on potato dextrose agar by flooding the plate with sterile saline containing 0.05% Tween 80. The conidial suspension is then adjusted spectrophotometrically and diluted to a final concentration of 0.4 x 10⁴ to 5 x 10⁴ CFU/mL.

• Incubation : Plates are incubated at 35°C for 48 to 72 hours, depending on the growth rate of the fungus.

• MIC Endpoint Determination : Similar to yeasts, the MIC for Amphotericin B is the lowest concentration showing 100% growth inhibition.

EUCAST Methodology

The European Committee on Antimicrobial Susceptibility Testing provides the E.DEF 7.3.2 document for yeast susceptibility testing.

EUCAST E.DEF 7.3.2: Method for the determination of broth dilution minimum inhibitory concentrations of antifungal agents for yeasts

• Medium : RPMI-1640 medium supplemented with 2% glucose is used. The pH is buffered to 7.0 with MOPS.

• Antifungal Agent Preparation : Similar to CLSI, stock solutions are prepared in DMSO, followed by serial dilutions in the test medium.

• Inoculum Preparation : A suspension from five distinct colonies is prepared in sterile distilled water and adjusted to a specific optical density. This is then diluted to achieve a final inoculum concentration of 1-5 x 10⁵ cells/mL.

• Incubation : Plates are incubated at 35±1°C for 24 hours. A second reading at 48 hours is performed if growth is insufficient at 24 hours.

• MIC Endpoint Determination : The endpoint is determined spectrophotometrically at 530 nm. The MIC is defined as the lowest drug concentration that causes a prominent decrease in turbidity (typically ≥50% inhibition) compared to the drug-free control. However, for Amphotericin B, a complete inhibition of growth is often considered the endpoint, similar to the CLSI method.

Visualized Workflows and Mechanisms

To better illustrate the complex processes involved in Amphotericin B's use and the fungal response, the following diagrams have been generated using Graphviz.

Experimental Workflow for Antifungal Susceptibility Testing

Antifungal Susceptibility Testing Workflow.

Mechanism of Action of Amphotericin B

Amphotericin B's primary mechanism of action involves its high affinity for ergosterol (B1671047), the principal sterol in fungal cell membranes. This interaction is the basis for its selective toxicity.

Mechanism of Action of Amphotericin B.

Fungal Signaling Pathways in Response to Amphotericin B

Fungi have evolved complex stress response pathways to counteract the damaging effects of antifungal agents. In response to the cell membrane stress induced by Amphotericin B, two key signaling cascades are activated: the High Osmolarity Glycerol (HOG) pathway and the Cell Wall Integrity (CWI) pathway, which is primarily mediated by Protein Kinase C (PKC).

Fungal Stress Response Pathways to Amphotericin B.

Mechanisms of Resistance

Resistance to Amphotericin B is relatively uncommon but can occur through several mechanisms:

• Alterations in Ergosterol Biosynthesis : The primary mechanism of resistance involves a reduction in the ergosterol content of the fungal cell membrane. Mutations in the ERG genes (e.g., ERG2, ERG3, ERG6, ERG11) can lead to the production of alternative sterols that have a lower binding affinity for Amphotericin B.

• Membrane Composition Changes : Modifications in the phospholipid composition of the cell membrane can alter its fluidity and reduce the ability of Amphotericin B to form pores.

• Upregulation of Stress Response Pathways : As illustrated in the diagram above, the activation of the HOG and CWI pathways can help the fungus to tolerate the stress induced by Amphotericin B, for instance by repairing the cell wall or counteracting oxidative damage.

• Biofilm Formation : Fungi growing within a biofilm matrix exhibit significantly increased resistance to Amphotericin B.[9] The extracellular matrix can restrict drug penetration, and the physiological state of the cells within the biofilm contributes to reduced susceptibility.

Conclusion

Amphotericin B continues to be a stalwart in the antifungal armamentarium, characterized by its broad spectrum of activity and fungicidal nature. This technical guide provides a consolidated resource on its in vitro efficacy, underscoring the importance of standardized testing methodologies for accurate susceptibility assessment. A deeper understanding of its mechanism of action and the fungal pathways that respond to its presence is crucial for optimizing its clinical use, overcoming challenges of toxicity, and developing strategies to combat the rare instances of resistance. The data and workflows presented herein serve as a valuable reference for the scientific community engaged in mycology and antifungal drug development.

References

• 1. molbiolcell.org [molbiolcell.org]
• 2. Stress, Drugs, and Evolution: the Role of Cellular Signaling in Fungal Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The role of Candida albicans stress response pathways in antifungal tolerance and resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Activation of a Mitogen-Activated Protein Kinase Hog1 by DNA Damaging Agent Methyl Methanesulfonate in Yeast [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. journals.asm.org [journals.asm.org]
• 7. PKC Signaling Regulates Drug Resistance of the Fungal Pathogen Candida albicans via Circuitry Comprised of Mkc1, Calcineurin, and Hsp90 | PLOS Pathogens [journals.plos.org]
• 8. Hog1 activation delays mitotic exit via phosphorylation of Net1 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Insight into Virulence and Mechanisms of Amphotericin B Resistance in the Candida haemulonii Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Protein kinase C in fungi-more than just cell wall integrity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Biosynthesis and pathway engineering of antifungal polyene macrolides in actinomycetes - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Binding Affinity of Amphotericin B for Ergosterol Versus Cholesterol

Audience: Researchers, scientists, and drug development professionals.

Abstract: Amphotericin B (AmB), a polyene macrolide antibiotic, remains a cornerstone in the treatment of life-threatening systemic fungal infections. Its clinical efficacy is fundamentally rooted in its selective interaction with ergosterol (B1671047), the primary sterol in fungal cell membranes, over cholesterol, the predominant sterol in mammalian cell membranes. This differential binding affinity is the basis for its antifungal activity and, conversely, its host toxicity. This technical guide provides a comprehensive overview of the quantitative binding data, the experimental methodologies used to determine these affinities, and the molecular mechanisms governed by these interactions.

Introduction: The Basis of Selective Toxicity

Amphotericin B's mechanism of action is multifaceted but is initiated by its high affinity for ergosterol within the fungal cell membrane.[1] This interaction leads to the formation of transmembrane pores or channels, disrupting membrane integrity and causing leakage of essential intracellular ions like potassium, ultimately leading to fungal cell death.[1][2] The selective toxicity of AmB arises from its significantly lower affinity for cholesterol, the analogous sterol in human cell membranes.[1] However, this interaction is not altogether absent and is responsible for the drug's dose-limiting toxicities, most notably nephrotoxicity.[1][3]

Recent models also propose a "sterol sponge" mechanism, where large, extramembranous AmB aggregates extract ergosterol from the fungal membrane, leading to cell death.[4][5][6] This model also hinges on the high-affinity interaction between AmB and ergosterol.[6] Understanding the quantitative differences in binding affinity is therefore critical for optimizing therapeutic strategies and developing new derivatives with an improved therapeutic index.

Quantitative Comparison of Binding Affinity

The binding affinity of Amphotericin B to ergosterol and cholesterol has been quantified using various biophysical techniques. While exact values can vary based on the experimental setup (e.g., lipid composition of vesicles, temperature, pH), a consistent trend emerges: AmB binds to ergosterol with significantly higher affinity than to cholesterol.

One key study using Surface Plasmon Resonance (SPR) demonstrated that the association constant for AmB binding to ergosterol-containing membranes is an order of magnitude larger than that for cholesterol-containing membranes.[7][8] This supports the long-held view that ergosterol stabilizes the membrane-bound assembly of AmB more effectively than cholesterol.[7]

Table 1: Summary of Amphotericin B Binding Affinity Data

Target Sterol	Experimental Method	Key Finding	Reference
Ergosterol	Surface Plasmon Resonance (SPR)	Association constant is 10-fold higher than for cholesterol.[7][8]	[7],[8]
Cholesterol	Surface Plasmon Resonance (SPR)	Lower association rate and higher dissociation rate compared to ergosterol.[7]	[7]
Ergosterol	Isothermal Titration Calorimetry (ITC)	A significant net exotherm indicates a direct binding interaction.[9][10]	[9],[10]
Cholesterol	Isothermal Titration Calorimetry (ITC)	A derivative lacking the C2'-OH group showed no evidence of binding.[9][11]	[9],[11]
Ergosterol	2H Nuclear Magnetic Resonance (NMR)	AmB almost completely inhibits the fast axial diffusion of ergosterol.[12]	[12]
Cholesterol	2H Nuclear Magnetic Resonance (NMR)	Cholesterol mobility remains essentially unchanged in the presence of AmB.[12]	[12]
Ergosterol	Molecular Dynamics (MD) Simulations	Interaction is more specific and forms a more stable channel complex.[13]	[13]
Cholesterol	Molecular Dynamics (MD) Simulations	Less specific interaction compared to ergosterol.[13]	[13]

Molecular Mechanisms and Logical Relationships

The preferential binding of AmB to ergosterol dictates its primary antifungal action. This relationship can be visualized as a logical pathway leading from high-affinity binding to selective cell death.

Caption: Logical flow of AmB's differential action on fungal vs. mammalian cells.

Detailed Experimental Protocols

Precise quantification of binding affinity relies on sophisticated biophysical techniques. Below are detailed methodologies for key experiments cited in the literature.

Surface Plasmon Resonance (SPR)

SPR is a real-time, label-free technique for observing biomolecular interactions.

• Objective: To measure the association and dissociation kinetics of AmB with sterol-containing lipid membranes.

• Methodology:

  • Sensor Chip Preparation: A sensor chip (e.g., Biacore L1 chip) is coated with a lipid monolayer. Liposomes composed of a primary phospholipid (e.g., POPC) and a specific sterol (e.g., 20% ergosterol or 20% cholesterol) are prepared via extrusion.[7]

  • Immobilization: The prepared liposomes are injected over the sensor chip surface, where they rupture and fuse to form a stable lipid bilayer containing the target sterol.

  • Analyte Injection: Solutions of Amphotericin B at various concentrations (e.g., 5, 20, 50 µM) are injected across the sensor surface.[7]

  • Detection: The binding of AmB to the sterol-containing membrane causes a change in the refractive index at the sensor surface, which is detected and recorded as a sensorgram (Response Units vs. time).[7]

  • Data Analysis: The resulting sensorgrams are fitted to kinetic models (e.g., a two-state reaction model) to calculate association (ka) and dissociation (kd) rate constants.[7][8] The equilibrium dissociation constant (Kd) can be determined from these rates.

Caption: Experimental workflow for Surface Plasmon Resonance (SPR) analysis.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, allowing for the determination of thermodynamic parameters.

• Objective: To directly measure the binding enthalpy and affinity of AmB for sterols.

• Methodology:

  • Sample Preparation: Large unilamellar vesicles (LUVs) are prepared from a phospholipid (e.g., POPC) with or without a fixed percentage of sterol (e.g., 10% ergosterol).[9][10] A separate aqueous solution of AmB is also prepared.

  • Instrument Setup: The ITC instrument is equilibrated at a constant temperature (e.g., 25°C). The sample cell is filled with the sterol-containing LUV suspension. The injection syringe is loaded with the AmB solution.[9]

  • Titration: A series of small, precise injections of the AmB solution are made into the sample cell containing the LUVs.

  • Heat Measurement: The instrument measures the minute heat changes that occur after each injection as AmB binds to the ergosterol in the vesicles.[14] A control titration is often performed by injecting AmB into sterol-free vesicles to account for the heat of dilution.[10]

  • Data Analysis: The heat change per injection is plotted against the molar ratio of AmB to sterol. This binding isotherm is then fitted to a suitable binding model to determine the binding affinity (Ka, or its inverse, Kd), stoichiometry (n), and enthalpy (ΔH) of the interaction.[9]

Conclusion and Future Directions

The quantitative and methodological evidence overwhelmingly confirms that Amphotericin B exhibits a significantly higher binding affinity for ergosterol than for cholesterol. This selectivity is the molecular foundation of its potent antifungal activity. Techniques like SPR and ITC have been instrumental in dissecting the kinetics and thermodynamics of these interactions, providing a robust framework for understanding the drug's mechanism.

Future research is focused on leveraging this knowledge to design new AmB derivatives. By modifying the AmB structure, such as at the C2' hydroxyl group, it is possible to create analogues that retain high affinity for ergosterol while having a dramatically reduced, or even eliminated, affinity for cholesterol.[9][11] Such developments promise a new generation of antifungal agents with an enhanced therapeutic window, offering the broad-spectrum efficacy of AmB without its debilitating toxicity.

References

• 1. What is the mechanism of Amphotericin B? [synapse.patsnap.com]
• 2. mdpi.com [mdpi.com]
• 3. Amphotericin B - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. The Antifungal Mechanism of Amphotericin B Elucidated in Ergosterol and Cholesterol-Containing Membranes Using Neutron Reflectometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Scientists pinpoint structure of antifungal, challenge binding mechanism – Department of Biochemistry – UW–Madison [biochem.wisc.edu]
• 6. Recent progress in the study of the interactions of amphotericin B with cholesterol and ergosterol in lipid environments - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Complex formation of amphotericin B in sterol-containing membranes as evidenced by surface plasmon resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The C2′–OH of Amphotericin B Plays an Important Role in Binding the Primary Sterol of Human But Not Yeast Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. upload.medbullets.com [upload.medbullets.com]
• 11. C2'-OH of amphotericin B plays an important role in binding the primary sterol of human cells but not yeast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Direct interaction between amphotericin B and ergosterol in lipid bilayers as revealed by 2H NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Comparative molecular dynamics simulations of amphotericin B-cholesterol/ergosterol membrane channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Cellular Uptake and Localization of Amphotericin B in Fungal Cells

For Researchers, Scientists, and Drug Development Professionals

Abstract

Amphotericin B (AmB), a polyene macrolide antibiotic, remains a cornerstone in the treatment of life-threatening systemic fungal infections. Its broad spectrum of activity and low incidence of resistance are attributed to its unique mechanism of action, which begins with its interaction with the fungal cell membrane. This technical guide provides a comprehensive overview of the cellular uptake and subcellular localization of Amphotericin B in fungal cells. It delves into the primary mechanisms of membrane interaction, internalization pathways, and the subsequent intracellular fate of the drug. Furthermore, this guide details the experimental protocols for quantifying AmB uptake and visualizing its localization, and explores the key signaling pathways activated in response to AmB-induced cellular stress.

Introduction

Amphotericin B's fungicidal activity is primarily initiated by its binding to ergosterol (B1671047), the principal sterol in fungal cell membranes. This interaction fundamentally disrupts membrane integrity, leading to a cascade of events culminating in cell death. While the AmB-ergosterol interaction is the most well-established mechanism, recent research has unveiled a more complex picture involving endocytic uptake, intracellular accumulation, and the induction of specific cellular stress responses. Understanding the intricacies of AmB's journey into and within the fungal cell is paramount for optimizing its therapeutic efficacy and developing novel drug delivery strategies to mitigate its dose-limiting toxicities.

Cellular Uptake of Amphotericin B

The uptake of Amphotericin B by fungal cells is a multi-faceted process that involves both direct interaction with the cell membrane and potential internalization mechanisms.

Primary Interaction with the Fungal Cell Membrane

The initial and most critical step in AmB's action is its binding to ergosterol within the fungal plasma membrane. This interaction is driven by the amphipathic nature of the AmB molecule, which allows it to insert into the lipid bilayer. Several models have been proposed to describe the consequences of this binding:

• Pore Formation Model: This classic model suggests that AmB molecules self-assemble into transmembrane channels or pores after binding to ergosterol. These pores disrupt the selective permeability of the membrane, leading to the leakage of essential intracellular ions, such as potassium and sodium, and ultimately, cell death.

• Sterol Sponge Model: A more recent model proposes that AmB aggregates on the surface of the fungal membrane and effectively extracts ergosterol from the bilayer, acting as a "sterol sponge." This sequestration of ergosterol disrupts the structure and function of lipid rafts and other membrane domains that are vital for various cellular processes.

• Surface Adsorption Model: In this model, AmB molecules are thought to adsorb to the membrane surface, causing a physical disruption of the lipid packing and leading to increased membrane fluidity and permeability without the formation of discrete pores.

Endocytosis-Mediated Uptake

Emerging evidence suggests that endocytosis may also play a role in the internalization of AmB, particularly for lipid-formulated versions of the drug. While the exact mechanisms are still under investigation, it is hypothesized that AmB or its lipid carriers may be taken up by the cell through endocytic pathways, leading to their accumulation in intracellular compartments.

Subcellular Localization of Amphotericin B

Following its interaction with the plasma membrane and potential internalization, Amphotericin B can be found in various subcellular locations, where it exerts further cytotoxic effects.

• Cell Wall: Studies have shown that AmB can bind to the cell walls of mature fungal cells. This interaction may serve as an initial docking site before the drug reaches the plasma membrane. In budding daughter cells, AmB can interfere with the formation of a functional cell wall.[1]

• Plasma Membrane: The primary site of AmB accumulation is the plasma membrane, where it interacts with ergosterol. Fluorescence microscopy studies have visualized the localization of fluorescently-labeled AmB to the fungal membrane.

• Intracellular Compartments: While the extent of intracellular localization is still being fully elucidated, there is evidence to suggest that AmB can penetrate the cell and accumulate in organelles such as the mitochondria. This intracellular accumulation can contribute to the induction of oxidative stress.

Quantitative Data on Amphotericin B Uptake and Activity

The efficacy of Amphotericin B is concentration-dependent. The following tables summarize key quantitative data related to its antifungal activity against common fungal pathogens.

Table 1: Minimum Inhibitory Concentrations (MICs) of Amphotericin B against Candida Species

Candida Species	MIC Range (µg/mL)	Reference(s)
Candida albicans	0.0625 - 4	[2]
Candida parapsilosis	4.68 - 150 (as part of a combination study)	[2]
Candida tropicalis	>1	[2]

Table 2: Minimum Inhibitory Concentrations (MICs) of Amphotericin B against Aspergillus Species

Aspergillus Species	MIC Range (µg/mL)	Reference(s)
Aspergillus fumigatus	0.5 - 2.0
Aspergillus flavus	1.0 - 4.0
Aspergillus niger	0.5 - 2.0
Aspergillus terreus	1.0 - 8.0

Table 3: Time-Kill Kinetics of Amphotericin B against Candida Species

Candida Species	Concentration	Time to 99.9% Killing	Reference(s)
Candida albicans	2 x MIC	2 - 4 hours	[3]
Candida dubliniensis	2 x MIC	2 - 4 hours	[3]
Candida parapsilosis	4 x MIC	48 hours	[3]
Candida glabrata	MIC	16 - 32 hours	[3]
Candida krusei	4 x MIC	>40 hours	[3]
Candida tropicalis	4 x MIC	>40 hours	[3]

Experimental Protocols

Radiolabeled Amphotericin B Uptake Assay

This protocol describes a method for quantifying the uptake of Amphotericin B in fungal cells using a radiolabeled form of the drug (e.g., [³H]AmB).

Materials:

• Fungal cell culture (e.g., Candida albicans)

• Radiolabeled Amphotericin B ([³H]AmB)

• Scintillation fluid

• Scintillation counter

• Phosphate-buffered saline (PBS)

• Microcentrifuge tubes

• Micropipettes

Procedure:

• Grow fungal cells to the mid-logarithmic phase in an appropriate liquid medium.

• Harvest the cells by centrifugation and wash them twice with PBS.

• Resuspend the cells in PBS to a final concentration of 1 x 10⁷ cells/mL.

• Add [³H]AmB to the cell suspension at the desired final concentration.

• Incubate the mixture at 37°C with gentle agitation for various time points (e.g., 5, 15, 30, 60, and 120 minutes).

• At each time point, take an aliquot of the cell suspension and centrifuge at high speed to pellet the cells.

• Carefully remove the supernatant and wash the cell pellet twice with ice-cold PBS to remove unbound [³H]AmB.

• Resuspend the final cell pellet in a known volume of PBS.

• Add the cell suspension to a scintillation vial containing scintillation fluid.

• Measure the radioactivity using a scintillation counter.

• Determine the amount of cell-associated [³H]AmB by comparing the counts to a standard curve of known [³H]AmB concentrations.

• Express the uptake as the amount of AmB per million cells or per milligram of total cellular protein.

Fluorescence Microscopy for AmB Localization

This protocol outlines the use of fluorescence microscopy to visualize the subcellular localization of Amphotericin B using a fluorescently-labeled derivative (e.g., AmB-NBD).

Materials:

• Fungal cell culture

• Fluorescently-labeled Amphotericin B (e.g., AmB-NBD)

• Fluorescence microscope with appropriate filter sets

• Microscope slides and coverslips

• PBS

Procedure:

• Grow fungal cells to the mid-logarithmic phase.

• Harvest and wash the cells with PBS.

• Resuspend the cells in PBS.

• Add the fluorescently-labeled AmB to the cell suspension at a final concentration of 10 μM and incubate for 1 hour at 37°C.

• After incubation, wash the cells twice with PBS to remove the unbound fluorescent probe.

• Resuspend the cells in a small volume of PBS.

• Place a drop of the cell suspension on a microscope slide and cover with a coverslip.

• Observe the cells using a fluorescence microscope with the appropriate excitation and emission filters for the fluorophore used.

• Capture images to document the subcellular localization of the fluorescently-labeled AmB.

Subcellular Fractionation for AmB Quantification

This protocol describes a method to separate different subcellular compartments of fungal cells to quantify the distribution of Amphotericin B.

Materials:

• Fungal cell culture treated with Amphotericin B

• Spheroplasting buffer (containing enzymes like zymolyase or lyticase)

• Fractionation buffer (hypotonic lysis buffer)

• Differential centrifugation equipment (microcentrifuge and ultracentrifuge)

• Method for AmB quantification (e.g., HPLC)

Procedure:

• Treat fungal cells with Amphotericin B at the desired concentration and for the desired time.

• Harvest the cells and wash them with a suitable buffer.

• Convert the fungal cells to spheroplasts by incubating them in a spheroplasting buffer containing cell wall-degrading enzymes.

• Gently lyse the spheroplasts in a hypotonic fractionation buffer.

• Perform differential centrifugation to separate the subcellular fractions:

  • Low-speed centrifugation (e.g., 1,000 x g): Pellet contains nuclei and unlysed cells.

  • Medium-speed centrifugation (e.g., 10,000 x g) of the supernatant: Pellet contains mitochondria.

  • High-speed centrifugation (e.g., 100,000 x g) of the supernatant: Pellet contains the microsomal fraction (including plasma membrane and endoplasmic reticulum), and the supernatant is the cytosolic fraction.

• Isolate the cell wall fraction from the initial low-speed spin pellet by further purification steps.

• Extract Amphotericin B from each fraction using an appropriate solvent.

• Quantify the amount of Amphotericin B in each fraction using a suitable analytical method like High-Performance Liquid Chromatography (HPLC).

• Express the results as the percentage of total cellular AmB found in each subcellular compartment.

Signaling Pathways and Cellular Responses

Amphotericin B induces significant cellular stress in fungal cells, leading to the activation of specific signaling pathways.

Oxidative Stress Response

AmB treatment leads to the production of reactive oxygen species (ROS), inducing a state of oxidative stress.[4] This is a key component of its fungicidal activity. The fungal cell attempts to counteract this stress through various mechanisms, including the activation of antioxidant enzymes.

Amphotericin B-induced oxidative stress pathway.

High Osmolarity Glycerol (B35011) (HOG) Pathway

The HOG pathway, a conserved mitogen-activated protein kinase (MAPK) cascade, is crucial for the fungal response to various stresses, including the oxidative stress induced by AmB. The central kinase in this pathway, Hog1, is phosphorylated and activated in response to AmB.[2][5] This activation is essential for cell survival during AmB treatment.

Activation of the HOG pathway in response to AmB.

Cell Wall Integrity (CWI) Pathway

The fungal cell wall is a dynamic structure that responds to environmental stresses. AmB-induced membrane damage can trigger the Cell Wall Integrity (CWI) pathway, another MAPK-mediated signaling cascade. Activation of the key kinase in this pathway, Mkc1 (in Candida albicans), leads to compensatory changes in the cell wall, such as increased chitin (B13524) synthesis, in an attempt to maintain cellular integrity.

Cell Wall Integrity pathway activation by AmB.

Conclusion

The cellular uptake and localization of Amphotericin B in fungal cells are complex processes involving direct membrane interactions, potential internalization, and the triggering of intricate cellular stress responses. A thorough understanding of these mechanisms is crucial for the rational design of new antifungal therapies and delivery systems that can enhance the efficacy of AmB while minimizing its toxicity. The experimental protocols and signaling pathway diagrams provided in this guide serve as a valuable resource for researchers dedicated to advancing our knowledge of this vital antifungal agent. Further investigation into the quantitative aspects of AmB's subcellular distribution and the molecular details of its induced signaling cascades will undoubtedly pave the way for improved treatments for invasive fungal infections.

References

• 1. Yeast Sample Preparation for Fluorescence Live Cell Imaging [protocols.io]
• 2. The MAPK Hog1 mediates the response to amphotericin B in Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Assessment of the effect of amphotericin B on the vitality of Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cell Wall Changes in Amphotericin B-Resistant Strains from Candida tropicalis and Relationship with the Immune Responses Elicited by the Host - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

The Enduring Legacy of Amphotericin B in the Management of Systemic Fungal Infections: A Technical Review

Introduction

For decades, Amphotericin B (AmB), a polyene macrolide antibiotic derived from Streptomyces nodosus, has been a cornerstone in the therapeutic arsenal (B13267) against life-threatening systemic fungal infections.[1][2] Its broad spectrum of activity and potent fungicidal action have established it as a "gold standard" therapy, particularly for immunocompromised patients.[2][3] However, the clinical utility of its conventional formulation, Amphotericin B deoxycholate (C-AmB), has been historically hampered by significant dose-limiting toxicities, most notably nephrotoxicity and infusion-related reactions.[1][4][5][6] This critical limitation spurred the development of lipid-based formulations, which have revolutionized its use by improving the therapeutic index. This guide provides an in-depth technical review of Amphotericin B's mechanism of action, formulations, pharmacokinetics, clinical efficacy, toxicity profile, and resistance mechanisms, tailored for researchers, scientists, and drug development professionals.

Mechanism of Action: Disrupting the Fungal Citadel

Amphotericin B's primary fungicidal activity stems from its high affinity for ergosterol (B1671047), the principal sterol component of the fungal cell membrane.[1][7][8][9][10] In contrast, it has a lower affinity for cholesterol, the predominant sterol in mammalian cell membranes, which provides a degree of selective toxicity.[10]

The binding of AmB to ergosterol initiates a cascade of events that compromise membrane integrity:

• Pore Formation: Upon binding, AmB molecules self-assemble into transmembrane channels or pores.[8][9][10][11]

• Ion Leakage: These pores disrupt the osmotic integrity of the membrane, leading to the leakage of essential intracellular cations, particularly potassium and magnesium.[1][8][11]

• Cell Death: The subsequent metabolic disruption and loss of essential ions culminate in fungal cell death.[7][12]

Beyond direct membrane disruption, Amphotericin B is also thought to induce oxidative damage within the fungal cell by generating reactive oxygen species (ROS), contributing to its lethal effect.[13][14][15][16] It also has a stimulatory effect on host phagocytic cells, which aids in clearing the fungal infection.[13]

Figure 1: Mechanism of Action of Amphotericin B.

Amphotericin B Formulations: Engineering a Safer Delivery

To mitigate the toxicities of conventional AmB (C-AmB), three lipid-associated formulations were developed. These formulations encapsulate or complex the AmB molecule, altering its distribution in the body and reducing its interaction with mammalian cell membranes.[4][5]

• Amphotericin B Deoxycholate (C-AmB or DAmB): The original formulation, a colloidal suspension of AmB and the bile salt sodium deoxycholate.[7]

• Liposomal Amphotericin B (L-AmB): Consists of AmB intercalated within a small, unilamellar liposome (B1194612) (a spherical vesicle with a lipid bilayer).[6]

• Amphotericin B Lipid Complex (ABLC): A complex of AmB with two phospholipids, forming large, ribbon-like structures.[6]

• Amphotericin B Colloidal Dispersion (ABCD): Comprised AmB complexed with cholesteryl sulfate, forming small, disk-shaped particles. This formulation is no longer commercially available due to a higher incidence of infusion-related reactions.[4][5]

Formulation	Abbreviation	Composition	Particle Size (nm)	Structure
Conventional	C-AmB / DAmB	Amphotericin B, Sodium Deoxycholate	~35 nm (micelles)	Colloidal Dispersion
Liposomal	L-AmB	AmB, Hydrogenated Soy Phosphatidylcholine, Cholesterol, Distearoylphosphatidylglycerol	60 - 80	Small Unilamellar Vesicles
Lipid Complex	ABLC	AmB, Dimyristoylphosphatidylcholine (DMPC), Dimyristoylphosphatidylglycerol (DMPG)	1600 - 11000	Ribbon-like Sheets
Colloidal Dispersion	ABCD	AmB, Cholesteryl Sulfate	120 - 140	Disk-shaped Particles
Table 1: Characteristics of Amphotericin B Formulations.[4][6][17]

Comparative Pharmacokinetics

The different lipid compositions and structures of the AmB formulations lead to distinct pharmacokinetic (PK) profiles.[4][5] Lipid formulations generally serve as a reservoir, reducing the amount of free AmB in the plasma at any given time, which is thought to account for their reduced nephrotoxicity.[6]

L-AmB, due to its small size, avoids rapid uptake by the mononuclear phagocyte system (MPS), resulting in significantly higher peak plasma concentrations (Cmax) and a larger area under the concentration-time curve (AUC) compared to C-AmB.[3][4] Conversely, ABLC particles are larger and are rapidly taken up by the MPS, leading to sequestration in tissues like the liver, spleen, and importantly, the lungs, resulting in lower plasma concentrations but higher tissue concentrations.[4][5][18]

Parameter	C-AmB (Fungizone®)	L-AmB (AmBisome®)	ABLC (Abelcet®)
Recommended Dose	0.25 - 1.0 mg/kg/day	3 - 6 mg/kg/day	5 mg/kg/day
Peak Plasma Conc. (Cmax)	Low	Highest	Lower than C-AmB
Volume of Distribution (Vd)	Large (~4 L/kg)	Smallest	Largest
Clearance (CL)	Slow	Slower	Rapid
Half-life (t½)	~15 days (terminal)	~7-10 hours (initial)	~24 hours
Table 2: Comparative Pharmacokinetic Parameters of Amphotericin B Formulations.[3][4][5][6][19][20]

Clinical Efficacy and Spectrum of Activity

Amphotericin B possesses a broad spectrum of activity against most fungi that cause systemic mycoses, including species of Candida, Aspergillus, Cryptococcus, Histoplasma, Blastomyces, and the agents of mucormycosis.[1][2] Resistance to AmB remains relatively uncommon for most clinically relevant fungi.[1][13]

Clinical trials have generally shown that the lipid formulations have at least equivalent efficacy to C-AmB for treating various invasive fungal infections.[5][6] In some specific instances, lipid formulations have demonstrated superior outcomes. For example, in a study on HIV-infected patients with disseminated histoplasmosis, L-AmB was associated with better clinical success and lower mortality compared to C-AmB.[4][5]

Indication	C-AmB	L-AmB	ABLC	Key Findings
Empiric Febrile Neutropenia	Effective	Effective	Effective	L-AmB associated with fewer breakthrough fungal infections than C-AmB.[21] Lipid formulations are safer alternatives.[4][5]
Invasive Candidiasis	Effective	Effective	Effective	Efficacy is generally comparable among formulations.[21]
Invasive Aspergillosis	Effective	Effective	Effective	Lipid formulations are recommended for patients intolerant of or refractory to other therapies.[13] ABLC achieves high lung concentrations.[4][18]
Cryptococcal Meningitis	Gold Standard	Effective	Effective	C-AmB + Flucytosine is the standard induction therapy.[7] L-AmB is a recommended alternative, especially in cases of renal impairment.[4][5]
Disseminated Histoplasmosis	Effective	Superior	Effective	L-AmB showed significantly better clinical success and mortality in HIV-infected patients compared to C-AmB.[4][5]
Table 3: Summary of Clinical Efficacy for Major Systemic Fungal Infections.

Toxicity Profile: The Achilles' Heel

The primary limitation of C-AmB is its toxicity. Lipid formulations were specifically designed to address this, and numerous clinical trials have confirmed their significantly improved safety profile.[4][5][21]

Adverse Effect	C-AmB (Conventional)	Lipid Formulations (L-AmB, ABLC)	Mechanism / Notes
Nephrotoxicity	Very Common / Dose-Limiting	Significantly Reduced	C-AmB causes renal vasoconstriction and direct tubular damage. Lipid formulations limit renal exposure.[4][5][6]
Infusion-Related Reactions	Common (Fever, chills, rigors, hypotension)	Reduced (especially L-AmB)	Believed to be mediated by pro-inflammatory cytokine release. L-AmB has the lowest rate of these reactions.[4][5]
Electrolyte Abnormalities	Common (Hypokalemia, Hypomagnesemia)	Less Frequent	Secondary to renal tubular damage.[7]
Anemia	Common	Less Frequent	Reversible suppression of erythropoietin production.[6]
Table 4: Comparative Toxicity of Amphotericin B Formulations.

Mechanisms of Fungal Resistance

While primary resistance to Amphotericin B is rare, it can be intrinsic in some species (e.g., Candida lusitaniae, Aspergillus terreus, Scedosporium prolificans) and can be acquired during therapy.[1][13][22] The primary mechanisms of resistance involve alterations to the drug's target, ergosterol, in the fungal cell membrane.

• Reduced Ergosterol Content: A decrease in the total amount of ergosterol in the membrane reduces the number of binding sites for AmB.[22][23]

• Altered Sterol Composition: Mutations in the ergosterol biosynthesis pathway (e.g., in ERG genes) can lead to the production of modified sterols that have a lower binding affinity for AmB.[22][23]

Figure 2: Key Mechanisms of Fungal Resistance to Amphotericin B.

Experimental Protocols: In Vitro Susceptibility Testing

Determining the Minimum Inhibitory Concentration (MIC) of Amphotericin B against fungal isolates is crucial for clinical decision-making and resistance surveillance. The Clinical and Laboratory Standards Institute (CLSI) M38 and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide standardized broth microdilution methods for filamentous fungi.

Protocol: Broth Microdilution MIC Testing for Aspergillus spp. (Adapted from CLSI M38)

• Isolate Preparation:

  • Culture the Aspergillus isolate on potato dextrose agar (B569324) (PDA) until adequate conidiation is observed.

  • Prepare a conidial suspension by flooding the agar surface with sterile 0.85% saline containing a wetting agent (e.g., 0.05% Tween 80).[24]

  • Gently rub the surface with a sterile swab to dislodge conidia.

  • Transfer the suspension to a sterile tube and allow heavy particles to settle.

  • Adjust the resulting conidial suspension spectrophotometrically to a final concentration of 0.4 x 10⁴ to 5 x 10⁴ CFU/mL.

• Antifungal Agent Preparation:

  • Prepare a stock solution of Amphotericin B powder in dimethyl sulfoxide (B87167) (DMSO).

  • Perform serial twofold dilutions of AmB in RPMI 1640 medium (buffered with MOPS) in a 96-well microtiter plate to achieve final concentrations typically ranging from 0.03 to 16 µg/mL.[24][25]

• Inoculation and Incubation:

  • Inoculate each well of the microtiter plate with the prepared fungal suspension.

  • Include a drug-free well for a positive growth control and an uninoculated well for a negative control (sterility).

  • Incubate the plates at 35°C.

• MIC Determination:

  • Read the plates visually after 48 hours of incubation.

  • The MIC is defined as the lowest concentration of Amphotericin B that causes 100% inhibition of growth (an optically clear well) compared to the drug-free control well.[25][26]

Figure 3: Experimental Workflow for Broth Microdilution MIC Testing.

Conclusion

Amphotericin B remains an indispensable agent in the treatment of severe systemic fungal infections. Its potent, broad-spectrum fungicidal activity is unparalleled, though the utility of its conventional formulation is constrained by substantial toxicity. The development of lipid formulations, particularly L-AmB and ABLC, represents a landmark achievement, offering comparable or superior efficacy with a markedly improved safety profile. These advanced delivery systems have broadened the clinical applicability of Amphotericin B, ensuring its continued role as a critical therapy for the most vulnerable patients battling life-threatening mycoses. Ongoing research and a thorough understanding of its pharmacology, mechanisms of action, and potential for resistance are essential for optimizing its use in the evolving landscape of antifungal therapy.

References

• 1. Amphotericin B: spectrum and resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antifungal Therapy for Systemic Mycosis and the Nanobiotechnology Era: Improving Efficacy, Biodistribution and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. brieflands.com [brieflands.com]
• 4. Amphotericin B formulations: a comparative review of efficacy and toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ccjm.org [ccjm.org]
• 7. m.youtube.com [m.youtube.com]
• 8. The Development of Oral Amphotericin B to Treat Systemic Fungal and Parasitic Infections: Has the Myth Been Finally Realized? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. Antifungal Macrocycle Antibiotic Amphotericin B—Its Present and Future. Multidisciplinary Perspective for the Use in the Medical Practice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. It only takes one to do many jobs: Amphotericin B as antifungal and immunomodulatory drug - PMC [pmc.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]
• 13. Amphotericin B - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. Comparative Efficacy of Amphotericin B Lipid Complex and Liposomal Amphotericin B for the Treatment of Invasive Fungal Infections in HSCT Recipients and other Immunocompromised Patient Populations with Hematologic Malignancies: A Critical Review [benthamopenarchives.com]
• 19. Pharmacokinetic-Pharmacodynamic Comparison of Amphotericin B (AMB) and Two Lipid-Associated AMB Preparations, Liposomal AMB and AMB Lipid Complex, in Murine Candidiasis Models - PMC [pmc.ncbi.nlm.nih.gov]
• 20. academic.oup.com [academic.oup.com]
• 21. Amphotericin B in the Era of New Antifungals: Where Will It Stand? - PMC [pmc.ncbi.nlm.nih.gov]
• 22. academic.oup.com [academic.oup.com]
• 23. researchgate.net [researchgate.net]
• 24. benchchem.com [benchchem.com]
• 25. Microdilution Susceptibility Testing of Amphotericin B, Itraconazole, and Voriconazole against Clinical Isolates of Aspergillus and Fusarium Species - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Preparing Liposomal Amphotericin B Formulations

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation and characterization of liposomal Amphotericin B (AmB) formulations, a critical methodology for the development of less toxic and more effective antifungal therapies. The protocols outlined below are based on the well-established thin-film hydration method, followed by characterization techniques to ensure the quality and consistency of the formulation.

Amphotericin B is a potent, broad-spectrum antifungal agent, but its use is often limited by significant nephrotoxicity.[1] Encapsulating AmB within liposomes can reduce its toxicity while maintaining or even enhancing its therapeutic efficacy.[1][2][3] Liposomal formulations alter the pharmacokinetic profile of the drug, leading to preferential accumulation in tissues of the reticuloendothelial system and reduced exposure to the kidneys.[1][4]

The following sections detail the necessary materials, equipment, and step-by-step procedures for preparing and characterizing liposomal AmB.

Experimental Protocols

Protocol 1: Preparation of Liposomal Amphotericin B by Thin-Film Hydration

This protocol describes the preparation of multilamellar vesicles (MLVs) containing Amphotericin B using the thin-film hydration method followed by sonication for size reduction.

Materials:

• Amphotericin B (AmB)

• Hydrogenated Soy Phosphatidylcholine (HSPC)

• Cholesterol (CHL)

• Distearoylphosphatidylglycerol (DSPG) or Dicetyl phosphate (B84403) (DCP) for charged liposomes

• Chloroform

• Methanol (B129727)

• Sterile water for injection or a suitable buffer (e.g., 10 mM succinate (B1194679) buffer)[5]

• Nitrogen gas

Equipment:

• Rotary evaporator

• Round-bottom flask

• Water bath sonicator or probe sonicator

• Syringe filters (e.g., 0.22 µm)

• Glass vials

• Analytical balance

• Magnetic stirrer and stir bars

Procedure:

• Lipid and Drug Dissolution:

  • Accurately weigh the desired amounts of lipids (e.g., HSPC and cholesterol) and Amphotericin B. A common molar ratio for liposomal AmB is HSPC:Cholesterol:DSPG:AmB of 2:1:0.8:0.4.[6] Another study used hydrogenated soya phosphatidylcholine and cholesterol at molar ratios of 1:1 and 7:2, with or without a charged lipid.[7][8]

  • Dissolve the lipids and AmB in a chloroform:methanol solvent mixture (e.g., 1:1 v/v) in a round-bottom flask.[6] Ensure complete dissolution.

• Thin Film Formation:

  • Attach the round-bottom flask to a rotary evaporator.

  • Immerse the flask in a water bath set to a temperature above the phase transition temperature of the lipids (e.g., 65°C), but not so high as to degrade the drug.[9]

  • Rotate the flask and gradually apply a vacuum to evaporate the organic solvents. This will result in the formation of a thin, dry lipid film on the inner wall of the flask.

  • To ensure complete removal of residual solvent, flush the flask with nitrogen gas and keep it under high vacuum for at least 1-2 hours.

• Hydration of the Lipid Film:

  • Add the aqueous phase (sterile water for injection or buffer) pre-heated to the same temperature as the film formation step to the round-bottom flask.[5]

  • Agitate the flask by hand or on a mechanical shaker to hydrate (B1144303) the lipid film. This process leads to the spontaneous formation of multilamellar vesicles (MLVs). The hydration process should continue until the lipid film is fully dispersed.

• Size Reduction (Sonication):

  • To obtain smaller and more uniform liposomes, the MLV suspension needs to be downsized. This can be achieved using a bath or probe sonicator.[7][10]

  • Bath Sonication: Place the vial containing the liposome (B1194612) suspension in a bath sonicator and sonicate for a defined period (e.g., 30-60 minutes). Monitor the temperature to avoid overheating.

  • Probe Sonication: Insert a probe sonicator into the liposome suspension and sonicate in pulsed mode to control the temperature.

  • The goal is to achieve a desired particle size, typically in the range of 100-200 nm for intravenous applications.[11]

• Sterilization (Optional):

  • For in vivo studies, the final liposomal formulation may need to be sterilized. This can be done by filtering the suspension through a 0.22 µm syringe filter. Note that this is only suitable for liposomes with a mean diameter smaller than the filter pore size.

Protocol 2: Characterization of Liposomal Amphotericin B

1. Particle Size and Polydispersity Index (PDI) Analysis:

• Method: Dynamic Light Scattering (DLS)

• Procedure:

  • Dilute a small aliquot of the liposomal suspension with sterile water or the hydration buffer to an appropriate concentration for DLS analysis.

  • Measure the particle size (Z-average diameter) and PDI using a DLS instrument.

  • Perform the measurement in triplicate and report the mean ± standard deviation. The PDI value should ideally be below 0.3 for a homogenous population of liposomes.[5][11]

2. Encapsulation Efficiency (%EE) and Drug Loading (%DL):

• Method: High-Performance Liquid Chromatography (HPLC)

• Procedure:

  • Separation of free drug: Separate the unencapsulated AmB from the liposomes. This can be done by methods such as ultracentrifugation, dialysis, or size exclusion chromatography.

  • Quantification of total drug: Disrupt a known volume of the liposomal formulation by adding a suitable organic solvent (e.g., methanol or a chloroform:methanol mixture) to release the encapsulated drug.[6]

  • Quantification of free drug: Measure the concentration of AmB in the supernatant/dialysate obtained from the separation step.

  • HPLC Analysis: Analyze the total and free drug concentrations using a validated HPLC method. A common method uses a C18 column with UV detection at approximately 382-408 nm.[7][8][12] The mobile phase can be a mixture of acetonitrile (B52724) and water, sometimes with the addition of acetic acid.[12][13]

  • Calculations:

    • %EE = [(Total Drug - Free Drug) / Total Drug] x 100

    • %DL = [Weight of Encapsulated Drug / Total Weight of Lipids] x 100

3. Morphological Characterization:

• Method: Transmission Electron Microscopy (TEM)

• Procedure:

  • Place a drop of the diluted liposomal suspension on a carbon-coated copper grid.

  • Negatively stain the sample with a suitable staining agent (e.g., phosphotungstic acid or uranyl acetate).

  • Allow the grid to dry completely.

  • Observe the morphology, size, and lamellarity of the liposomes under a transmission electron microscope.[6][8]

Data Presentation

The following tables summarize typical quantitative data for liposomal Amphotericin B formulations prepared by various methods.

Table 1: Physicochemical Properties of Liposomal Amphotericin B Formulations

Formulation Method	Lipid Composition (Molar Ratio)	Particle Size (nm)	PDI	Encapsulation Efficiency (%)	Reference
Thin-Film Hydration with Sonication	HSPC:CHL:DCP (7:2:1)	115 ± SEM	N/A	>85	[7][8]
Thin-Film Hydration with Sonication	HSPC:CHL (7:2)	N/A	N/A	>85	[7][8]
Supercritical Fluid (SCF-CO2)	HSPC:CHL:DSPG:AmB (2:1:0.8:0.4)	137 (after homogenization)	<0.3	~90	[6]
Ethanol Injection	N/A	150.3 - 263.9	≤0.32	N/A	[5][11]
Solvent Evaporation	N/A	198.9 - 519	≤0.32	N/A	[5]
Solvent-Free Method	N/A	N/A	≤0.32	N/A	[5][11]

N/A: Not Available in the cited source. SEM: Standard Error of the Mean.

Table 2: HPLC Conditions for Amphotericin B Quantification

Parameter	Condition 1	Condition 2
Column	C18	C18
Mobile Phase	Acetonitrile:Water (7:3)	Acetonitrile:Acetic Acid (10%):Water (41:43:16)
Flow Rate	1 mL/min	1.2 mL/min
Detection Wavelength	405 nm	405 nm
Reference	[13]	[12]

Visualizations

Diagram 1: Experimental Workflow for Liposomal Amphotericin B Preparation

Caption: Workflow for preparing liposomal AmB via thin-film hydration.

Diagram 2: Workflow for Characterization of Liposomal Amphotericin B

Caption: Key characterization steps for liposomal AmB formulations.

References

• 1. ccjm.org [ccjm.org]
• 2. Liposome - Wikipedia [en.wikipedia.org]
• 3. The lipid formulations of amphotericin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics characterization of liposomal amphotericin B: investigation of clearance process and drug interaction potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Preparation, Characterization, and In Vivo Pharmacokinetic Study of the Supercritical Fluid-Processed Liposomal Amphotericin B - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Characterization of amphotericin B liposome formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. US5965156A - Amphotericin B liposome preparation - Google Patents [patents.google.com]
• 10. tandfonline.com [tandfonline.com]
• 11. Amphotericin B liposomal formulation: applicable preparation methods, challenges, and tips - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. CN102980963B - Method for determining drug encapsulation efficiency in liposomes - Google Patents [patents.google.com]

Application Notes and Protocols for In Vitro Susceptibility Testing of Amphotericin B

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the in vitro susceptibility of fungi to Amphotericin B, a critical polyene antifungal agent. The following information is intended to guide researchers, scientists, and drug development professionals in the standardized execution of these assays.

Introduction

Amphotericin B remains a cornerstone in the treatment of invasive fungal infections. However, the emergence of resistant strains necessitates reliable and reproducible in vitro susceptibility testing methods to guide clinical therapy and support the development of new antifungal agents. This document outlines the most common methodologies for determining the Minimum Inhibitory Concentration (MIC) of Amphotericin B against pathogenic fungi, primarily focusing on yeasts (e.g., Candida species) and molds (e.g., Aspergillus species). The methods described are based on guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Key Methodologies

The principal methods for in vitro susceptibility testing of Amphotericin B include:

• Broth Microdilution: This is considered the reference method by both CLSI and EUCAST for its quantitative results (MIC values).

• Disk Diffusion: A qualitative or semi-quantitative method that is simpler to perform and suitable for routine screening.

• Gradient Diffusion (Etest): This method provides a quantitative MIC value and is technically less demanding than broth microdilution.

Quantitative Data Summary

The following tables summarize typical Amphotericin B MIC ranges for common fungal pathogens. These values are compiled from various studies and should be used for reference purposes. Local epidemiology and specific strain characteristics can influence MIC distributions.

Table 1: Amphotericin B MIC Ranges for Candida Species

Candida Species	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MIC Range (µg/mL)
C. albicans	0.25 - 0.5	0.5 - 1	0.0625 - 4
C. glabrata	0.5 - 1	1 - 2	0.25 - 2
C. parapsilosis	0.5	1	0.125 - 1
C. tropicalis	0.25	0.5	0.0625 - 1
C. krusei	0.5	1	0.125 - 1

Data compiled from multiple sources.[1][2][3][4][5]

Table 2: Amphotericin B MIC Ranges for Aspergillus Species

Aspergillus Species	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MIC Range (µg/mL)
A. fumigatus	0.125 - 0.5	1 - 2	0.12 - 2
A. flavus	1	2	0.12 - 16
A. niger	0.125 - 1	1 - 2	0.12 - 2
A. terreus	1	2	0.12 - 2

Data compiled from multiple sources.[6][7][8][9]

Table 3: Quality Control (QC) Ranges for Amphotericin B Susceptibility Testing

QC Strain	Method	Acceptable Range (µg/mL or mm)
Candida parapsilosis ATCC 22019	CLSI Broth Microdilution	0.06 - 0.5 µg/mL
Candida krusei ATCC 6258	CLSI Broth Microdilution	0.125 - 1 µg/mL
Paecilomyces variotii ATCC MYA-3630	CLSI Broth Microdilution	1 - 4 µg/mL
Aspergillus fumigatus ATCC MYA-3626	Disk Diffusion (10 µg disk)	18 - 25 mm
Candida krusei ATCC 6258	Disk Diffusion (10 µg disk)	18 - 27 mm

ATCC: American Type Culture Collection. QC ranges are based on CLSI documents.[1][10][11][12][13][14]

Experimental Protocols

Protocol 1: CLSI Broth Microdilution Method for Yeasts (M27-A3)

This protocol is a standardized method for determining the MIC of Amphotericin B against yeasts.

1. Materials:

• Amphotericin B powder (Sigma-Aldrich or equivalent)
• Dimethyl sulfoxide (B87167) (DMSO)
• RPMI 1640 medium with L-glutamine, without sodium bicarbonate, buffered with MOPS to pH 7.0[9]
• Sterile 96-well U-bottom microtiter plates
• Sterile saline (0.85%)
• Spectrophotometer
• Incubator (35°C)
• Yeast isolates and QC strains (C. parapsilosis ATCC 22019, C. krusei ATCC 6258)[1][2][11]

2. Preparation of Antifungal Stock Solution:

• Prepare a stock solution of Amphotericin B in DMSO at a concentration of 1600 µg/mL.[9]
• Serially dilute the stock solution in RPMI 1640 medium to create a range of concentrations (e.g., 0.03 to 16 µg/mL) in the microtiter plates.[1][10]

3. Inoculum Preparation:

• Subculture yeast isolates on Sabouraud Dextrose Agar (B569324) (SDA) and incubate at 35°C for 24 hours to ensure purity and viability.
• Suspend several colonies in sterile saline and adjust the turbidity to match a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL).
• Dilute this suspension in RPMI 1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10³ CFU/mL in the test wells.[1][2][15]

4. Inoculation and Incubation:

• Inoculate each well of the microtiter plate containing the antifungal dilutions with the prepared yeast suspension.
• Include a growth control well (no drug) and a sterility control well (no inoculum).
• Incubate the plates at 35°C for 48 hours.[10]

5. Reading the MIC:

• The MIC is the lowest concentration of Amphotericin B that causes complete inhibition of visible growth.[10][16] This is determined by visual inspection.

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CLSI Broth Microdilution Workflow for Yeasts.

Protocol 2: CLSI Broth Microdilution Method for Molds (M38-A)

This protocol is adapted for filamentous fungi.

1. Materials:

• Same as for yeasts, with the addition of 0.05% Tween 80 for conidia harvesting.
• Mold isolates and QC strain (Paecilomyces variotii ATCC MYA-3630).[13][17]

2. Inoculum Preparation:

• Grow the mold on potato dextrose agar (PDA) at 35°C for 7 days.
• Harvest conidia by flooding the agar surface with sterile saline containing 0.05% Tween 80.
• Adjust the conidial suspension to a final concentration of 0.4-5 x 10⁴ CFU/mL in RPMI 1640 medium.[8]

3. Procedure:

• The remainder of the procedure is similar to the yeast protocol.
• Incubation is typically for 48-72 hours at 35°C.[8][9]
• The MIC endpoint is read as the lowest concentration with 100% growth inhibition.[16]

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// Edges prep_isolate -> harvest_conidia; harvest_conidia -> adjust_inoculum; adjust_inoculum -> final_inoculum; final_inoculum -> inoculate_plate; prep_amphob -> serial_dilution; serial_dilution -> inoculate_plate; inoculate_plate -> incubate; incubate -> read_mic; }

CLSI Broth Microdilution Workflow for Molds.

Protocol 3: Disk Diffusion Method (CLSI M44-A3 / M51-A)

A simpler, agar-based method for routine testing.

1. Materials:

• Mueller-Hinton agar supplemented with 2% glucose and 0.5 µg/mL methylene (B1212753) blue (for yeasts).[18]
• Non-supplemented Mueller-Hinton agar (for molds).[19]
• Amphotericin B disks (e.g., 10 µg).
• Petri dishes (90 or 150 mm).
• Sterile swabs.
• Incubator (35°C).

2. Inoculum Preparation:

• Prepare a yeast or mold suspension equivalent to a 0.5 McFarland standard in sterile saline.[18]

3. Inoculation and Disk Application:

• Dip a sterile swab into the inoculum suspension and streak the entire surface of the agar plate evenly.
• Allow the plate to dry for 3-5 minutes.
• Aseptically apply the Amphotericin B disk to the center of the inoculated plate.[20]

4. Incubation and Measurement:

• Invert the plates and incubate at 35°C for 18-24 hours (yeasts) or 24-72 hours (molds).[18][21]
• Measure the diameter of the zone of complete inhibition to the nearest millimeter.[20]

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// Edges prep_inoculum -> inoculate_agar; inoculate_agar -> apply_disk; apply_disk -> incubate; incubate -> measure_zone; }

Disk Diffusion Workflow.

Protocol 4: Gradient Diffusion Method (Etest)

This method uses a plastic strip with a predefined gradient of Amphotericin B.

1. Materials:

• RPMI agar plates.[10]
• Amphotericin B Etest strips.
• Sterile swabs.
• Incubator (35°C).

2. Procedure:

• Prepare the inoculum and inoculate the RPMI agar plate as described for the disk diffusion method.
• Allow the plate to dry.
• Aseptically apply the Etest strip to the agar surface.
• Incubate at 35°C for 24-48 hours.

3. Reading the MIC:

• An elliptical zone of inhibition will form around the strip.
• The MIC is read at the point where the edge of the inhibition ellipse intersects the MIC scale on the strip. For Amphotericin B, the endpoint is 100% growth inhibition.[22][23]

// Node Definitions prep_inoculum [label="Prepare Inoculum\n(0.5 McFarland)", fillcolor="#F1F3F4", fontcolor="#202124"]; inoculate_agar [label="Inoculate RPMI Agar Plate\n(Swab)", fillcolor="#F1F3F4", fontcolor="#202124"]; apply_strip [label="Apply Amphotericin B Etest Strip", fillcolor="#4285F4", fontcolor="#FFFFFF"]; incubate [label="Incubate\n(35°C, 24-48h)", fillcolor="#FBBC05", fontcolor="#202124"]; read_mic [label="Read MIC at Ellipse Intersection (µg/mL)", shape=parallelogram, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges prep_inoculum -> inoculate_agar; inoculate_agar -> apply_strip; apply_strip -> incubate; incubate -> read_mic; }

Gradient Diffusion (Etest) Workflow.

Interpretation of Results

The interpretation of MIC values for Amphotericin B can be complex as clinical breakpoints are not as well-defined as for other antifungal agents. The European Committee on Antimicrobial Susceptibility Testing (EUCAST) has proposed species-specific breakpoints for Candida species, with an MIC of ≤1 µg/mL considered susceptible and >1 µg/mL as resistant.[24][25] For Aspergillus species, epidemiological cutoff values (ECVs) are often used to distinguish wild-type from non-wild-type isolates.

Conclusion

Standardized in vitro susceptibility testing of Amphotericin B is crucial for patient management and drug development. The broth microdilution method remains the reference standard, providing quantitative and reproducible MIC values. Agar-based methods like disk diffusion and Etest offer practical alternatives for routine clinical laboratories. Adherence to established protocols and the use of appropriate quality control measures are essential for generating reliable and comparable data.

References

• 1. jidc.org [jidc.org]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. In vitro antifungal susceptibility testing of Candida blood isolates and evaluation of the E-test method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Susceptibility of Aspergillus strains from culture collections to amphotericin B and itraconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mjpath.org.my [mjpath.org.my]
• 8. scispace.com [scispace.com]
• 9. academic.oup.com [academic.oup.com]
• 10. In vitro antifungal susceptibilities of Candida species to liposomal amphotericin B, determined using CLSI broth microdilution, and amphotericin B deoxycholate, measured using the Etest - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Quality control guidelines for National Committee for Clinical Laboratory Standards recommended broth macrodilution testing of amphotericin B, fluconazole, and flucytosine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Quality Control Guidelines for Amphotericin B, Itraconazole, Posaconazole, and Voriconazole Disk Diffusion Susceptibility Tests with Nonsupplemented Mueller-Hinton Agar (CLSI M51-A Document) for Nondermatophyte Filamentous Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Quality control and reference guidelines for CLSI broth microdilution susceptibility method (M 38-A document) for amphotericin B, itraconazole, posaconazole, and voriconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchportal.ukhsa.gov.uk [researchportal.ukhsa.gov.uk]
• 15. Wild-Type MIC Distributions and Epidemiological Cutoff Values for Amphotericin B, Flucytosine, and Itraconazole and Candida spp. as Determined by CLSI Broth Microdilution - PMC [pmc.ncbi.nlm.nih.gov]
• 16. MIC Distributions and Evaluation of Fungicidal Activity for Amphotericin B, Itraconazole, Voriconazole, Posaconazole and Caspofungin and 20 Species of Pathogenic Filamentous Fungi Determined Using the CLSI Broth Microdilution Method [mdpi.com]
• 17. journals.asm.org [journals.asm.org]
• 18. Comparative Analysis of Disc Diffusion and E-test with Broth Micro-dilution for Susceptibility Testing of Clinical Candida Isolates Against Amphotericin B, Fluconazole, Voriconazole and Caspofungin - PMC [pmc.ncbi.nlm.nih.gov]
• 19. JCDR - Amphotericin B, Antifungal susceptibility, Aspergillus,Broth-micro-dilution, Caspofungin, Disk diffusion, E-test, Voriconazole [jcdr.net]
• 20. microxpress.in [microxpress.in]
• 21. journals.asm.org [journals.asm.org]
• 22. Improved Detection of Amphotericin B-Resistant Isolates of Candida lusitaniae by Etest - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Antifungal Susceptibility Testing of Yeasts using Gradient Diffusion Strips | Fungal Diseases | CDC [cdc.gov]
• 24. EUCAST technical note on Amphotericin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. [PDF] EUCAST technical note on Amphotericin B. | Semantic Scholar [semanticscholar.org]

Application Note &amp; Protocol: High-Performance Liquid Chromatography (HPLC) Analysis of Amphotericin B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amphotericin B is a crucial polyene macrolide antibiotic used in the treatment of severe systemic fungal infections and leishmaniasis.[1][2] Its unique structure, characterized by a macrolide ring with a series of conjugated double bonds, makes it effective against a broad spectrum of fungi by binding to ergosterol (B1671047) in the fungal cell membrane, thereby altering its permeability.[1][2] However, its use is often associated with significant toxicity, necessitating precise quantification in pharmaceutical formulations and biological matrices for quality control, pharmacokinetic studies, and therapeutic drug monitoring. High-Performance Liquid Chromatography (HPLC) is a widely employed analytical technique for the accurate and sensitive determination of Amphotericin B.[3] This document provides a comprehensive overview of established HPLC methods, detailed experimental protocols, and method validation parameters.

Principle of HPLC Analysis

The HPLC analysis of Amphotericin B typically utilizes a reversed-phase stationary phase, most commonly a C18 column.[1][3][4][5] The separation is based on the partitioning of Amphotericin B between the nonpolar stationary phase and a more polar mobile phase. The mobile phase usually consists of a mixture of an organic solvent (e.g., acetonitrile (B52724), methanol) and an aqueous buffer (e.g., acetate (B1210297), phosphate, or EDTA solution) to ensure optimal peak shape and retention time.[1][4][5][6] Detection is most commonly performed using a UV-Vis detector at a wavelength where Amphotericin B exhibits maximum absorbance, typically between 383 nm and 408 nm.[2][3][4][5][6][7]

Experimental Workflow

The general workflow for the HPLC analysis of Amphotericin B involves several key steps, from initial sample preparation to final data analysis and interpretation.

Figure 1. General experimental workflow for the HPLC analysis of Amphotericin B.

Protocols

Protocol 1: Analysis of Amphotericin B in Bulk and Pharmaceutical Dosage Forms

This protocol is adapted from a method for the analysis of Amphotericin B in bulk powder and injectable formulations.[8]

1. Materials and Reagents:

• Amphotericin B reference standard

• HPLC grade acetonitrile, tetrahydrofuran, and methanol[8]

• Orthophosphoric acid[8]

• Triethylamine[8]

• HPLC grade water

• 0.45 µm membrane filters[8]

2. Instrumentation:

• HPLC system with a UV detector[8]

• Luna C18 column (250 x 4.6 mm, 5 µm)[8]

• Sonicator[8]

• Analytical balance

3. Preparation of Mobile Phase:

• Prepare a mixture of acetonitrile, tetrahydrofuran, and o-phosphoric acid in the ratio of 60:30:10 (v/v/v).[8]

• Adjust the pH to 6.0 using triethylamine.[8]

• Degas the mobile phase by sonication for at least 5 minutes before use.[8]

4. Preparation of Standard Solutions:

• Stock Solution (1 mg/mL): Accurately weigh about 100 mg of Amphotericin B reference standard and transfer it to a 100 mL volumetric flask. Add 50 mL of methanol and sonicate for 5 minutes to dissolve. Make up the volume with the mobile phase.[8]

• Working Standard Solutions: From the stock solution, prepare a series of working standard solutions with concentrations ranging from 10 to 30 µg/mL by diluting with the mobile phase.[8]

5. Sample Preparation (from Injectable Formulation):

• For a formulation containing 100 mg of Amphotericin B, dissolve the contents of a vial in 50 mL of methanol in a 100 mL volumetric flask.[8]

• Sonicate for approximately 20 minutes to ensure complete dissolution.[8]

• Make up the volume to 100 mL with the mobile phase to achieve a concentration of 1 mg/mL.[8]

• Filter the solution through a 0.45 µm membrane filter.[8]

• Dilute an aliquot of the filtered solution with the mobile phase to obtain a final concentration within the calibration range (e.g., 20 µg/mL).[8]

6. Chromatographic Conditions:

• Column: Luna C18 (250 x 4.6 mm, 5 µm)[8]

• Mobile Phase: Acetonitrile:Tetrahydrofuran:o-phosphoric acid (60:30:10, v/v/v), pH 6.0[8]

• Flow Rate: 1.0 mL/min[8]

• Injection Volume: 20 µL[8]

• Detection Wavelength: 287 nm[8]

• Column Temperature: Ambient[8]

• Retention Time: Approximately 7.722 minutes[8]

Protocol 2: Analysis of Amphotericin B in Human Plasma

This protocol is based on a method for the quantification of Amphotericin B in human plasma.[3][7]

1. Materials and Reagents:

• Amphotericin B reference standard

• HPLC grade methanol and acetonitrile[7]

• Acetic acid[7]

• HPLC grade water

• Human plasma (drug-free)

• 0.22 µm syringe filters

2. Instrumentation:

• HPLC system with a Photo-Diode Array (PDA) or UV detector[7]

• XBridge™ C18 column (150 x 4.6 mm, 3.5 µm)[3][7]

• Centrifuge

• Vortex mixer

• Sonicator

3. Preparation of Mobile Phase:

• Prepare a mixture of 0.73% acetic acid and acetonitrile in a 60:40 (v/v) ratio.[3][7]

• Degas the mobile phase before use.

4. Preparation of Standard Solutions:

• Stock Solution: Prepare a stock solution of Amphotericin B in a mixture of DMSO and methanol (50:50, v/v).[7]

• Working Standard Solutions: Prepare serial dilutions of the stock solution in HPLC grade methanol to obtain concentrations ranging from 50 to 1000 ng/mL.[7]

5. Sample Preparation (from Plasma):

• To 100 µL of human plasma, add a known amount of Amphotericin B standard solution.[7]

• Add 680 µL of methanol to precipitate the plasma proteins.[7]

• Vortex the mixture for 30 seconds and sonicate for 3 minutes.[7]

• Centrifuge the samples at 20,000 g for 5 minutes at 4°C.[7]

• Collect the supernatant and filter it through a 0.22 µm syringe filter before injection into the HPLC system.[7]

6. Chromatographic Conditions:

• Column: XBridge™ C18 (150 x 4.6 mm, 3.5 µm)[3][7]

• Mobile Phase: 0.73% Acetic acid:Acetonitrile (60:40, v/v)[3][7]

• Flow Rate: 1.0 mL/min[3][7]

• Injection Volume: 20 µL[7]

• Detection Wavelength: 408 nm[3][7]

• Column Temperature: 30°C

Summary of HPLC Methods and Validation Parameters

The following tables summarize various reported HPLC methods for the analysis of Amphotericin B, providing a comparative overview of their chromatographic conditions and validation parameters.

Table 1: Chromatographic Conditions for Amphotericin B Analysis

Stationary Phase	Mobile Phase	Flow Rate (mL/min)	Detection Wavelength (nm)	Retention Time (min)	Reference
Luna C18 (250 x 4.6 mm, 5 µm)	Acetonitrile:Tetrahydrofuran:o-phosphoric acid (60:30:10, v/v/v), pH 6.0	1.0	287	7.722	[8]
XBridge C18 (150 x 4.6 mm, 3.5 µm)	0.73% Acetic acid:Acetonitrile (60:40, v/v)	1.0	408	< 3	[3][7]
C18 µBondapac (300 x 4.6 mm, 5 µm)	Acetonitrile:0.02M Na2EDTA, pH 5.0 (45:55, v/v)	1.0	407	< 10	[4]
C18 (150 x 4.6 mm, 5 µm)	Acetonitrile:Phosphate buffer, pH 3.0 (60:40, v/v)	1.0	311	5.42	[1]
Spheri-5, cyano (30 x 4.6 mm, 5 µm)	Acetonitrile:Sodium acetate buffer, pH 4.0 (72:28, v/v)	1.2	408	5.9
C18 Zorbax (250 x 4.6 mm, 5 µm)	Water:Acetonitrile:Methanol:Tetrahydrofuran (50:37.5:8.5:4, v/v/v/v)	1.0	383	< 12	[9]
C18 Reversed-phase	Acetonitrile:10 mM Acetate buffer, pH 4.0 (37:63, v/v)	Not specified	383	15	[6]
Primesep 100 (150 x 4.6 mm, 5 µm)	Acetonitrile:0.1% Sulfuric acid (70:30, v/v)	1.0	408	Not specified	[2]
Thermo BDS Hypersil C18 (200 mm x 4.6 mm, 5 µm)	Methanol:Acetonitrile:2.5 mmol L-1 Disodium edetate, pH 5.0 (41:18:35, v/v/v)	1.0	383	Not specified	[5]

Table 2: Validation Parameters for Amphotericin B HPLC Methods

Linearity Range	Accuracy (% Recovery)	Precision (% RSD)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
10 - 30 µg/mL	99.60 - 100.42	< 2	Not specified	Not specified	[8]
50 - 1000 ng/mL	85 - 91	< 11.2	Not specified	50 ng/mL	[7]
2.5 - 7.5 µg/mL	Not specified	Within-day: 1.26, Between-day: 1.25	0.005 µg/mL	Not specified	[4]
5 - 30 µg/mL	Not specified	Not specified	Not specified	Not specified	[1]
0.039 - 40 µg/mL	Not specified	Not specified	Not specified	Not specified
0.5 - 7.0 µg/mL	Not specified	0.01 (n=6)	Not specified	Not specified	[9]
1 - 40 µg/mL	70 - 96	Within-day: < 8, Between-day: < 7.7	Not specified	0.1 µg/mL	[6]
Not specified	Not specified	Not specified	5 ppb	Not specified	[2]
0.05 - 0.12 mg/mL	Not specified	Not specified	Not specified	Not specified	[5]

Conclusion

The HPLC methods outlined in this application note provide robust and reliable approaches for the quantification of Amphotericin B in various matrices. The choice of a specific method will depend on the sample matrix, available instrumentation, and the required sensitivity. Proper method validation according to ICH guidelines is crucial to ensure the accuracy, precision, and reliability of the analytical results, which is paramount for quality control in pharmaceutical manufacturing and for meaningful interpretations in clinical and research settings.

References

• 1. nano-ntp.com [nano-ntp.com]
• 2. HPLC Method for Analysis of Amphotericin B on Primesep 100 Column | SIELC Technologies [sielc.com]
• 3. researchgate.net [researchgate.net]
• 4. abis-files.hacettepe.edu.tr [abis-files.hacettepe.edu.tr]
• 5. scielo.br [scielo.br]
• 6. New high-performance liquid chromatographic method for amphotericin B analysis using an internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. walshmedicalmedia.com [walshmedicalmedia.com]
• 8. caribjscitech.com [caribjscitech.com]
• 9. nanobioletters.com [nanobioletters.com]

Application Notes &amp; Protocols: Cellular Imaging with Fluorescently Labeled Amphotericin B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amphotericin B (AmB) is a potent polyene macrolide antibiotic, widely regarded as a "gold standard" for treating life-threatening systemic fungal infections.[1][2] Its primary mechanism of action involves binding to ergosterol (B1671047), a key component of the fungal cell membrane. This interaction leads to the formation of transmembrane pores and the extraction of ergosterol from the membrane, ultimately causing ion leakage, disruption of membrane integrity, and cell death.[3][4][5] While highly effective, AmB's clinical use is often limited by significant toxic side effects, primarily nephrotoxicity, which stem from its interaction with cholesterol in mammalian cell membranes.[5][6]

To better understand its antifungal mechanisms, cellular distribution, and the basis of its toxicity, researchers have developed fluorescently labeled Amphotericin B probes.[3] By conjugating fluorophores to the AmB molecule, it becomes possible to directly visualize its interaction with both fungal and mammalian cells in real-time using various microscopy techniques.[1][3][6] These probes are invaluable tools for studying drug uptake, subcellular localization, membrane dynamics, and for the development of new antifungal diagnostics and delivery systems.[7][8]

Principle of the Technology

The core of this technique lies in the chemical conjugation of a fluorescent dye to the Amphotericin B molecule. Fluorophores can be attached to two primary sites on AmB: the amine group of the mycosamine (B1206536) moiety or the carboxylic acid group of the aglycon.[3][9] Studies have shown that conjugation at the aglycon's carboxylic acid group tends to preserve the antifungal activity, as the mycosamine moiety is crucial for the interaction with ergosterol.[3]

Commonly used fluorophores include Nitrobenzofurazan (NBD), Merocyanine (MeroCy), and Cyanine5 (Cy5), chosen for their photophysical properties that are suitable for cellular imaging.[3] Once introduced to a cellular environment, the fluorescent AmB probe preferentially binds to sterol-rich membranes. In fungi, this target is ergosterol, allowing for highly specific labeling of the fungal membrane.[3][10] The probe's fluorescence can then be detected using techniques like confocal microscopy or fluorescence lifetime imaging microscopy (FLIM) to provide spatial and temporal information about the drug's location and behavior.[1][6]

Mechanism of Action Visualization

The interaction of Amphotericin B with the fungal cell membrane is a multi-step process that can be visualized with fluorescent probes. Two primary models describe its mechanism: the formation of transmembrane pores and the extraction of ergosterol in a "sponge-like" manner.[4][11]

Caption: Diagram of Amphotericin B's dual mechanisms of action on the fungal cell membrane.

Applications

• Selective Fungal Imaging: Fluorescent AmB probes, particularly those emitting in the far-red spectrum like AmB-Cy5, can selectively label fungi even in the presence of bacteria. This allows for multiplexed imaging to identify different microbial species in a co-culture.[3][9]

• Drug Uptake and Distribution Studies: Researchers can track the accumulation and localization of AmB in fungal and mammalian cells, providing insights into drug efficacy and toxicity mechanisms.[6][12] Imaging has revealed that AmB binds to cell membranes within minutes.[1]

• Investigating Cellular Defense Mechanisms: Live-cell imaging has shown that mammalian cells can expel AmB by forming small, drug-containing lipid vesicles, a potential defense mechanism against its toxic effects.[6]

• High-Throughput Screening: The fluorescence signal can be used to quantify drug-cell association, potentially providing a method for screening new antifungal compounds or evaluating drug resistance in fungal strains.[13][14]

Quantitative Data Summary

The following tables summarize key quantitative data for commonly used fluorescent AmB probes and typical experimental parameters.

Table 1: Properties of Select Fluorescent Amphotericin B Probes

Probe Name	Fluorophore	Conjugation Site	Excitation (λex) / Emission (λem)	Key Application	Reference
AmB-NBD-1B	NBD	Mycosamine	475 / 545 nm	Fungal membrane labeling	[3]
AmB-MeroCy	Merocyanine	Aglycon	597 / 627 nm	Fungal membrane labeling in hydrophobic environments	[3]

| AmB-Cy5 | Sulfonated Cy5 | Aglycon | 653 / 671 nm | Selective, far-red fungal imaging; multiplexing |[3][9] |

Table 2: Typical Experimental Parameters for Fungal Cell Imaging

Parameter	Value / Condition	Notes	Reference
Cell Type	Candida albicans, Aspergillus fumigatus	Clinical isolates and standard lab strains.	[1][3][15]
Probe Concentration	1-10 µg/mL	Concentration may need optimization based on cell type and probe.	[6]
Incubation Time	5 - 30 minutes	Binding is rapid; longer times may reveal downstream effects.	[1]
Imaging Medium	RPMI-MOPS (pH 7), PBS	Use appropriate buffer to maintain cell viability.	[15]

| Microscopy Technique | Confocal, Fluorescence Lifetime Imaging (FLIM) | Confocal for localization; FLIM for studying molecular aggregation. |[1][3][6] |

Experimental Protocols

Protocol 1: Fluorescent Labeling of Fungal Cells for Confocal Microscopy

This protocol provides a general workflow for staining fungal cells (e.g., Candida albicans) with a fluorescently labeled AmB probe, such as AmB-Cy5.

Caption: A step-by-step workflow for staining fungal cells with fluorescent AmB probes.

Materials:

• Fungal culture (e.g., C. albicans)

• Appropriate growth medium (e.g., YPD Broth)

• Phosphate-Buffered Saline (PBS)

• Fluorescent AmB probe stock solution (e.g., AmB-Cy5 in DMSO)

• Microcentrifuge tubes

• Microscope slides and coverslips

• Confocal microscope with appropriate lasers and filters

Methodology:

• Cell Culture: Grow fungal cells in liquid medium to the desired growth phase (typically mid-log phase).

• Harvesting: Pellet the cells by centrifugation (e.g., 5000 x g for 5 minutes).

• Washing: Discard the supernatant and wash the cell pellet twice with sterile PBS to remove residual media. Resuspend the cells in PBS to a suitable concentration.

• Staining: Add the fluorescent AmB probe to the cell suspension to a final concentration of 1-10 µg/mL. Incubate for 15-30 minutes at 37°C, protected from light.

• Final Wash: Centrifuge the stained cells and wash twice with PBS to remove any unbound probe.

• Mounting: Resuspend the final cell pellet in a small volume of PBS and mount an aliquot onto a microscope slide.

• Imaging: Visualize the cells using a confocal microscope. For an AmB-Cy5 probe, use an excitation wavelength of ~650 nm and collect emission at ~670 nm.[3] Acquire both brightfield and fluorescence images.

Protocol 2: Multiplexed Imaging of Fungal and Bacterial Co-cultures

This protocol extends Protocol 1 to differentiate fungi from bacteria in a mixed culture.

Additional Materials:

• Bacterial culture (e.g., E. coli, S. aureus)

• Bacteria-specific fluorescent probe (e.g., a stain for peptidoglycan or a specific antibody conjugate with a spectrally distinct fluorophore).

Methodology:

• Prepare a co-culture of fungal and bacterial cells or mix pre-grown cultures.

• Follow steps 2 and 3 from Protocol 1 to harvest and wash the mixed microbial population.

• Simultaneous Staining: Add the AmB-Cy5 probe (for fungi) and the bacteria-specific probe (e.g., a green fluorescent stain) to the cell suspension. Incubate as required for both probes.

• Proceed with the washing, mounting, and imaging steps (Protocol 1, steps 5-7).

• Image Acquisition: Set up the microscope to sequentially acquire images in different channels (e.g., the far-red channel for AmB-Cy5 and the green channel for the bacterial stain) to prevent signal bleed-through. Merging the images will show fungi and bacteria in distinct colors.[3]

AmB-Induced Inflammatory Signaling

In mammalian cells, AmB can trigger an inflammatory response, contributing to its in-vivo toxicity. This signaling is often initiated through Toll-Like Receptors (TLRs), particularly TLR2.[16][17] The binding of AmB to TLR2 on immune cells like monocytes activates a downstream cascade involving Bruton's tyrosine kinase (Btk), Phospholipase C (PLC), and Protein Kinase C (PKC).[16] This ultimately leads to the activation of the transcription factor NF-κB, which translocates to the nucleus and promotes the expression of pro-inflammatory cytokines such as TNF-α and IL-6.[16] Understanding this pathway is critical for developing less toxic AmB formulations.

Caption: Simplified signaling cascade initiated by Amphotericin B in immune cells.[16]

Troubleshooting

• No/Weak Signal: Increase probe concentration or incubation time. Verify the health and viability of your cells. Check microscope settings (laser power, detector gain).

• High Background: Ensure adequate washing steps to remove unbound probe. Reduce probe concentration. Use a high-quality imaging medium.

• Photobleaching: Minimize light exposure by reducing laser power or scan time. Use an antifade mounting medium.

• Cell Death: AmB is inherently toxic. Confirm that the observed fluorescence is from membrane binding and not from dead/dying cells taking up the probe non-specifically. Co-stain with a viability dye (e.g., Propidium Iodide) if necessary.

References

• 1. Modes of the antibiotic activity of amphotericin B against Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Amphotericin B: Mechanism of Action_Chemicalbook [chemicalbook.com]
• 3. Dyeing fungi: amphotericin B based fluorescent probes for multiplexed imaging - Chemical Communications (RSC Publishing) DOI:10.1039/D0CC08177A [pubs.rsc.org]
• 4. Raman Imaging of an Amphotericin B Potentiator in Single-Cell Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Delivery strategies of amphotericin B for invasive fungal infections - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and biological evaluation of amphotericin B derivatives - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 9. Dyeing fungi: amphotericin B based fluorescent probes for multiplexed imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. How Does the Antibiotic Amphotericin B Enter Membranes and What Does It Do There? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Distribution and activity of amphotericin B in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Fluorescence studies on the molecular action of amphotericin B on susceptible and resistant fungal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Use of Fluorescent Probes To Determine MICs of Amphotericin B and Caspofungin against Candida spp. and Aspergillus spp - PMC [pmc.ncbi.nlm.nih.gov]
• 15. biorxiv.org [biorxiv.org]
• 16. Analysis of amphotericin B-induced cell signaling with chemical inhibitors of signaling molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. The Role of Signaling via Aqueous Pore Formation in Resistance Responses to Amphotericin B - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Animal Models in Amphotericin B Efficacy and Toxicity Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing various animal models to assess the efficacy and toxicity of Amphotericin B (AmB), a cornerstone antifungal agent. The information is designed to guide researchers in selecting appropriate models and executing robust preclinical studies.

Introduction to Animal Models for Amphotericin B Studies

Amphotericin B has been a critical tool in combating systemic fungal infections for decades. However, its clinical use is often limited by significant toxicity, most notably nephrotoxicity.[1][2] Preclinical evaluation in relevant animal models is therefore essential for the development of new, safer AmB formulations and for understanding the mechanisms underlying its efficacy and toxicity.

This document outlines the use of both traditional mammalian models and alternative non-mammalian models, providing a comparative framework for their application in AmB research.

Mammalian Models: The Gold Standard

Mice and rats are the most extensively used models for in-depth pharmacokinetic, efficacy, and toxicity studies of antifungal agents, including AmB. Their physiological similarity to humans provides a high degree of translational relevance.

Murine Models of Systemic Fungal Infections for Efficacy Studies

Murine models of disseminated candidiasis and aspergillosis are well-established for evaluating the in vivo efficacy of AmB.[3][4][5] These models allow for the assessment of survival rates and the reduction of fungal burden in target organs.

Data Presentation: Efficacy of Amphotericin B in Murine Models

Fungal Species	Mouse Strain	Immunosuppression	AmB Formulation	Dose (mg/kg/day)	Treatment Duration	Primary Outcome	Reference
Candida albicans	BALB/c	Cyclophosphamide	Deoxycholate AmB (D-AmB)	1	7 days	Increased survival	[6]
Candida albicans	BALB/c	-	Cochleated AmB (CAMB)	0.5 - 5	15 days	100% survival	[7]
Candida glabrata	Neutropenic	Cyclophosphamide + 5-Fluorouracil	Poly-aggregates	Not specified	-	Similar efficacy to D-AmB and L-AmB	[8]
Aspergillus fumigatus	CD-1	-	Liposomal AmB (L-AmB)	0.004 - 16	3 days	Dose-dependent increase in survival	[9][10]
Aspergillus fumigatus	CD-1	-	L-AmB	10	1 day	70% survival	[11]
Aspergillus fumigatus	CD-1	-	AmB Lipid Complex (ABLC)	up to 20	7 days	68% survival	[12]
Candida auris	BALB/c	Cyclophosphamide	D-AmB	1	5 days	Increased survival (clade-dependent)	[13]
Aspergillus fumigatus (CNS)	-	Cyclophosphamide	D-AmB (i.p.)	3	10 days	40% survival	[14]
Aspergillus fumigatus (CNS)	-	Cyclophosphamide	D-AmB (i.v.)	0.8	10 days	40% survival	[14]

Experimental Protocol: Murine Model of Disseminated Candidiasis

• Animal Model: Utilize female BALB/c mice (6-8 weeks old).

• Immunosuppression (Optional but Recommended): To establish a robust infection, induce neutropenia by intraperitoneal (i.p.) injection of cyclophosphamide. A common regimen is 150 mg/kg on day -4 and 100 mg/kg on day -1 relative to infection.[8]

• Fungal Inoculum Preparation:

  • Culture Candida albicans on Sabouraud Dextrose Agar (SDA) for 24-48 hours at 35-37°C.

  • Prepare a yeast suspension in sterile saline and adjust the concentration to 1 x 10^6 CFU/mL.

• Infection:

  • Inject 0.1 mL of the fungal suspension (1 x 10^5 CFU/mouse) into the lateral tail vein.

• Amphotericin B Administration:

  • Prepare AmB formulations in a suitable vehicle (e.g., 5% dextrose for D-AmB).

  • Initiate treatment 24 hours post-infection. Administer the drug via the desired route (e.g., i.p. or i.v.) once daily for the specified duration.

• Efficacy Assessment:

  • Survival Study: Monitor the mice daily for a predetermined period (e.g., 21 days) and record mortality.

  • Fungal Burden Analysis:

    • At a specified time point (e.g., day 7 post-infection), euthanize a cohort of mice.

    • Aseptically remove target organs (e.g., kidneys, spleen).

    • Weigh the organs and homogenize them in a known volume of sterile saline.

    • Perform serial dilutions of the homogenates and plate them on SDA.

    • Incubate the plates at 35-37°C for 24-48 hours and count the colony-forming units (CFU). Express the results as log10 CFU per gram of tissue.

Rodent Models for Nephrotoxicity Studies

Rats are frequently used to model AmB-induced nephrotoxicity due to their sensitivity to this adverse effect. Key parameters for assessing kidney damage include serum creatinine (B1669602) and blood urea (B33335) nitrogen (BUN) levels.

Data Presentation: Amphotericin B Nephrotoxicity in Rats

Rat Strain	AmB Formulation	Dose (mg/kg/day)	Treatment Duration	Key Toxicity Findings	Reference
Sprague-Dawley	Deoxycholate AmB	10	10 days	Increased BUN and serum creatinine	[15]
-	Deoxycholate AmB	5	10 days	Increased serum creatinine, prevented by diltiazem	[16]
-	Deoxycholate AmB	5	3 weeks	Decreased creatinine clearance, exacerbated by salt depletion	[17]

Experimental Protocol: Rat Model of Amphotericin B-Induced Nephrotoxicity

• Animal Model: Use male Sprague-Dawley rats.

• Amphotericin B Administration:

  • Administer AmB (e.g., 5-10 mg/kg/day) via i.p. injection for a specified duration (e.g., 10 days).

  • A control group should receive the vehicle (e.g., 5% dextrose).

• Toxicity Assessment:

  • Collect blood samples at baseline and at the end of the treatment period.

  • Measure serum creatinine and BUN levels using standard biochemical assays.

  • Optional:

    • Measure creatinine clearance to assess glomerular filtration rate.

    • Perform histopathological examination of the kidneys to evaluate tubular damage.[17]

    • Monitor for electrolyte imbalances such as hypokalemia.[18]

Non-Mammalian Models: For High-Throughput Screening

Alternative models like the greater wax moth (Galleria mellonella) and the zebrafish (Danio rerio) offer advantages in terms of cost, ethics, and throughput for preliminary screening of AmB formulations.

Galleria mellonella (Wax Moth Larvae) Model

G. mellonella larvae are increasingly used to assess the in vivo efficacy of antifungal drugs. Their innate immune system shares functional similarities with that of mammals.

Data Presentation: Efficacy of Amphotericin B in Galleria mellonella

Fungal Species	AmB Dose (µ g/larva )	Outcome	Reference
Candida tropicalis	0.8	Subtherapeutic	[19]
Candida tropicalis	1.2	Therapeutic	[19]
Madurella mycetomatis	Not specified	Prolonged survival	[20]
Candida auris	Not specified	Nanoemulsion formulation showed better antifungal profile	[21][22]

Experimental Protocol: Galleria mellonella Efficacy Model

• Animal Model: Select healthy, final-instar G. mellonella larvae of a consistent size.

• Fungal Inoculum Preparation: Prepare a fungal suspension as described for the murine model, adjusting the concentration as needed.

• Infection: Inject a defined volume of the fungal inoculum (e.g., 10 µL) into the last left proleg of each larva using a Hamilton syringe.

• Amphotericin B Administration:

  • At a specified time post-infection (e.g., 2 hours), inject the AmB formulation into the last right proleg.

• Efficacy Assessment:

  • Incubate the larvae at 37°C.

  • Monitor survival daily for a defined period. Larvae are considered dead if they do not respond to touch.

  • Melanization (darkening of the cuticle) can also be used as an indicator of immune response and infection severity.[23]

Danio rerio (Zebrafish) Embryo Model

Zebrafish embryos are a valuable tool for assessing the toxicity of drug compounds, including AmB. Their transparency allows for real-time observation of developmental effects.[24]

Data Presentation: Toxicity Assessment in Zebrafish Embryos

AmB Formulation	Exposure Time (hpf)	Key Toxicity Findings	Reference
AmB-loaded polymeric nanoparticles	1-120	Increased toxicity compared to free AmB	[25]
Various compounds	4-120	Evaluation of malformation and mortality	[26]

Experimental Protocol: Zebrafish Embryo Toxicity Assay

• Animal Model: Use fertilized zebrafish embryos.

• Compound Exposure:

  • At a specific time post-fertilization (e.g., 4-6 hpf), place individual embryos into wells of a multi-well plate containing different concentrations of the AmB formulation.

  • Include a vehicle control group.

• Toxicity Assessment (OECD Guideline 236): [24][27]

  • Incubate the embryos at an appropriate temperature.

  • Observe the embryos under a stereomicroscope at regular intervals (e.g., 24, 48, 72, 96, 120 hpf).

  • Record various endpoints, including:

    • Mortality

    • Hatching rate

    • Morphological abnormalities (e.g., pericardial edema, yolk sac edema, spinal curvature).[25][28]

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes involved in AmB's action and the experimental procedures is crucial for a comprehensive understanding.

Signaling Pathways

Mechanism of Action of Amphotericin B

Amphotericin B's primary antifungal activity stems from its high affinity for ergosterol, a key component of fungal cell membranes.[29] This interaction leads to the formation of pores, disrupting membrane integrity and causing leakage of essential ions, ultimately leading to cell death.[29][30][31] Additionally, AmB can induce oxidative damage within the fungal cell.[31][32]

Caption: Mechanism of Amphotericin B's antifungal action.

Amphotericin B-Induced Nephrotoxicity

The nephrotoxicity of AmB is thought to be mediated by its interaction with cholesterol in mammalian renal tubular cell membranes, leading to pore formation and increased permeability.[2][31] This can trigger a cascade of events, including vasoconstriction and apoptosis, contributing to kidney damage.[1][18] The protein kinase C (PKC) signaling pathway has also been implicated in AmB-induced nephrotoxicity.[33]

Caption: Signaling pathways in Amphotericin B-induced nephrotoxicity.

Experimental Workflows

Workflow for Murine Efficacy Study

Caption: Workflow for a murine efficacy study of Amphotericin B.

Workflow for Zebrafish Embryo Toxicity Assay

Caption: Workflow for a zebrafish embryo toxicity assay of Amphotericin B.

References

• 1. Amphotericin B-induced nephrotoxicity: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Amphotericin B nephrotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Mouse Model of Candidiasis | Springer Nature Experiments [experiments.springernature.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Frontiers | Systemic Candidiasis in Mice: New Insights From an Old Model [frontiersin.org]
• 6. Pharmacodynamics of Amphotericin B in a Neutropenic-Mouse Disseminated-Candidiasis Model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. Efficacy of a new formulation of amphotericin B in a murine model of disseminated infection by Candida glabrata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. Pharmacodynamics and dose-response relationships of liposomal amphotericin B against different azole-resistant Aspergillus fumigatus isolates in a murine model of disseminated aspergillosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. Dose-response relationships of three amphotericin B formulations in a non-neutropenic murine model of invasive aspergillosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. journals.asm.org [journals.asm.org]
• 15. Nephrotoxicity of amphotericin B in rats: effects of the time of administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Chronic amphotericin B nephrotoxicity in the rat: protective effect of calcium channel blockade - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Sodium status influences chronic amphotericin B nephrotoxicity in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Apoptosis contributes to amphotericin B-induced nephrotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. scispace.com [scispace.com]
• 21. Galleria mellonella for systemic assessment of anti-Candida auris using amphotericin B loaded in nanoemulsion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Galleria mellonella for the Evaluation of Antifungal Efficacy against Medically Important Fungi, a Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Zebrafish as a Screening Model to Study the Single and Joint Effects of Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Amphotericin B Encapsulation in Polymeric Nanoparticles: Toxicity Insights via Cells and Zebrafish Embryo Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Frontiers | Validation, Optimization, and Application of the Zebrafish Developmental Toxicity Assay for Pharmaceuticals Under the ICH S5(R3) Guideline [frontiersin.org]
• 27. researchgate.net [researchgate.net]
• 28. researchgate.net [researchgate.net]
• 29. What is the mechanism of Amphotericin B? [synapse.patsnap.com]
• 30. Mechanism of Action | AmBisome (amphotericin B) liposome for injection [ambisome.com]
• 31. Amphotericin B - Wikipedia [en.wikipedia.org]
• 32. Amphotericin B - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 33. researchgate.net [researchgate.net]

Application of Amphotericin B in Combination with Other Antifungal Agents: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amphotericin B (AmB), a polyene macrolide, remains a cornerstone in the treatment of severe invasive fungal infections. Its broad spectrum of activity and fungicidal nature make it a potent therapeutic agent. However, its use is often limited by significant toxicities, particularly nephrotoxicity. Combination therapy, pairing Amphotericin B with other antifungal agents, represents a key strategy to enhance efficacy, reduce the required dosage of AmB, thereby minimizing its toxicity, and overcome antifungal resistance. This document provides detailed application notes, experimental protocols, and data on the combination of Amphotericin B with other major antifungal classes.

Key Combination Strategies

The primary rationale for combining Amphotericin B with other antifungals lies in the potential for synergistic or additive effects due to different mechanisms of action.[1] The most clinically relevant combinations involve flucytosine, echinocandins, and azoles.

Amphotericin B and Flucytosine (5-FC)

This is the most well-established and clinically validated synergistic combination, particularly for the treatment of cryptococcal meningitis.[1][2]

Mechanism of Synergy: The "permeability hypothesis" suggests that Amphotericin B, by binding to ergosterol (B1671047) and forming pores in the fungal cell membrane, increases the permeability of the cell to flucytosine.[3][4] This allows for greater intracellular concentrations of flucytosine, which is then converted to its active metabolites (5-fluorouracil and 5-fluorodeoxyuridine monophosphate) that inhibit DNA and RNA synthesis.[4]

Clinical Application: The combination of Amphotericin B and flucytosine is the recommended induction therapy for cryptococcal meningitis in both HIV-positive and HIV-negative patients.[2][5] This combination has been shown to lead to more rapid cerebrospinal fluid (CSF) sterilization, fewer relapses, and in some studies, reduced mortality compared to Amphotericin B monotherapy.[1][2]

Amphotericin B and Echinocandins

Echinocandins (e.g., caspofungin, micafungin, anidulafungin) inhibit the synthesis of β-(1,3)-D-glucan, an essential component of the fungal cell wall. The combination with Amphotericin B, which targets the cell membrane, offers a dual assault on the fungal cell structure.

Mechanism of Synergy: The disruption of the cell wall by echinocandins may facilitate the access of Amphotericin B to the fungal cell membrane, leading to enhanced fungicidal activity. Nonclinical studies have generally not shown antagonism with this combination against Aspergillus species.[6]

Clinical Application: This combination is recommended by the European Society of Clinical Microbiology and Infectious Diseases for refractory mucormycosis.[7] Retrospective studies have suggested improved outcomes with this combination for mucormycosis compared to AmB monotherapy.[7] For invasive aspergillosis, while some studies suggest a benefit, this has not been consistently confirmed in prospective clinical trials.[8] Recent in vitro and in vivo studies have demonstrated synergistic effects of this combination against the emerging multidrug-resistant pathogen Candida auris.[9][10]

Amphotericin B and Azoles

The interaction between Amphotericin B and azoles (e.g., fluconazole (B54011), voriconazole, posaconazole) is complex and can be either synergistic, additive, indifferent, or antagonistic.[11][12]

Mechanism of Interaction: The potential for antagonism arises from the mechanism of action of azoles, which inhibit the synthesis of ergosterol.[13] Since ergosterol is the target of Amphotericin B, a reduction in its availability could theoretically reduce the efficacy of Amphotericin B.[14] However, many studies have shown additive or synergistic effects, suggesting a more complex interaction.[11] The outcome may depend on the specific fungal species, the timing of drug administration, and the concentrations of the drugs used.[15]

Clinical Application: A randomized clinical trial showed that the combination of fluconazole and Amphotericin B in non-neutropenic patients with candidemia resulted in a more rapid clearance of fungemia.[7] For mucormycosis, the combination of lipid-based Amphotericin B and posaconazole (B62084) is sometimes used, with some case reports showing successful outcomes.[16]

Data Presentation: In Vitro Synergy Testing

The following tables summarize quantitative data from in vitro studies assessing the synergistic interactions of Amphotericin B with other antifungal agents. The Fractional Inhibitory Concentration Index (FICI) is a common metric used to quantify these interactions.

FICI Interpretation:

• Synergy: FICI ≤ 0.5

• Additive/Indifference: 0.5 < FICI ≤ 4

• Antagonism: FICI > 4

Table 1: Amphotericin B in Combination with Flucytosine

Fungal Species	Number of Isolates	In Vitro Method	Key Findings	Reference
Cryptococcus neoformans	10 (flucytosine-resistant)	Checkerboard, Time-Kill, Etest	Synergy observed, particularly related to the mechanism of flucytosine resistance. No antagonism was found.	[17]
Talaromyces marneffei	27	Not specified	Partial synergy was observed in 78% of the isolates tested, with the remaining 22% showing indifference. No antagonism was recorded.	[4]

Table 2: Amphotericin B in Combination with Echinocandins

Fungal Species	Combination Agent	Number of Isolates	In Vitro Method	FICI Range/Interpretation	Reference
Aspergillus spp.	Caspofungin, Micafungin, Anidulafungin	Not specified	Not specified	Strong inhibitory synergistic interactions (interaction indices of 0.20 to 0.52).	[18]
Candida auris	Anidulafungin, Caspofungin, Micafungin	5	Checkerboard	Synergistic interactions were observed in most cases.	[9]

Table 3: Amphotericin B in Combination with Azoles

Fungal Species	Combination Agent	Number of Isolates	In Vitro Method	FICI Range/Interpretation	Reference
Trichoderma spp.	Voriconazole, Fluconazole	16	Checkerboard	Indifferent (FICI 2–4).	[12][19]
Candida albicans	Posaconazole	Not specified	Not specified	Bliss antagonism was found for higher concentrations of both drugs, while Bliss synergy was observed at lower concentrations.	[15]
Candida glabrata	Posaconazole	1	Not specified	The majority of combinations were indifferent, with some showing an additive effect.	[20]

Experimental Protocols

Checkerboard Microdilution Assay for In Vitro Synergy Testing

This is a widely used method to assess the in vitro interaction of two antimicrobial agents.[21][22]

Materials:

• 96-well microtiter plates

• Amphotericin B stock solution

• Stock solution of the second antifungal agent

• Fungal isolate (e.g., Candida albicans)

• RPMI 1640 medium buffered with MOPS

• Spectrophotometer or microplate reader

Procedure:

• Prepare Drug Dilutions:

  • Prepare serial twofold dilutions of Amphotericin B along the x-axis of the 96-well plate.

  • Prepare serial twofold dilutions of the second antifungal agent along the y-axis of the plate.

• Inoculum Preparation:

  • Culture the fungal isolate on an appropriate agar (B569324) plate.

  • Prepare a fungal suspension in sterile saline and adjust the turbidity to a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL).

  • Dilute the inoculum in RPMI 1640 medium to achieve a final concentration of 0.5-2.5 x 10^3 CFU/mL in each well.[23]

• Plate Inoculation:

  • Add the prepared fungal inoculum to each well of the microtiter plate containing the drug dilutions.

• Incubation:

  • Incubate the plates at 35°C for 24-48 hours.

• Reading the Results:

  • Determine the Minimum Inhibitory Concentration (MIC) for each drug alone and in combination. The MIC is the lowest concentration of the drug that inhibits visible growth.

• Data Analysis:

  • Calculate the Fractional Inhibitory Concentration (FIC) for each drug in the combination:

    • FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

    • FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

  • Calculate the FICI by summing the FIC of each drug: FICI = FIC of Drug A + FIC of Drug B.

Time-Kill Curve Analysis

This method provides a dynamic assessment of the antifungal activity of drug combinations over time.

Materials:

• Fungal isolate

• Culture medium (e.g., RPMI 1640)

• Amphotericin B and the second antifungal agent at desired concentrations

• Sterile saline

• Agar plates for colony counting

Procedure:

• Inoculum Preparation: Prepare a fungal suspension as described in the checkerboard assay protocol.

• Experimental Setup: Prepare tubes with the following conditions:

  • Growth control (no drug)

  • Amphotericin B alone

  • Second antifungal agent alone

  • Combination of Amphotericin B and the second antifungal agent

• Inoculation and Incubation: Inoculate each tube with the fungal suspension and incubate at 35°C with agitation.

• Sampling: At predetermined time points (e.g., 0, 2, 4, 8, 12, 24 hours), collect samples from each tube.

• Colony Counting: Perform serial dilutions of the collected samples in sterile saline. Plate the dilutions onto appropriate agar plates and incubate at 35°C for 24-48 hours. Count the number of colonies (CFU/mL) on each plate.

• Data Analysis: Plot the log10 CFU/mL versus time for each condition. Synergy is typically defined as a ≥2 log10 decrease in CFU/mL by the combination compared with the most active single agent at a specific time point.

Visualizations

Caption: Proposed mechanism of synergy between Amphotericin B and Flucytosine.

Caption: Experimental workflow for the checkerboard microdilution assay.

Caption: Logical flow for the evaluation of antifungal combination therapies.

References

• 1. Combinatorial strategies for combating invasive fungal infections - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Combination Antifungal Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Pro-debate: How can we improve the outcome of invasive fungal infection? The case for combination therapy | Infectio [elsevier.es]
• 4. youtube.com [youtube.com]
• 5. Major Role for Amphotericin B–Flucytosine Combination in Severe Cryptococcosis | PLOS One [journals.plos.org]
• 6. journals.asm.org [journals.asm.org]
• 7. Combination Antifungal Therapy: A Review of Current Data | Campitelli | Journal of Clinical Medicine Research [jocmr.org]
• 8. Antifungal combination therapy: clinical potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. Efficacy of the combination of amphotericin B and echinocandins against Candida auris in vitro and in the Caenorhabditis elegans host model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. journals.asm.org [journals.asm.org]
• 12. academic.oup.com [academic.oup.com]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. In Vitro–In Vivo Correlation of Posaconazole–Amphotericin B Combination against Candida albicans: In Vitro Interacting Concentrations Are Associated with In Vivo Free Drug Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 16. dig.pharmacy.uic.edu [dig.pharmacy.uic.edu]
• 17. Combination of Amphotericin B with Flucytosine Is Active In Vitro against Flucytosine-Resistant Isolates of Cryptococcus neoformans - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Amphotericin B- and Voriconazole-Echinocandin Combinations against Aspergillus spp.: Effect of Serum on Inhibitory and Fungicidal Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 19. In vitro activity and synergism of amphotericin B, azoles and cationic antimicrobials against the emerging pathogen Trichoderma spp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. clyte.tech [clyte.tech]
• 22. researchgate.net [researchgate.net]
• 23. benchchem.com [benchchem.com]

Application Notes and Protocols for Assessing Amphotericin B-Induced Nephrotoxicity In Vitro

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for assessing the nephrotoxic potential of Amphotericin B in a laboratory setting. The following sections detail the selection of appropriate in vitro models, key cytotoxicity and mechanistic assays, and relevant signaling pathways involved in Amphotericin B-induced kidney cell injury.

Introduction to Amphotericin B Nephrotoxicity

Amphotericin B is a potent antifungal agent used to treat systemic fungal infections. However, its clinical use is often limited by its significant nephrotoxicity.[1][2] The primary mechanism of its antifungal action, the formation of pores in fungal cell membranes by binding to ergosterol, also translates to toxicity in mammalian cells through interaction with cholesterol in cell membranes.[3] This interaction is particularly detrimental to renal tubular cells, leading to electrolyte imbalances, decreased glomerular filtration rate, and in severe cases, acute kidney injury.[1][2] In vitro assessment of these toxic effects is crucial for the development of safer formulations and co-therapies.

In Vitro Models for Nephrotoxicity Assessment

The choice of an appropriate in vitro model is critical for obtaining relevant and translatable data. Both immortalized cell lines and primary cells are used, each with distinct advantages and disadvantages.

• Immortalized Kidney Cell Lines: These are readily available, easy to culture, and provide reproducible results. Commonly used cell lines for nephrotoxicity studies include:

  • LLC-PK1 (Porcine Proximal Tubule): A well-characterized model for studying proximal tubule toxicity.[4][5]

  • MDCK (Madin-Darby Canine Kidney): Originating from the distal tubule, these cells are useful for studying effects on different nephron segments.

  • HK-2 (Human Proximal Tubule): An immortalized human proximal tubule cell line that offers a more direct translation to human physiology.[6][7]

  • VERO (Monkey Kidney Epithelial): Another commonly used kidney cell line in toxicology studies.

• Primary Human Kidney Cells: These cells are considered the gold standard for in vitro nephrotoxicity testing as they most accurately reflect the physiology of the human kidney. However, they are more difficult to source, have a limited lifespan in culture, and can exhibit donor-to-donor variability.

Key Experimental Protocols

A multi-parametric approach is recommended to comprehensively evaluate Amphotericin B-induced nephrotoxicity. This includes assessing cell viability, membrane integrity, apoptosis, oxidative stress, and specific kidney injury biomarkers.

Cell Viability and Cytotoxicity Assays

These assays provide a quantitative measure of cell death and proliferation inhibition.

3.1.1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Protocol:

• Cell Seeding: Seed renal cells (e.g., LLC-PK1, HK-2) in a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells/well and incubate overnight.

• Compound Treatment: Treat the cells with a range of Amphotericin B concentrations (e.g., 1 to 50 µg/mL) for desired time points (e.g., 24, 48, 72 hours). Include a vehicle control (e.g., DMSO or water).

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of the vehicle control.

3.1.2. Neutral Red (NR) Uptake Assay

This assay assesses cell viability by measuring the uptake of the supravital dye Neutral Red into the lysosomes of viable cells.

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT protocol.

• NR Staining: After treatment, remove the culture medium and add 100 µL of medium containing Neutral Red (e.g., 50 µg/mL) to each well.

• Incubation: Incubate for 2 hours at 37°C.

• Washing: Remove the NR-containing medium and wash the cells with PBS.

• Dye Extraction: Add 150 µL of destain solution (e.g., 50% ethanol, 1% acetic acid in water) to each well and shake for 10 minutes to extract the dye.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Calculate cell viability relative to the control.

3.1.3. Lactate Dehydrogenase (LDH) Release Assay

This assay measures the release of the cytosolic enzyme LDH into the culture medium upon cell membrane damage, indicating cytotoxicity.

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT protocol.

• Supernatant Collection: After treatment, carefully collect 50 µL of the cell culture supernatant from each well.

• LDH Reaction: Add 50 µL of the LDH reaction mixture (commercially available kits) to each supernatant sample.

• Incubation: Incubate for 30 minutes at room temperature, protected from light.

• Stop Reaction: Add 50 µL of stop solution.

• Absorbance Measurement: Measure the absorbance at 490 nm.

• Data Analysis: Determine the percentage of LDH release relative to a maximum LDH release control (cells lysed with a detergent).

Apoptosis Assay

Amphotericin B has been shown to induce apoptosis in renal cells. The TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) assay is a common method for detecting DNA fragmentation, a hallmark of apoptosis.[5][8]

TUNEL Assay Protocol:

• Cell Seeding and Treatment: Grow cells on sterile coverslips in a multi-well plate and treat with Amphotericin B.

• Fixation: Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Permeabilization: Permeabilize the cells with 0.25% Triton X-100 in PBS for 20 minutes at room temperature.

• Equilibration: Equilibrate the cells with Equilibration Buffer for 10 minutes.

• TdT Reaction: Incubate the cells with the TdT reaction mixture (containing TdT enzyme and biotin-dUTP) for 60 minutes at 37°C in a humidified chamber.

• Detection: Stop the reaction and add streptavidin-HRP conjugate, followed by a substrate like DAB (3,3'-diaminobenzidine), which will produce a colored precipitate in apoptotic cells.

• Microscopy: Visualize the cells under a light microscope and quantify the percentage of TUNEL-positive cells.

Oxidative Stress Measurement

Oxidative stress is a key mechanism in Amphotericin B-induced nephrotoxicity. The production of reactive oxygen species (ROS) can be measured using fluorescent probes.

ROS Detection Protocol:

• Cell Seeding and Treatment: Seed cells in a 96-well plate and treat with Amphotericin B.

• Probe Loading: Load the cells with a ROS-sensitive fluorescent probe, such as 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (H2DCFDA), by incubating with the probe in serum-free medium.

• Fluorescence Measurement: After incubation, wash the cells and measure the fluorescence intensity using a fluorescence microplate reader (excitation/emission ~495/529 nm). An increase in fluorescence indicates an increase in ROS levels.

Kidney Injury Biomarker Quantification

The expression of specific biomarkers can indicate tubular damage. Kidney Injury Molecule-1 (KIM-1) is a well-established biomarker for proximal tubule injury.[9][10]

3.4.1. Real-Time Quantitative PCR (qPCR) for KIM-1 mRNA Expression

• Cell Seeding and Treatment: Culture renal cells and treat with Amphotericin B.

• RNA Extraction: After treatment, lyse the cells and extract total RNA using a commercially available kit.

• cDNA Synthesis: Reverse transcribe the RNA into cDNA.

• qPCR: Perform qPCR using primers specific for KIM-1 and a housekeeping gene (e.g., GAPDH) for normalization.

• Data Analysis: Calculate the relative expression of KIM-1 mRNA using the ΔΔCt method.

3.4.2. ELISA for KIM-1 Protein in Supernatant

• Sample Collection: Collect the cell culture supernatant after treatment with Amphotericin B.

• ELISA Procedure: Perform the ELISA according to the manufacturer's instructions for the specific KIM-1 ELISA kit.[9][11] This typically involves adding the supernatant to a pre-coated plate, followed by detection antibodies and a substrate for colorimetric detection.

• Data Analysis: Quantify the concentration of KIM-1 in the supernatant by comparing the absorbance to a standard curve.

Data Presentation

Quantitative data from the aforementioned assays should be summarized in tables for clear comparison of the effects of different Amphotericin B concentrations and exposure times.

Table 1: Cytotoxicity of Amphotericin B in Renal Cell Lines

Cell Line	Assay	Concentration (µg/mL)	Exposure Time (hours)	% Viability/Cytotoxicity	Reference
LLC-PK1	WST-8	5	24	Significant cell injury	[4]
LLC-PK1	WST-8	20	3	Significant cell injury	[4]
LLC-PK1	Apoptosis	1	-	49% ± 5%	[5]
LLC-PK1	Apoptosis	2.5	-	93% ± 6%	[5]
MDCK	Apoptosis	2.5	-	8% ± 1%	[5]
HK-2	CCK-8	10.1 µM (IC50)	24	50% inhibition	[7]
HK-2	-	1.5 µM (CC50)	-	50% cytotoxicity	[6]

Table 2: Effect of Amphotericin B on Cellular ATP Levels in LLC-PK1 Cells

Concentration (µg/mL)	Exposure Time (hours)	% ATP Depletion	Reference
1-10	24	Concentration-dependent decrease	[4]
10	6	Significant decrease	[4]

Visualization of Pathways and Workflows

Diagrams created using Graphviz (DOT language) can effectively illustrate the complex signaling pathways and experimental workflows.

Signaling Pathway of Amphotericin B-Induced Nephrotoxicity

Amphotericin B interacts with cholesterol in the renal cell membrane, leading to the formation of pores. This triggers an influx of Na⁺ ions, which in turn activates Mitogen-Activated Protein Kinase (MAPK) pathways (p38, JNK, and ERK) and increases intracellular Ca²⁺ concentration, ultimately leading to cell injury.[4][12][13]

Amphotericin B induced nephrotoxicity signaling pathway.

Experimental Workflow for In Vitro Nephrotoxicity Assessment

A typical workflow involves cell culture, treatment with the test compound, and subsequent analysis using a battery of assays.

Workflow for in vitro nephrotoxicity assessment.

References

• 1. fn-test.com [fn-test.com]
• 2. researchgate.net [researchgate.net]
• 3. droracle.ai [droracle.ai]
• 4. Amphotericin B-Induced Renal Tubular Cell Injury Is Mediated by Na+ Influx through Ion-Permeable Pores and Subsequent Activation of Mitogen-Activated Protein Kinases and Elevation of Intracellular Ca2+ Concentration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. researchgate.net [researchgate.net]
• 7. An in vitro method for nephrotoxicity evaluation using HK-2 human kidney epithelial cells combined with biomarkers of nephrotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mybiosource.com [mybiosource.com]
• 10. KIM-1 ELISA Kit (Kidney Injury Molecule 1) [elisakits.co.uk]
• 11. cloud-clone.com [cloud-clone.com]
• 12. [PDF] Amphotericin B-Induced Renal Tubular Cell Injury Is Mediated by Na+ Influx through Ion-Permeable Pores and Subsequent Activation of Mitogen-Activated Protein Kinases and Elevation of Intracellular Ca2+ Concentration | Semantic Scholar [semanticscholar.org]
• 13. journals.asm.org [journals.asm.org]

Solid-Phase Synthesis of Amphotericin B Analogues: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the solid-phase synthesis of analogues of the potent antifungal agent, Amphotericin B (AmB). The methodologies described herein are intended to guide researchers in the development of novel AmB derivatives with improved therapeutic indices, leveraging the efficiency and modularity of solid-phase organic synthesis (SPOS).

Introduction to Amphotericin B and the Rationale for Analogue Synthesis

Amphotericin B is a polyene macrolide antibiotic that remains a cornerstone in the treatment of life-threatening systemic fungal infections. Its broad spectrum of activity and low incidence of resistance are significant clinical advantages. However, its utility is often limited by severe side effects, most notably nephrotoxicity and infusion-related reactions. These toxicities are primarily attributed to its interaction with cholesterol in mammalian cell membranes, which is structurally similar to the ergosterol (B1671047) target in fungal cell membranes.

The synthesis of AmB analogues is a promising strategy to mitigate these toxicities while retaining or even enhancing antifungal efficacy. Modifications to the AmB scaffold, such as alterations to the mycosamine (B1206536) sugar, the polyene chain, or the carboxyl group, can modulate its affinity for ergosterol over cholesterol, leading to a wider therapeutic window.

Solid-phase synthesis offers a powerful platform for the systematic exploration of the AmB structure-activity relationship (SAR). By anchoring the molecule to a solid support, reagents and byproducts can be easily removed by filtration, simplifying purification and enabling the rapid generation of libraries of analogues for biological screening.[1]

Application Notes for Solid-Phase Synthesis of Amphotericin B Analogues

The successful solid-phase synthesis of complex natural products like Amphotericin B requires careful consideration of the solid support, linker strategy, protecting groups, and reaction monitoring.

Selection of Solid Support (Resin)

The choice of resin is critical and depends on the chemical nature of the synthetic route. Polystyrene (PS) resins, such as Merrifield or Wang resins, are commonly used in SPOS.[2] For a large and relatively nonpolar molecule like the Amphotericin B aglycone, a low-crosslinked PS resin (e.g., 1% divinylbenzene) is recommended to ensure adequate swelling in organic solvents and accessibility of the reactive sites. For syntheses involving more polar reagents or building blocks, polyethylene (B3416737) glycol (PEG)-grafted PS resins (e.g., TentaGel) can offer improved solvation properties.

Linker Strategy

The linker tethers the growing molecule to the solid support and must be stable to the reaction conditions used during the synthesis, yet readily cleavable at the final step. For the synthesis of AmB analogues, where the C-16 carboxyl group is a common point of attachment and modification, an acid-labile linker such as the Wang linker or the 2-chlorotrityl chloride (2-CTC) linker is a suitable choice.[2][3] The 2-CTC linker is particularly advantageous as it allows for the cleavage of the final product under very mild acidic conditions, which helps to preserve the sensitive polyene core of the molecule.

Alternatively, a "traceless" linker strategy can be employed.[1][2] Traceless linkers are designed to be cleaved in a way that leaves no residual functionality on the released molecule, which is particularly useful for generating analogues with unmodified C-16 positions.

Protecting Group Strategy

A robust protecting group strategy is essential to prevent unwanted side reactions at the numerous functional groups of the Amphotericin B scaffold, including multiple hydroxyl groups and the amino group of the mycosamine sugar. Orthogonal protecting groups, which can be removed under different conditions, are necessary. For example, silyl (B83357) ethers (e.g., TBS, TIPS) are commonly used for hydroxyl protection and can be removed with fluoride (B91410) reagents. The amino group of mycosamine is typically protected with a base-labile Fmoc group or an acid-labile Boc group.

Reaction Monitoring

Monitoring the progress of reactions on the solid support is crucial for optimizing reaction conditions and ensuring complete conversions. While direct analysis of the resin-bound material can be challenging, several techniques can be employed:

• Colorimetric Tests: The Kaiser test can be used to detect the presence of free primary amines, which is useful for monitoring the completeness of coupling reactions to an amino group.

• Cleavage and Analysis: A small sample of the resin can be cleaved, and the released material can be analyzed by HPLC and mass spectrometry to assess the progress of the synthesis.

• Magic Angle Spinning NMR (MAS-NMR): This technique allows for the direct characterization of the resin-bound molecule.

Experimental Protocols

The following is a generalized, hypothetical protocol for the solid-phase synthesis of an Amphotericin B analogue, focusing on modification at the C-16 carboxyl group. This protocol should be adapted and optimized based on the specific analogue being synthesized.

Materials and Reagents

• 2-Chlorotrityl chloride resin (100-200 mesh, 1% DVB, loading capacity ~1.0-1.5 mmol/g)

• Protected Amphotericin B aglycone (with hydroxyl and amino groups protected)

• Coupling reagents: HBTU, HATU, or DIC/Oxyma

• Bases: DIPEA, 2,4,6-collidine

• Solvents: Dichloromethane (DCM), N,N-Dimethylformamide (DMF), Tetrahydrofuran (THF)

• Deprotection reagents: Piperidine (B6355638) (for Fmoc), Trifluoroacetic acid (TFA) (for Boc and cleavage), TBAF (for silyl ethers)

• Cleavage cocktail: e.g., TFA/triisopropylsilane (TIS)/water (95:2.5:2.5)

• Purification: Reversed-phase high-performance liquid chromatography (RP-HPLC) system with a C18 column.

Protocol for Solid-Phase Synthesis of an Amide Analogue

Step 1: Resin Preparation and Loading of the Aglycone

• Swell the 2-chlorotrityl chloride resin in anhydrous DCM for 30 minutes in a peptide synthesis vessel.

• Drain the DCM and wash the resin with fresh DCM (3 x 10 mL/g resin).

• Dissolve the protected Amphotericin B aglycone (1.2 equivalents relative to resin loading) and DIPEA (2.4 equivalents) in anhydrous DCM.

• Add the solution to the swollen resin and agitate at room temperature for 2-4 hours.

• To cap any unreacted chlorotrityl groups, add a solution of DCM/Methanol/DIPEA (17:2:1) and agitate for 30 minutes.

• Drain the reaction mixture and wash the resin sequentially with DCM, DMF, and Methanol.

• Dry the resin under vacuum.

Step 2: On-Resin Modification (Example: Amide Formation)

• Swell the aglycone-loaded resin in DMF.

• If the mycosamine amino group is Fmoc-protected, deprotect by treating with 20% piperidine in DMF for 20 minutes. Wash thoroughly with DMF.

• Dissolve the desired amine (5 equivalents) and a coupling reagent such as HATU (4.9 equivalents) and DIPEA (10 equivalents) in DMF.

• Add the coupling mixture to the resin and agitate at room temperature for 4-12 hours. Monitor the reaction for completion using the Kaiser test.

• Once the reaction is complete, drain the solution and wash the resin with DMF, DCM, and Methanol.

Step 3: Cleavage from the Resin and Global Deprotection

• Swell the resin in DCM.

• Prepare a cleavage cocktail of TFA/TIS/water (95:2.5:2.5). Caution: TFA is highly corrosive. Handle in a fume hood with appropriate personal protective equipment.

• Add the cleavage cocktail to the resin and agitate at room temperature for 2-3 hours.

• Filter the resin and collect the filtrate. Wash the resin with fresh TFA.

• Combine the filtrates and concentrate under a stream of nitrogen to reduce the volume.

• Precipitate the crude product by adding cold diethyl ether.

• Centrifuge to pellet the precipitate, decant the ether, and wash the pellet with cold ether.

• Dry the crude product under vacuum.

Purification and Characterization

• Dissolve the crude product in a minimal amount of a suitable solvent (e.g., DMSO or DMF).

• Purify the analogue by preparative RP-HPLC using a C18 column and a water/acetonitrile or water/methanol gradient containing 0.1% TFA.[4]

• Collect the fractions containing the desired product and lyophilize to obtain the pure analogue.

• Characterize the final product by High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm its structure and purity.

Data Presentation: Biological Activity of Amphotericin B Analogues

The following tables summarize the in vitro antifungal and hemolytic activities of selected Amphotericin B analogues from the literature. This data can serve as a benchmark for newly synthesized compounds.

Table 1: Antifungal Activity (Minimum Inhibitory Concentration, MIC) of Amphotericin B and its Analogues against various fungal strains.

Compound	Candida albicans MIC (µg/mL)	Cryptococcus neoformans MIC (µg/mL)	Aspergillus fumigatus MIC (µg/mL)	Reference
Amphotericin B	0.25 - 1.0	0.125 - 0.5	0.25 - 1.0	[5][6]
AmBMU (Urea derivative)	0.5	Not Reported	Not Reported	[3]
AmBAU (Urea derivative)	0.25	Not Reported	Not Reported	[3]
AmBCU (Urea derivative)	1.0	Not Reported	Not Reported	[3]
AmB-Salicylic Acid Conjugate (5a)	0.5	0.25	Not Reported	[5]
AmB-Salicylic Acid Conjugate (5b)	1.0	0.5	Not Reported	[5]
AmB-Salicylic Acid Conjugate (5c)	0.5	0.25	Not Reported	[5]

Table 2: Hemolytic Activity of Amphotericin B and its Analogues.

Compound	HC50 / EH50 (µg/mL)	Hemolysis at specified concentration (%)	Reference
Amphotericin B	19.38	90% at 51.2 µg/mL	[5]
AmBMU (Urea derivative)	> 500	Not Reported	[3]
AmBAU (Urea derivative)	> 500	Not Reported	[3]
AmBCU (Urea derivative)	324	Not Reported	[3]
AmB-Salicylic Acid Conjugate (5a)	> 204.8	Not Reported	[5]
AmB-Salicylic Acid Conjugate (5b)	141.76	Not Reported	[5]
AmB-Salicylic Acid Conjugate (5c)	> 204.8	1.6% at 51.2 µg/mL	[5]
CDA-AMB-NPs	Not Reported	< 20% at 20.0 µg/mL	[7]

HC50/EH50: The concentration of the compound that causes 50% hemolysis of red blood cells.

Mandatory Visualizations

Signaling Pathway: Mechanism of Action of Amphotericin B

Caption: Mechanism of action of Amphotericin B, highlighting its interaction with fungal and mammalian cell membranes.

Experimental Workflow: Solid-Phase Synthesis of an Amphotericin B Analogue

Caption: A generalized workflow for the solid-phase synthesis of an Amphotericin B analogue.

References

• 1. Traceless solid phase synthesis of natural product inspired cis-1,2-dehydrodecalins - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Traceless solid phase synthesis of natural product inspired cis-1,2-dehydrodecalins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. WO2015054148A1 - Amphotericin b derivatives with improved therapeutic index - Google Patents [patents.google.com]
• 4. Advanced high-resolution chromatographic strategies for efficient isolation of natural products from complex biological matrices: from metabolite profiling to pure chemical entities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Amphotericin B Tamed by Salicylic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Enhanced Antifungal Activity by Ab-Modified Amphotericin B-Loaded Nanoparticles Using a pH-Responsive Block Copolymer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Amphotericin B Resistance Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amphotericin B (AmB), a polyene macrolide antibiotic, has been a critical tool in treating severe systemic fungal infections for decades.[1] Its primary mechanism of action involves binding to ergosterol (B1671047), the main sterol in fungal cell membranes. This binding leads to the formation of transmembrane channels that disrupt membrane integrity, causing leakage of essential intracellular ions and molecules, ultimately leading to cell death.[2][3] Additionally, AmB is known to induce oxidative damage within fungal cells through the production of free radicals.[1]

Despite its efficacy, the development of resistance to Amphotericin B poses a significant clinical challenge.[4] Resistance is primarily associated with alterations in the fungal cell membrane's sterol composition, which reduces the drug's binding affinity.[5][6][7] Understanding the molecular and cellular mechanisms underpinning this resistance is crucial for the development of novel antifungal strategies and for optimizing the use of this potent drug.

These application notes provide a comprehensive set of protocols for researchers to investigate the mechanisms of Amphotericin B resistance in a laboratory setting. The described experimental workflow will guide users through inducing resistance, characterizing the resistant phenotype, and elucidating the underlying biochemical and genetic changes.

Core Experimental Workflow

The investigation of Amphotericin B resistance can be systematically approached through a series of integrated experiments. The overall workflow begins with the induction of resistance in a susceptible fungal strain, followed by characterization of the resistance level. Subsequently, key cellular components and pathways implicated in resistance are analyzed.

Caption: Experimental workflow for studying Amphotericin B resistance.

Protocol 1: In Vitro Induction of Amphotericin B Resistance

This protocol describes a method for inducing resistance to Amphotericin B in a susceptible fungal strain through sequential exposure to increasing concentrations of the drug.[8][9]

Materials:

• Susceptible fungal strain (e.g., Candida albicans ATCC 18804)

• Sabouraud Dextrose Broth (SDB) or RPMI-1640 medium

• Amphotericin B (Fungizone™ or equivalent)

• 96-well microtiter plates

• Spectrophotometer (plate reader)

• Incubator (37°C)

Procedure:

• Prepare Initial Culture: Inoculate the susceptible fungal strain into 5 mL of SDB and incubate overnight at 37°C with shaking.

• Prepare Drug Dilutions: Prepare a stock solution of Amphotericin B and create a series of two-fold dilutions in SDB in a 96-well plate. The concentration range should initially span the known MIC of the susceptible strain.

• Inoculation: Adjust the overnight culture to a starting concentration of 2.5 x 105 cells/mL in fresh SDB.[10] Add 100 µL of this inoculum to each well of the 96-well plate containing the AmB dilutions.

• Incubation: Incubate the plate at 37°C for 48 hours.

• Determine MIC: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of AmB that prevents visible growth. This can be determined visually or by measuring the optical density at 650 nm.[10]

• Sequential Pasaging: Take the culture from the well with the highest concentration of AmB that still shows growth and inoculate it into a fresh 96-well plate with a new gradient of AmB concentrations, starting from the concentration of the previous passage.

• Repeat: Repeat this process for multiple passages. A significant and stable increase in the MIC indicates the development of resistance.

Data Presentation:

Passage Number	Amphotericin B MIC (µg/mL)
1
5
10
15
20

Protocol 2: Antifungal Susceptibility Testing (Broth Microdilution)

This protocol details the standardized method for determining the Minimum Inhibitory Concentration (MIC) of Amphotericin B against fungal isolates, following guidelines from EUCAST or CLSI.[11][12]

Materials:

• Fungal isolates (susceptible and potentially resistant strains)

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• Amphotericin B

• 96-well microtiter plates

• Spectrophotometer (plate reader)

• Incubator (37°C)

Procedure:

• Prepare Inoculum: Culture the fungal isolates on Sabouraud Dextrose Agar for 24-48 hours. Prepare a cell suspension in sterile saline and adjust the turbidity to a 0.5 McFarland standard. This corresponds to approximately 1-5 x 106 cells/mL. Dilute this suspension in RPMI-1640 to achieve a final inoculum concentration of 0.5-2.5 x 105 cells/mL.

• Prepare Drug Dilutions: Perform serial two-fold dilutions of Amphotericin B in RPMI-1640 in a 96-well plate. A typical concentration range is 0.03 to 16 µg/mL.

• Inoculation: Add 100 µL of the standardized fungal inoculum to each well. Include a drug-free well as a positive growth control and an uninoculated well as a negative control.

• Incubation: Incubate the plates at 37°C for 24 to 48 hours.

• Endpoint Determination: The MIC is the lowest concentration of Amphotericin B that causes a significant inhibition of growth (typically ≥50% or ≥90%) compared to the drug-free control.[12] This can be assessed visually or by reading the absorbance at a specific wavelength (e.g., 450 nm or 650 nm).[10][13]

Data Presentation:

Fungal Strain	Amphotericin B MIC50 (µg/mL)	Amphotericin B MIC90 (µg/mL)
Susceptible Control
Resistant Isolate 1
Resistant Isolate 2

Protocol 3: Quantification of Cellular Ergosterol Content

A primary mechanism of AmB resistance involves a reduction in the ergosterol content of the fungal cell membrane.[5][7] This protocol outlines a spectrophotometric method for quantifying total cellular ergosterol.[14][15][16]

Materials:

• Fungal cells (harvested from liquid culture)

• 25% Alcoholic Potassium Hydroxide (KOH)

• n-Heptane

• Sterile deionized water

• Spectrophotometer capable of scanning UV wavelengths (230-300 nm)

Procedure:

• Cell Harvesting: Grow fungal cultures to mid-log phase, then harvest the cells by centrifugation. Wash the cell pellet with sterile deionized water. Determine the dry weight of a parallel sample.

• Saponification: Resuspend a known weight of the cell pellet in 3 mL of 25% alcoholic KOH. Incubate at 80°C for 1 hour to saponify the cellular lipids.

• Sterol Extraction: After cooling, add 1 mL of sterile deionized water and 3 mL of n-heptane. Vortex vigorously for 3 minutes to extract the non-saponifiable sterols.

• Phase Separation: Allow the layers to separate. Transfer the upper heptane (B126788) layer to a clean tube.

• Spectrophotometric Analysis: Scan the absorbance of the heptane layer from 230 to 300 nm. Ergosterol has a characteristic four-peaked curve with absorbance maxima at 271, 282, and 295 nm, and a shoulder at 262 nm.

• Calculation: The ergosterol content can be calculated based on the absorbance at 282 nm.[17] The percentage of ergosterol can be determined and compared between susceptible and resistant strains.

Data Presentation:

Fungal Strain	Ergosterol Content (µg/mg dry weight)	% Reduction compared to Susceptible
Susceptible Control	N/A
Resistant Isolate 1
Resistant Isolate 2

Protocol 4: Analysis of Ergosterol Biosynthesis Pathway Genes

Mutations in genes of the ergosterol biosynthesis pathway, particularly ERG2, ERG3, ERG5, ERG6, and ERG11, are known to confer AmB resistance.[7] This protocol describes the amplification and sequencing of these target genes to identify potential mutations.[18][19]

Caption: Key genes in the ergosterol biosynthesis pathway targeted for mutation analysis.

Materials:

• Fungal genomic DNA (from susceptible and resistant strains)

• PCR primers specific for target ERG genes

• Taq DNA polymerase and dNTPs

• PCR thermocycler

• Gel electrophoresis equipment

• DNA sequencing service

Procedure:

• Genomic DNA Extraction: Extract high-quality genomic DNA from both the susceptible parent strain and the resistant isolates.

• Primer Design: Design PCR primers to amplify the entire coding sequence of the target ERG genes (ERG2, ERG3, ERG5, ERG6, ERG11).

• PCR Amplification: Perform PCR to amplify the target genes from the genomic DNA of all strains.

• Gel Electrophoresis: Verify the successful amplification of the target genes by running the PCR products on an agarose (B213101) gel.

• DNA Sequencing: Send the purified PCR products for Sanger sequencing.

• Sequence Analysis: Align the sequences from the resistant isolates with the sequence from the susceptible parent strain to identify any mutations (point mutations, insertions, deletions).

Data Presentation:

Gene	Strain	Mutation Found	Amino Acid Change
ERG11	Resistant Isolate 1	C1234T	Alanine -> Valine
ERG3	Resistant Isolate 1	Deletion at 567-569	Frameshift
ERG11	Resistant Isolate 2	None	N/A
ERG3	Resistant Isolate 2	G890A	Glycine -> Aspartate

Protocol 5: Assessment of Oxidative Stress and Cell Death

Amphotericin B is known to induce oxidative stress, and alterations in the cellular response to this stress can be associated with resistance.[20] This section provides protocols to measure lipid peroxidation and apoptosis-like cell death.

Lipid Peroxidation Assay (TBARS Assay)

This assay measures malondialdehyde (MDA), a byproduct of lipid peroxidation, as an indicator of oxidative damage to cell membranes.[21][22][23]

Materials:

• Fungal cells

• Trichloroacetic acid (TCA)

• Thiobarbituric acid (TBA)

• Spectrophotometer

Procedure:

• Cell Treatment: Expose both susceptible and resistant fungal cells to a sub-lethal concentration of Amphotericin B for a defined period.

• Cell Lysis: Harvest and lyse the cells.

• Precipitation: Precipitate proteins from the cell lysate using TCA.

• Reaction with TBA: Add TBA reagent to the supernatant and heat at 95°C for 30 minutes. This will form a colored adduct with any MDA present.

• Measurement: Cool the samples and measure the absorbance at 532 nm. The concentration of MDA can be calculated using its molar extinction coefficient.

Caspase-Like Activity Assay

This assay measures the activity of caspase-like proteases, which are often activated during apoptosis-like programmed cell death.[24][25]

Materials:

• Fungal cells

• Caspase-3 colorimetric or fluorometric assay kit (e.g., based on DEVD-pNA or Ac-DEVD-AMC substrates)

• Microplate reader (spectrophotometer or fluorometer)

Procedure:

• Cell Treatment: Treat susceptible and resistant fungal cells with Amphotericin B.

• Cell Lysis: Lyse the cells according to the kit manufacturer's instructions to release cellular proteins.

• Substrate Incubation: Add the caspase-3 substrate (e.g., DEVD-pNA) to the cell lysates.

• Measurement: Incubate as recommended and then measure the absorbance (for colorimetric assays) or fluorescence (for fluorometric assays). The signal is proportional to the caspase-like activity.

Data Presentation for Oxidative Stress and Cell Death:

Fungal Strain	Treatment	Lipid Peroxidation (MDA nmol/mg protein)	Caspase-Like Activity (Fold Increase)
Susceptible	No AmB	1.0
Susceptible	With AmB
Resistant	No AmB	1.0
Resistant	With AmB

Conclusion

The protocols outlined in these application notes provide a robust framework for the systematic investigation of Amphotericin B resistance mechanisms. By combining phenotypic characterization, biochemical analysis of the cell membrane, and genetic analysis of key resistance-associated genes, researchers can gain a comprehensive understanding of how fungi adapt to and evade the action of this important antifungal agent. The insights gained from these studies are vital for the future development of more effective antifungal therapies and strategies to combat drug resistance.

References

• 1. Amphotericin B - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Mechanism of Action | AmBisome (amphotericin B) liposome for injection [ambisome.com]
• 3. What is the mechanism of Amphotericin B? [synapse.patsnap.com]
• 4. Amphotericin B: spectrum and resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. Antifungal Drug Resistance: Molecular Mechanisms in Candida albicans and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Experimental evolution of drug resistance in human fungal pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. In vitro cytotoxicity of two novel oral formulations of Amphotericin B (iCo-009 and iCo-010) against Candida albicans, human monocytic and kidney cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Drug resistance and tolerance in fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. Quantitation of Ergosterol Content: Novel Method for Determination of Fluconazole Susceptibility of Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Ergosterol Content in Various Fungal Species and Biocontaminated Building Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 16. digitalcommons.morris.umn.edu [digitalcommons.morris.umn.edu]
• 17. Quantifying fungal growth in 3D: an ergosterol-based method to distinguish growth modes - Materials Advances (RSC Publishing) DOI:10.1039/D5MA00811E [pubs.rsc.org]
• 18. Antifungal drug resistance: do molecular methods provide a way forward? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Antifungal drug resistance: do molecular methods provide a way forward? - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]
• 21. Candida albicans pathways that protect against organic peroxides and lipid peroxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Role of Lipid Composition and Lipid Peroxidation in the Sensitivity of Fungal Plant Pathogens to Aluminum Chloride and Sodium Metabisulfite - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. Caspase Activation as a Versatile Assay Platform for Detection of Cytotoxic Bacterial Toxins - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Amphotericin B Solubility Challenges

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Amphotericin B (AmB). Our aim is to help you overcome common solubility issues encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is Amphotericin B so difficult to dissolve in aqueous solutions?

Amphotericin B is an amphoteric and amphipathic molecule.[1][2] Its structure includes a rigid hydrophobic polyene chain and a more flexible hydrophilic polyhydroxyl chain.[2] This dual nature leads to a strong tendency for self-aggregation in aqueous solutions at neutral pH, resulting in very poor water solubility (less than 1 µg/mL).[1][3]

Q2: What are the primary methods to solubilize Amphotericin B for experimental use?

There are several established methods to overcome the solubility challenges of Amphotericin B:

• Organic Solvents: AmB is soluble in organic solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF).[4][5] A common laboratory practice is to prepare a concentrated stock solution in DMSO, which can then be diluted into aqueous buffers or culture media.[6][7]

• pH Adjustment: The solubility of AmB in water increases significantly at pH values below 2 or above 11.[4][5][8]

• Formulations: For in vivo and clinical applications, various formulations have been developed to improve solubility and reduce toxicity. These include:

  • Micellar Formulations: Using detergents like sodium deoxycholate to form a colloidal dispersion.[2][5]

  • Lipid-Based Formulations: Encapsulating AmB in liposomes (L-AmB), lipid complexes (ABLC), or colloidal dispersions (ABCD).[8][9] These are the most common approaches for clinical use.

  • Complexation Agents: Using cyclodextrins to form inclusion complexes that enhance aqueous solubility.[10][11]

  • Nanoparticle Systems: Utilizing polymeric micelles, nanoparticles, and nanostructured lipid carriers to improve oral bioavailability and reduce toxicity.[12][13][14][15]

Q3: Can I filter-sterilize my Amphotericin B solution?

Aqueous solutions of Amphotericin B generally cannot be sterile filtered, especially through filters with a pore size less than 1 micron, due to the drug's poor solubility and tendency to form aggregates.[4][5][16] For cell culture applications, a common practice is to prepare a stock solution in DMSO and filter-sterilize that solution before diluting it into the sterile culture medium.[5] When reconstituting commercial liposomal formulations like AmBisome®, a specific 5-micron filter is provided and must be used for dilution into the infusion solution.[16][17][18]

Q4: What is the stability of reconstituted Amphotericin B solutions?

Stability depends on the preparation method and storage conditions:

• DMSO Stock Solutions: Can be stored at -20°C for the long term.[19]

• Reconstituted Fungizone® (AmB-deoxycholate): The concentrate (5 mg/mL in Sterile Water for Injection) is stable for one week when stored in the dark at 2-8°C.[20] Diluted infusion solutions (0.1 mg/mL or less) should be used promptly.[20]

• Reconstituted AmBisome® (Liposomal AmB): The reconstituted concentrate (4 mg/mL) is stable for up to 24 hours at 2-8°C.[16] The final diluted infusion solution should be used within 6 hours if stored at room temperature.[16]

Always protect Amphotericin B solutions from light.[5][16][20]

Troubleshooting Guide

Issue 1: My Amphotericin B precipitated after I diluted my DMSO stock solution into my aqueous buffer/culture medium.

• Cause: This is a common issue known as "precipitation upon dilution." When the DMSO stock is added to an aqueous medium, the dramatic change in solvent polarity can cause the poorly water-soluble AmB to crash out of the solution.[7][21]

• Solution:

  • Stir Vigorously: Add the DMSO stock dropwise into the aqueous solution while stirring vigorously. This rapid dispersion can sometimes prevent immediate precipitation.

  • Optimize Final Concentration: Ensure the final concentration of AmB in the aqueous medium is not too high. For cell culture, the typical maintenance concentration is around 2.5 mg/L.[4]

  • Check DMSO Percentage: Keep the final concentration of DMSO in your medium as low as possible (typically <0.5%) to avoid solvent-induced toxicity to cells.

  • Consider Pre-complexing: For some applications, pre-complexing AmB with a solubilizing agent like cyclodextrin (B1172386) before adding it to the aqueous phase can prevent precipitation.

Issue 2: My powdered Amphotericin B won't dissolve in sterile water.

• Cause: Amphotericin B is practically insoluble in water at a neutral pH.[2]

• Solution:

  • Use an Appropriate Solvent: For laboratory use, the recommended primary solvent is DMSO, which can dissolve AmB at concentrations of 30-40 mg/mL.[4][5]

  • Follow Formulation-Specific Instructions: If you are using a commercial formulation (e.g., Fungizone®, AmBisome®), you must follow the specific reconstitution instructions provided by the manufacturer. These products contain co-solvents or are lipid-based and are designed to be reconstituted with specific diluents like Sterile Water for Injection or 5% Dextrose.[16][22][23] Using saline or other electrolyte-containing solutions will cause precipitation.[16][20][23]

Issue 3: I used a saline solution (0.9% NaCl) to reconstitute my liposomal Amphotericin B and it turned cloudy and precipitated.

• Cause: Lipid-based formulations of Amphotericin B, such as AmBisome®, are incompatible with saline and other electrolyte solutions.[16][23] The presence of electrolytes disrupts the stability of the liposomal structure, leading to aggregation and precipitation of the drug.

• Solution:

  • Discard the Solution: The precipitated solution should not be used.

  • Reconstitute Correctly: Start over with a new vial and reconstitute using only Sterile Water for Injection (without preservatives).[16][24]

  • Dilute Correctly: Further dilute the reconstituted concentrate only with a Dextrose solution (typically 5% Dextrose in Water, D5W) to the final desired concentration.[16][17]

  • Flush IV Lines: If administering intravenously, ensure the IV line is flushed with D5W before and after the infusion. Do not mix with any other drugs or electrolytes.[17][23][25]

Quantitative Data Summary

The solubility of Amphotericin B is highly dependent on the solvent and formulation used.

Table 1: Solubility of Amphotericin B in Various Solvents

Solvent / Medium	Solubility	Reference
Water (pH 6-7)	Insoluble (<1 µg/mL)	[3][4][5]
Water (pH 2 or 11)	Soluble	[4][5]
Dimethyl Sulfoxide (DMSO)	~30-40 mg/mL	[4][5]
Dimethylformamide (DMF)	~2-4 mg/mL	[4][5]
Ethanol	Low, but higher than other alcohols	[26]
Methanol	Low (drug degradation observed)	[26]

Table 2: Characteristics of Common Amphotericin B Formulations

Formulation Name	Brand Name(s)	Composition	Reconstitution/Dilution	Final Concentration (Infusion)
AmB Deoxycholate	Fungizone®	Colloidal dispersion with sodium deoxycholate	Reconstitute with Sterile Water, Dilute with D5W	~0.1 mg/mL
Liposomal AmB (L-AmB)	AmBisome®	AmB integrated into a unilamellar liposome	Reconstitute with Sterile Water, Dilute with D5W	0.2 - 2.0 mg/mL
AmB Lipid Complex (ABLC)	Abelcet®	AmB complexed with two phospholipids	Dilute with D5W	1 - 2 mg/mL
AmB Colloidal Dispersion (ABCD)	Amphocil®, Amphotec®	Equimolar complex of AmB and cholesteryl sulfate	Dilute with D5W	0.6 mg/mL

Experimental Protocols & Workflows

Protocol 1: Preparation of Amphotericin B Stock Solution in DMSO

This protocol is intended for preparing a stock solution for in vitro experiments, such as cell culture.

• Weighing: Aseptically weigh the desired amount of Amphotericin B powder.

• Dissolution: Add pure, sterile-grade DMSO to the powder to achieve a high concentration stock solution (e.g., 2.5 to 10 mg/mL).[7][27]

• Mixing: Vortex or gently agitate the solution until all the Amphotericin B powder is completely dissolved. The solution should be a clear, yellow liquid.

• Sterilization (Optional but Recommended): Filter the DMSO stock solution through a 0.22 µm syringe filter compatible with DMSO (e.g., PTFE).

• Aliquoting & Storage: Aliquot the sterile stock solution into smaller, single-use volumes in sterile tubes. Store the aliquots protected from light at -20°C.

Workflow for preparing a concentrated AmB stock solution in DMSO.

Protocol 2: Reconstitution and Dilution of Liposomal Amphotericin B (AmBisome®)

This protocol describes the standard procedure for preparing AmBisome® for infusion, based on manufacturer and clinical guidelines.[16][17][18][28]

• Initial Reconstitution:

  • Aseptically add exactly 12 mL of Sterile Water for Injection, USP (without any preservatives) to a 50 mg vial of AmBisome®.

  • Immediately shake the vial vigorously for 30 seconds to ensure complete dispersion. The resulting concentrate will be a translucent, yellow suspension with a concentration of 4 mg/mL.

• Filtration and Dilution:

  • Withdraw the required volume of the 4 mg/mL concentrate into a sterile syringe.

  • Attach the manufacturer-provided 5-micron filter to the syringe.

  • Inject the concentrate through the filter into the appropriate volume of 5% Dextrose Injection, USP (D5W) . The final concentration for infusion should be between 0.2 and 2.0 mg/mL.

• Final Preparation:

  • Gently mix the infusion bag. Do not use if there is any evidence of precipitation.

  • The final solution is ready for administration. Flush IV lines with D5W before and after use.

Reconstitution and dilution process for liposomal Amphotericin B.

Troubleshooting Logic for AmB Precipitation

This diagram outlines the decision-making process when encountering precipitation issues with Amphotericin B in the lab.

Decision tree for troubleshooting Amphotericin B precipitation.

References

• 1. Synthesis of a Highly Water-Soluble Derivative of Amphotericin B with Attenuated Proinflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Amphotericin B deoxycholate - Doctor Fungus [drfungus.org]
• 3. dovepress.com [dovepress.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. ccjm.org [ccjm.org]
• 10. researchgate.net [researchgate.net]
• 11. dspace.tbzmed.ac.ir [dspace.tbzmed.ac.ir]
• 12. ijsr.net [ijsr.net]
• 13. Strategies to enhance oral delivery of amphotericin B: a comparison of uncoated and enteric-coated nanostructured lipid carriers - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Copolymeric Micelles Overcome the Oral Delivery Challenges of Amphotericin B - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Delivery strategies of amphotericin B for invasive fungal infections: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 16. droracle.ai [droracle.ai]
• 17. miravistalabs.com [miravistalabs.com]
• 18. sahealth.sa.gov.au [sahealth.sa.gov.au]
• 19. sigmaaldrich.com [sigmaaldrich.com]
• 20. globalrph.com [globalrph.com]
• 21. researchgate.net [researchgate.net]
• 22. starship.org.nz [starship.org.nz]
• 23. medicines.org.uk [medicines.org.uk]
• 24. droracle.ai [droracle.ai]
• 25. AMPHOTERICIN B liposomal injectable | MSF Medical Guidelines [medicalguidelines.msf.org]
• 26. Solubility, aggregation and stability of Amphotericin B drug in pure organic solvents: Thermodynamic analysis and solid form characterization. [diposit.ub.edu]
• 27. researchgate.net [researchgate.net]
• 28. youtube.com [youtube.com]

Technical Support Center: Mitigating Amphotericin B Nephrotoxicity in Experimental Models

This technical support center provides researchers, scientists, and drug development professionals with practical guidance on reducing the nephrotoxic effects of Amphotericin B (AmB) in experimental settings. The information is presented in a question-and-answer format to directly address common challenges and queries encountered during in vivo and in vitro studies.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of Amphotericin B-induced nephrotoxicity?

Amphotericin B (AmB) induces nephrotoxicity through two main mechanisms:

• Direct Tubular Damage: AmB interacts with sterols in the membranes of renal tubular cells, forming pores that increase membrane permeability. This leads to electrolyte imbalances, such as hypokalemia and hypomagnesemia, and can result in tubular cell death.[1][2][3][4]

• Renal Vasoconstriction: AmB can cause constriction of the afferent arterioles in the kidneys, leading to a reduction in renal blood flow and glomerular filtration rate (GFR).[2][3][4] This ischemic state can further exacerbate tubular damage.

Q2: What are the most common strategies to reduce AmB nephrotoxicity in animal models?

Several strategies have been proven effective in reducing AmB-induced kidney damage in experimental models. These include:

• Lipid-Based Formulations: Incorporating AmB into lipid structures alters its biodistribution, leading to lower drug accumulation in the kidneys.[5][6][7][8]

• Nanoparticle Delivery Systems: Encapsulating or conjugating AmB with nanoparticles can similarly reduce renal exposure and toxicity.[9][10][11]

• Co-administration with Nephroprotective Agents: Certain compounds can counteract the toxic effects of AmB in the kidneys.

• Hydration and Sodium Supplementation: Maintaining adequate hydration and sodium levels can mitigate the vasoconstrictive effects of AmB.[1][12][13]

Q3: Which lipid-based formulations of AmB are available and how do they compare in terms of nephrotoxicity?

There are three main lipid-based formulations of AmB that have demonstrated reduced nephrotoxicity compared to conventional AmB deoxycholate (C-AmB).[6][7]

• Liposomal AmB (L-AmB; e.g., AmBisome): A unilamellar liposomal vesicle formulation.

• Amphotericin B Lipid Complex (ABLC; e.g., Abelcet): A formulation with ribbon-like structures of lipids.

• Amphotericin B Colloidal Dispersion (ABCD; e.g., Amphotec): A formulation with disk-like structures of lipids.

Studies have shown that all three lipid formulations are less nephrotoxic than C-AmB.[6][8] Comparative studies suggest that L-AmB (AmBisome) may have a better safety profile with less nephrotoxicity compared to ABLC (Abelcet).[14]

Troubleshooting Guides

Problem: High levels of serum creatinine (B1669602) and BUN in AmB-treated animals.

Possible Cause: Significant renal damage induced by Amphotericin B.

Solutions:

• Switch to a Lipid-Based Formulation: As demonstrated in numerous studies, lipid formulations significantly reduce the incidence of nephrotoxicity.

• Implement Sodium Loading: In rat models, salt loading has been shown to be protective against the deterioration of renal function.[1]

• Ensure Vigorous Hydration: Preventing dehydration is crucial, as restricting water intake in AmB-treated rats leads to rapid renal insufficiency.[12]

• Co-administer N-Acetylcysteine (NAC): In a murine model, NAC co-administration significantly decreased renal tubular apoptosis induced by AmB.[15]

Problem: Histopathological evidence of severe tubular necrosis.

Possible Cause: Direct cellular toxicity of Amphotericin B on renal tubular epithelial cells.

Solutions:

• Reduce the Dose of Conventional AmB: If using C-AmB, consider a dose-reduction strategy, although this may impact antifungal efficacy.

• Utilize Nanoparticle Delivery: Albumin-based nanoparticles have been shown to redirect AmB distribution away from the kidneys, resulting in a 2.8-fold reduction in drug accumulation in the kidney and significantly improved renal impairment in mice.[9][16]

• Investigate Co-therapies: In experimental rat models, co-administration of fosfomycin (B1673569) or D-glucaro-1,5-lactam reduced the urinary loss of tubular cells.[17][18]

Data Summary Tables

Table 1: Comparison of Nephrotoxicity Markers for Different AmB Formulations in Animal Models

Formulation	Animal Model	Key Nephrotoxicity Markers	Outcome	Reference
Conventional AmB (C-AmB)	Rat	Increased serum creatinine, reduced creatinine clearance, tubular acidosis, hypokalemia.	High nephrotoxicity.	[19]
AmB Lipid Emulsion (AmB-LE)	Rat	Lower fractional excretion of potassium compared to C-AmB. Reduced LDH release from proximal tubules.	Reduced nephrotoxicity compared to C-AmB.	[19]
Liposomal AmB (L-AmB)	Not Specified	Reduced risk of nephrotoxicity compared to C-AmB.	Significantly lower nephrotoxicity.	[8]
Albumin Nanoparticle AmB (AmB-NP)	Mouse	2.8-fold reduction of drug accumulation in the kidney.	Significantly improved renal impairment.	[9]
ZnO-PEG Nanoparticle AmB	Rat	Significantly lower creatinine and BUN levels compared to free AmB.	Reduced nephrotoxicity.	[11]

Table 2: Effects of Co-administered Agents on AmB-Induced Nephrotoxicity Markers in Rodents

Co-administered Agent	Animal Model	Key Nephrotoxicity Markers	Outcome	Reference
N-Acetylcysteine (NAC)	Rat	Decreased renal tubular apoptosis (from 48.8% to ~23-27%).	Significant reduction in apoptosis.	[15]
Fosfomycin	Rat	Reduced urinary loss of tubular cells and improved renal functional parameters.	Protective effect.	[17]
D-glucaro-1,5-lactam	Rat	Reduced urinary loss of tubular cells.	Protective effect.	[17][18]
Recombinant human IGF-1	Rat	Prevented hypokalemia, weight loss, and loss of renal concentrating ability. Reduced apoptosis.	Abrogated clinical side effects and reduced apoptosis.	[20][21]
Sodium Loading	Rat	Protects against deterioration in renal function.	Protective effect.	[1]

Experimental Protocols

Induction of Amphotericin B Nephrotoxicity in a Rat Model

This protocol is a generalized representation based on methodologies described in the literature.[17][22]

• Animal Model: Male Wistar or Sprague-Dawley rats (200-250g).

• Amphotericin B Preparation: Dissolve Amphotericin B deoxycholate in 5% dextrose solution to the desired concentration.

• Administration: Administer AmB via intraperitoneal (IP) or intravenous (IV) injection. A common dosage regimen is daily IP injections for a period of 5 to 10 days.[17]

• Monitoring:

  • Daily: Monitor body weight, water intake, and urine output.

  • Periodic Blood and Urine Collection: Collect blood via tail vein or cardiac puncture at baseline and specified time points to measure serum creatinine and Blood Urea Nitrogen (BUN). Collect urine using metabolic cages to measure urinary electrolytes, protein, and kidney injury biomarkers like Kidney Injury Molecule-1 (KIM-1) or N-acetyl-β-D-glucosaminidase (NAG).[23][24]

• Endpoint Analysis:

  • At the end of the experimental period, euthanize the animals.

  • Histopathology: Collect kidneys, fix in 10% neutral buffered formalin, embed in paraffin, section, and stain with Hematoxylin and Eosin (H&E) and Periodic acid-Schiff (PAS) to evaluate tubular necrosis, cast formation, and other morphological changes.[23]

  • Biochemical Analysis: Analyze terminal blood and urine samples.

Assessment of Nephroprotection

• Experimental Groups:

  • Control (Vehicle)

  • Amphotericin B only

  • Amphotericin B + Test protective agent

  • Test protective agent only

• Procedure: Follow the induction protocol above. Administer the potential protective agent before, during, or after AmB administration, depending on the experimental design.

• Evaluation: Compare the nephrotoxicity markers (biochemical and histopathological) between the "Amphotericin B only" group and the "Amphotericin B + Test protective agent" group. A significant reduction in these markers in the co-treated group indicates a nephroprotective effect.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Mechanisms of Amphotericin B-induced nephrotoxicity.

Caption: Workflow for assessing nephroprotective agents against AmB toxicity.

Caption: Strategies to mitigate Amphotericin B nephrotoxicity.

References

• 1. Amphotericin B nephrotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Amphotericin B-induced nephrotoxicity: a review. - Post - Orthobullets [orthobullets.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Reduction in the nephrotoxicity of amphotericin B when administered in 20% intralipid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lipid-based formulations of amphotericin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Lipid formulations of amphotericin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Turning weakness into strength: Albumin nanoparticle-redirected amphotericin B biodistribution for reducing nephrotoxicity and enhancing antifungal activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Reduced renal toxicity of nanoparticular amphotericin B micelles prepared with partially benzylated poly-L-aspartic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Amphotericin B-PEG Conjugates of ZnO Nanoparticles: Enhancement Antifungal Activity with Minimal Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Reduced nephrotoxicity of conventional amphotericin B therapy after minimal nephroprotective measures: animal experiments and clinical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Prevention of amphotericin B-induced renal impairment. A review on the use of sodium supplementation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. [Nephrotoxicity of amphotericin B] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Reduction of Amphotericin B-Induced Renal Tubular Apoptosis by N-Acetylcysteine - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Experimental studies on the nephrotoxicity of amphotericin B in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. academic.oup.com [academic.oup.com]
• 19. researchgate.net [researchgate.net]
• 20. Apoptosis Contributes to Amphotericin B- Induced Nephrotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Apoptosis contributes to amphotericin B-induced nephrotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. An experimental model of amphotericin B nephrotoxicity with renal tubular acidosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Acute biomarker panel changes associated with amphotericin B nephrotoxicity in female Sprague-Dawley rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Amphotericin B-induced nephrotoxicity: characterization of blood and urinary biochemistry and renal morphology in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting aggregation of Amphotericin B in stock solutions

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Amphotericin B. Our goal is to help you overcome common challenges related to the preparation and handling of Amphotericin B stock solutions, with a focus on preventing and troubleshooting aggregation.

Frequently Asked Questions (FAQs)

Q1: My Amphotericin B powder is not dissolving properly in DMSO. What could be the issue?

A1: Several factors can affect the dissolution of Amphotericin B in DMSO. Firstly, ensure you are using a high-purity, anhydrous grade of DMSO, as it is highly hygroscopic and absorbed water can reduce its solvating capacity. For cell culture applications, a concentration of 2.5 mg/mL is commonly prepared.[1] If you encounter difficulty, gentle warming of the solution to 37°C or brief sonication can aid in dissolution. Note that even when fully dissolved, the solution may appear as a hazy yellow suspension.[1][2]

Q2: I observed precipitation after diluting my Amphotericin B DMSO stock solution into an aqueous buffer/cell culture medium. Why does this happen and how can I prevent it?

A2: This is a common phenomenon known as "salting out" or precipitation, which occurs because Amphotericin B is poorly soluble in neutral aqueous solutions.[2][3] When the DMSO stock is added to the aqueous medium, the drastic change in solvent polarity causes the drug to aggregate and precipitate.

To prevent this, add the DMSO stock solution to your aqueous medium in a drop-wise manner while vigorously vortexing or stirring the medium. This ensures rapid dispersal and minimizes localized high concentrations of Amphotericin B that can trigger aggregation.

Q3: What is the recommended storage procedure for Amphotericin B stock solutions?

A3: For long-term storage, Amphotericin B stock solutions in DMSO should be stored at -20°C.[4] It is advisable to prepare single-use aliquots to avoid repeated freeze-thaw cycles, which can promote aggregation and degradation of the compound. When stored at 2-8°C, the solution is stable for 2-3 weeks.[4] For reconstituted commercial formulations, storage recommendations may vary, so always consult the product-specific guidelines.[5][6][7]

Q4: Can I filter-sterilize my Amphotericin B stock solution?

A4: Yes, stock solutions of Amphotericin B in DMSO (e.g., at 2.5 mg/mL) can be sterilized by passing them through a 0.22 µm syringe filter.[1] However, aqueous solutions of Amphotericin B generally cannot be sterile-filtered due to the potential for the drug to precipitate and clog the filter membrane.[2][8]

Q5: How does aggregation of Amphotericin B affect its activity and toxicity?

A5: The aggregation state of Amphotericin B significantly influences its biological activity and toxicity. The monomeric form of the drug is generally considered the most active against fungal cells.[9] However, different aggregated forms have varying levels of toxicity to mammalian cells.[9] Some studies suggest that water-soluble, self-associated forms are more toxic than non-water-soluble aggregates.[9][10] Therefore, controlling aggregation is crucial for obtaining consistent and reproducible experimental results.

Data Presentation

Table 1: Solubility of Amphotericin B in Various Solvents

Solvent	Concentration (mg/mL)	Reference
DMSO	30-40	[2][8]
Dimethylformamide (DMF)	2-4	[2][8]
Water (pH 2 or 11)	Soluble	[2][8]
Water (pH 6-7)	Insoluble	[2][8]
N,N-dimethylacetamide	>1	[11]
PEG 400/propylene glycol (50/50)	>1	[11]
Ethanol	> Tetrahydrofuran > Butanol	[12][13][14]

Table 2: Stability of Amphotericin B Stock Solutions

Storage Condition	Duration	Stability Notes	Reference
37°C in culture medium	3 days	Remains active	[2][4][8]
2-8°C	2-3 weeks	Stable	[4]
-20°C	Long-term	Recommended for stability	[4]
Reconstituted in water (5 mg/mL)	1 week at 2-8°C (refrigerated, dark)	Minimal loss of potency and clarity	[6]
Reconstituted in water (5 mg/mL)	24 hours at room temperature (dark)	Minimal loss of potency and clarity	[6]
In human serum at -20°C	Up to 14 days	<5% loss	[15]
In human serum at -20°C	6 months	~10% loss	[15]
In DMSO at -20°C	6 months	>60% loss	[15]

Experimental Protocols

Protocol 1: Preparation of a 2.5 mg/mL Amphotericin B Stock Solution in DMSO

Materials:

• Amphotericin B powder

• Anhydrous, cell culture grade Dimethyl sulfoxide (B87167) (DMSO)

• Sterile, conical tubes (15 mL or 50 mL)

• Sterile 0.22 µm syringe filter

• Sterile microcentrifuge tubes for aliquoting

Procedure:

• In a sterile environment (e.g., a biological safety cabinet), accurately weigh the desired amount of Amphotericin B powder.

• Add the appropriate volume of sterile DMSO to achieve a final concentration of 2.5 mg/mL.[1] For example, to 2.5 mg of powder, add 1 mL of DMSO.

• Gently vortex the mixture until the powder is fully dissolved. The resulting solution may be a hazy yellow suspension.[1][2]

• For sterile applications, filter the solution through a 0.22 µm syringe filter into a sterile conical tube.[1]

• Dispense the stock solution into single-use aliquots in sterile microcentrifuge tubes.

• Label the aliquots clearly with the compound name, concentration, and date of preparation.

• Store the aliquots at -20°C for long-term use.[4]

Mandatory Visualization

Caption: Troubleshooting workflow for Amphotericin B aggregation.

Caption: Key factors influencing Amphotericin B solubility.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Research Portal [iro.uiowa.edu]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. miravistalabs.com [miravistalabs.com]
• 6. globalrph.com [globalrph.com]
• 7. Amphotericin B Lipid Complex (NON-FORMULARY) | CHEO ED Outreach [outreach.cheo.on.ca]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Effects of aggregation and solvent on the toxicity of amphotericin B to human erythrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. journals.asm.org [journals.asm.org]
• 11. researchgate.net [researchgate.net]
• 12. Solubility, aggregation and stability of Amphotericin B drug in pure organic solvents: Thermodynamic analysis and solid form characterization. [diposit.ub.edu]
• 13. scholarworks.aub.edu.lb [scholarworks.aub.edu.lb]
• 14. researchgate.net [researchgate.net]
• 15. Solubility and stability of amphotericin B in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Amphotericin B Liposome Encapsulation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the encapsulation efficiency of Amphotericin B (AmB) in liposomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for encapsulating Amphotericin B in liposomes?

A1: The most prevalent methods for encapsulating the hydrophobic drug Amphotericin B into liposomes include the thin-film hydration method, solvent injection method, and the reverse-phase evaporation method.[1] The thin-film hydration technique is widely used due to its simplicity and effectiveness in encapsulating lipophilic drugs, often achieving high encapsulation efficiency.[2] The solvent injection method, including ethanol (B145695) and ether injection, is also common and involves dissolving the lipids and drug in an organic solvent and then injecting this solution into an aqueous phase.[3]

Q2: What are the key factors that influence the encapsulation efficiency of Amphotericin B?

A2: Several critical factors govern the encapsulation efficiency of AmB in liposomes. These include the lipid composition (e.g., the type of phospholipid and the presence of cholesterol), the drug-to-lipid molar ratio, the chosen preparation method, and various process parameters such as temperature, pH, and the type of organic solvent used.[][5] The aggregation state of AmB is also a crucial determinant of its incorporation into the lipid bilayer.[3]

Q3: How does the lipid composition, particularly the presence of cholesterol, affect encapsulation?

A3: The lipid composition is a critical determinant of encapsulation efficiency. The choice of phospholipids (B1166683), including their chain length and saturation, influences the rigidity and stability of the liposomal membrane. Cholesterol plays a significant role in modulating membrane fluidity and permeability.[5][6] While cholesterol can increase the stability of the liposomes, excessive amounts can sometimes lead to a decrease in encapsulation efficiency for certain drugs by increasing the order and rigidity of the lipid bilayer, which may hinder the incorporation of the drug.[7][8] For AmB, specific molar ratios of lipids like hydrogenated soy phosphatidylcholine (HSPC), cholesterol, and distearoylphosphatidylglycerol (DSPG) have been optimized in commercial formulations like AmBisome® to achieve high and stable encapsulation.[9][10]

Q4: What is the significance of the drug-to-lipid ratio?

A4: The drug-to-lipid ratio is a crucial parameter that can significantly impact the encapsulation efficiency.[] Increasing the initial drug concentration relative to the lipid amount can lead to higher drug loading up to a certain point, beyond which the lipid bilayers may become saturated, leading to a decrease in encapsulation efficiency and potential drug precipitation. For AmB, a drug to lipid molar ratio of around 2-10 mol% has been reported in various formulations.[1][11][12]

Q5: How can I determine the encapsulation efficiency of Amphotericin B in my liposome (B1194612) formulation?

A5: To determine the encapsulation efficiency (EE%), you first need to separate the unencapsulated (free) drug from the liposomes. Common separation techniques include ultracentrifugation, size-exclusion chromatography, and dialysis. After separation, the liposomes are lysed using a suitable organic solvent (e.g., methanol) to release the encapsulated AmB. The concentration of AmB in the lysed liposome fraction and the free drug fraction is then quantified using a validated analytical method, typically High-Performance Liquid Chromatography (HPLC) with UV detection. The EE% is calculated using the following formula:

EE% = (Amount of encapsulated drug / Total amount of drug) x 100

Troubleshooting Guide

Problem 1: Low Encapsulation Efficiency (<50%)

Possible Cause	Suggested Solution
Inappropriate Lipid Composition	- Optimize Phospholipid Type: Use phospholipids with a phase transition temperature (Tc) that is appropriate for the hydration temperature. For AmB, lipids that form a more rigid bilayer, such as hydrogenated soy phosphatidylcholine (HSPC) or distearoylphosphatidylglycerol (DSPG), are often used.[9][10] - Adjust Cholesterol Content: Systematically vary the molar ratio of cholesterol. While it enhances stability, too much cholesterol can decrease encapsulation.[7][8] Start with a phospholipid-to-cholesterol molar ratio of 2:1 and optimize from there.[13]
Suboptimal Drug-to-Lipid Ratio	- Perform a Loading Curve: Prepare a series of formulations with varying drug-to-lipid molar ratios (e.g., 1:100 to 1:10) to identify the saturation point.[1]
Poor Drug Solubility in Organic Solvent	- Select an Appropriate Solvent System: Ensure that both the lipids and Amphotericin B are fully dissolved in the organic solvent during the initial step. A mixture of chloroform (B151607) and methanol (B129727) (e.g., 2:1 v/v) is commonly used.[14] - Use of Co-solvents: In some cases, a small amount of a co-solvent like dimethyl sulfoxide (B87167) (DMSO) can be used to improve the solubility of AmB.
Incorrect Hydration Temperature	- Hydrate (B1144303) Above the Phase Transition Temperature (Tc): The hydration of the lipid film should be performed at a temperature above the Tc of the phospholipid with the highest transition temperature to ensure proper liposome formation. For many formulations, this is around 65°C.[14]
Inefficient Hydration Process	- Ensure Complete Film Hydration: After adding the aqueous phase, ensure vigorous agitation (e.g., vortexing or sonication) to fully hydrate the lipid film and form liposomes.[15]
Issues with the Aggregation State of AmB	- Control Aggregation: The aggregation state of AmB can affect its incorporation. The monomeric form is generally desired for interaction with the lipid bilayer. Factors like pH and the presence of certain lipids can influence this.[3]

Problem 2: Liposome Aggregation and Precipitation

Possible Cause	Suggested Solution
Incorrect pH of the Aqueous Phase	- Optimize pH: The pH of the hydration buffer can influence the surface charge of the liposomes and the solubility/stability of the drug. For AmB formulations, a slightly acidic pH may be beneficial.
High Liposome Concentration	- Dilute the Formulation: If aggregation occurs after preparation, try diluting the liposomal suspension with the hydration buffer.
Presence of Divalent Cations	- Use a Chelating Agent: If the aqueous phase contains divalent cations (e.g., Ca²⁺, Mg²⁺) that could induce aggregation, consider adding a small amount of a chelating agent like EDTA.
Improper Storage	- Store at Appropriate Temperatures: Store liposomal formulations at recommended temperatures, typically between 2-8°C. Avoid freezing, as it can disrupt the liposome structure.

Data Presentation

Table 1: Effect of Lipid Composition on Amphotericin B Encapsulation Efficiency

Phospholipid Composition (Molar Ratio)	Cholesterol (Molar Ratio)	Encapsulation Efficiency (%)	Reference
Hydrogenated Soya Phosphatidylcholine (HSPC)	1	>85	[16]
HSPC / Dicetyl Phosphate	1	>85	[16]
HSPC / Stearylamine	1	>85	[16]
Phosphatidylcholine	1	~95	[1]
Dimyristoyl Phosphatidylcholine / Dimyristoyl Phosphatidylglycerol (7:3)	0	Not specified, but used in a commercial formulation.	[10]
HSPC / DSPG	1	High (used in AmBisome®)	[9][10]

Table 2: Influence of Drug-to-Lipid Molar Ratio on Amphotericin B Encapsulation

Drug-to-Lipid Molar Ratio	Lipid Composition	Encapsulation Efficiency (%)	Reference
2.0 mol%	Phosphatidylcholine:Cholesterol (1:1)	~95% (highest achieved in the study)	[1]
10 mol%	Various (including sterol-containing liposomes)	Not specified, but used as a standard ratio in the study.	[12]
0.05 mg AmB / mg lipid	HSPC:Cholesterol (and charged variants)	>85%	[16]

Experimental Protocols

Detailed Protocol: Thin-Film Hydration Method

This protocol outlines the steps for preparing AmB-loaded liposomes using the thin-film hydration method.

Materials:

• Amphotericin B

• Phospholipids (e.g., HSPC, DSPG)

• Cholesterol

• Organic solvent (e.g., Chloroform:Methanol 2:1 v/v)

• Aqueous hydration buffer (e.g., phosphate-buffered saline, pH 7.4)

• Rotary evaporator

• Water bath

• Round-bottom flask

• Syringes and filters (for extrusion, if necessary)

• Extruder (optional, for size homogenization)

Procedure:

• Lipid and Drug Dissolution:

  • Accurately weigh the desired amounts of lipids (e.g., HSPC, cholesterol, DSPG) and Amphotericin B.

  • Dissolve the lipids and AmB in a minimal volume of the organic solvent mixture in a round-bottom flask. Ensure complete dissolution to form a clear solution.[15]

• Film Formation:

  • Attach the flask to a rotary evaporator.

  • Immerse the flask in a water bath set to a temperature above the boiling point of the solvent but below a temperature that would degrade the components (e.g., 40-65°C).[14]

  • Rotate the flask and gradually reduce the pressure to evaporate the organic solvent. A thin, uniform lipid film should form on the inner surface of the flask.

  • Continue evaporation under high vacuum for at least 1-2 hours to remove any residual solvent.[15]

• Hydration:

  • Add the pre-warmed aqueous hydration buffer to the flask containing the dry lipid film. The temperature of the buffer should be above the phase transition temperature (Tc) of the lipids (e.g., 65°C).[14][15]

  • Agitate the flask vigorously (e.g., by hand, vortexing, or gentle shaking on the rotary evaporator without vacuum) until the lipid film is fully hydrated and a milky suspension of multilamellar vesicles (MLVs) is formed.

• Size Reduction (Optional but Recommended):

  • To obtain smaller, more uniform liposomes (unilamellar vesicles or LUVs), the MLV suspension can be subjected to sonication (using a probe or bath sonicator) or extrusion.

  • For extrusion, the liposome suspension is repeatedly passed through polycarbonate membranes with a defined pore size (e.g., 100 nm).

• Purification:

  • To remove unencapsulated AmB, the liposome suspension can be purified by ultracentrifugation, dialysis against the hydration buffer, or size-exclusion chromatography.

• Characterization:

  • Determine the particle size and size distribution using Dynamic Light Scattering (DLS).

  • Analyze the encapsulation efficiency using HPLC after separating the free drug and lysing the liposomes.

Visualizations

Caption: Workflow for preparing Amphotericin B liposomes via the thin-film hydration method.

Caption: A decision tree for troubleshooting low encapsulation efficiency of Amphotericin B.

References

• 1. Physicochemical properties of amphotericin B liposomes prepared by reverse-phase evaporation method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Kamat Lab Thin Film Hydration Protocol [protocols.io]
• 3. Optimizing efficacy of Amphotericin B through nanomodification - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Smart Vesicle Therapeutics: Engineering Precision at the Nanoscale | MDPI [mdpi.com]
• 6. Effect of cholesterol in various liposomal compositions on the in vivo toxicity, therapeutic efficacy, and tissue distribution of amphotericin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. pharmaexcipients.com [pharmaexcipients.com]
• 9. Preparation, Characterization, and In Vivo Pharmacokinetic Study of the Supercritical Fluid-Processed Liposomal Amphotericin B - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Lipid formulations of amphotericin B: recent progress and future directions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Effect of lipid composition and liposome size on toxicity and in vitro fungicidal activity of liposome-intercalated amphotericin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Influence of cholesterol on liposome stability and on in vitro drug release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. studenttheses.uu.nl [studenttheses.uu.nl]
• 15. hkpr.hkbu.edu.hk [hkpr.hkbu.edu.hk]
• 16. researchgate.net [researchgate.net]

Preventing degradation of Amphotericin B during storage and experimentation

Welcome to the technical support center for Amphotericin B (AmB). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of Amphotericin B during storage and experimentation. Here you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause Amphotericin B to degrade?

A1: Amphotericin B is a highly unstable molecule susceptible to degradation from several factors, including:

• Light Exposure: AmB is photosensitive and will degrade when exposed to light.[1][2] Photo-oxidation is a primary degradation pathway.[1][3]

• Temperature: Elevated temperatures accelerate the degradation of AmB.[1]

• pH: AmB is unstable at pH extremes. It is insoluble in water at a pH between 6 and 7 but soluble at a pH of 2 or 11.[4] Degradation is catalyzed by both acidic and basic conditions.[5]

• Oxidation: AmB is prone to autoxidation, which is a significant degradation pathway, especially in the presence of oxygen.[1][3][6]

• Aggregation State: The aggregation state of AmB (monomeric vs. aggregated) influences its stability, with the aggregated form being more susceptible to oxidative degradation in some conditions.[5][7]

Q2: How should I store my Amphotericin B powder and reconstituted solutions?

A2: Proper storage is critical to maintaining the stability and efficacy of Amphotericin B.

Formulation	Storage Condition	Duration	Reference(s)
Powder for Injection	Refrigerated (2°C to 8°C), protected from light.	As per manufacturer's expiry.	[2][8][9]
Below 25°C (in the absence of a refrigerator).	Maximum 7 days.	[8]
Reconstituted Concentrate (e.g., 5 mg/mL)	Refrigerated (2°C to 8°C), protected from light.	Up to 7 days.	[10][11]
Room temperature, protected from light.	24 hours.	[8][10]
Diluted Infusion Solution (e.g., 0.1 mg/mL in D5W)	Room temperature, protected from light.	Must be used immediately or within 24 hours.	[8][10]
Refrigerated (2°C to 8°C).	Up to 35 days.	[10][12]
Stock Solution in DMSO	Frozen (-20°C).	Long-term.	[13]

Q3: Can I use saline to reconstitute or dilute Amphotericin B?

A3: No, saline solutions should not be used. Reconstitution and dilution must be done with Sterile Water for Injection and 5% Dextrose Injection (D5W), respectively.[8][10] Saline and other electrolyte solutions can cause the precipitation of Amphotericin B.[11]

Q4: I observe precipitation in my Amphotericin B solution. What should I do?

A4: Precipitation can occur due to several reasons:

• Incorrect Diluent: Using saline or other incompatible solutions will cause precipitation.[8][11]

• Low pH of Dextrose: If the pH of the 5% Dextrose Injection is below 4.2, it can lead to precipitation.[11] The pH should be checked before use.

• Aggregation: AmB has a high tendency to self-aggregate and precipitate in aqueous solutions, especially at neutral pH where it is poorly soluble.[4][5]

If precipitation is observed, the solution should not be used.[8] Ensure you are using the correct reconstitution and dilution procedures with appropriate solvents.

Troubleshooting Guides

Issue 1: Inconsistent or Poor Antifungal Activity in Experiments

You are observing variable Minimum Inhibitory Concentration (MIC) values or a complete loss of antifungal activity.

Possible Causes and Solutions:

• Degradation of AmB Stock Solution:

  • Troubleshooting Step: Verify the storage conditions and age of your stock solution. Prepare a fresh stock solution following the recommended procedures.

  • Protocol: Reconstitute AmB powder in an appropriate solvent like DMSO to a high concentration and store it in small aliquots at -20°C, protected from light.[4][13] For aqueous solutions, use 5% Dextrose and store refrigerated for a limited time.[10]

• Inappropriate Assay Medium:

  • Troubleshooting Step: The composition of the culture medium can affect the activity of AmB.[14]

  • Protocol: Use standardized media recommended by CLSI or EUCAST for antifungal susceptibility testing. Ensure lot-to-lot consistency of the medium.[14]

• "Trailing Effect" in MIC Assays:

  • Troubleshooting Step: Partial growth inhibition over a range of concentrations can make endpoint determination subjective.[14]

Issue 2: High Background or Quenching in Fluorescence-Based Assays

You are experiencing interference from Amphotericin B in your fluorescence-based experiments.

Possible Causes and Solutions:

• Autofluorescence of Amphotericin B:

  • Troubleshooting Step: AmB has intrinsic fluorescence, which can increase the background signal.[15]

  • Protocol: Run a control sample containing only the assay buffer and AmB at the experimental concentration to measure its background fluorescence. Subtract this value from your experimental readings.[15]

• Spectral Overlap:

  • Troubleshooting Step: The absorption spectrum of AmB might overlap with the emission spectrum of your fluorescent dye, causing quenching.[15]

  • Protocol: Choose a fluorescent dye with excitation and emission spectra that do not overlap with those of AmB. Red-shifted or far-red dyes are often a good choice as AmB fluorescence is weaker in this region.[15]

Experimental Protocols

Protocol 1: Stability Assessment of Amphotericin B using HPLC

This protocol outlines a method to assess the chemical stability of Amphotericin B in a solution.

Methodology:

• Preparation of AmB Solution: Prepare a 0.1 mg/mL solution of Amphotericin B in the desired solvent (e.g., 5% Dextrose Injection).

• Storage Conditions: Aliquot the solution into several vials and store them under the desired stress conditions (e.g., different temperatures, light exposure).

• Sampling: At specified time points (e.g., 0, 24, 48, 72 hours), withdraw a sample for analysis.

• HPLC Analysis:

  • Chromatographic Conditions: [16][17]

    • Column: C18 (e.g., 200 mm x 4.6 mm, 5 µm)

    • Mobile Phase: Isocratic mixture of an organic phase (e.g., 65% Methanol (B129727)/Acetonitrile) and an aqueous phase (e.g., 35% 2.5 mmol/L disodium (B8443419) edetate, pH 5.0).

    • Flow Rate: 1.0 mL/min

    • Injection Volume: 20 µL

    • Column Temperature: 30°C

    • Detection Wavelength: 383 nm

• Data Analysis: Quantify the peak area of Amphotericin B at each time point. A decrease in the peak area relative to the initial time point indicates degradation.

Visualizations

Caption: Major degradation pathways of Amphotericin B.

Caption: Workflow for assessing Amphotericin B stability via HPLC.

Caption: Troubleshooting inconsistent MIC results for Amphotericin B.

References

• 1. Unveiling the Amphotericin B Degradation Pathway and Its Kinetics in Lipid-Based Solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemicalbook.com [chemicalbook.com]
• 3. repositorio.ufrn.br [repositorio.ufrn.br]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Research Portal [iro.uiowa.edu]
• 6. pharmacy180.com [pharmacy180.com]
• 7. The role of aggregation and ionization in the chemical instability of Amphotericin B in aqueous methanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. AMPHOTERICIN B conventional injectable | MSF Medical Guidelines [medicalguidelines.msf.org]
• 9. Amphotericin B Storage Guide: Refrigeration Requirements (2-8℃), Usage, Safety, and Expert Tips China [sinochem-nanjing.com]
• 10. Amphotericin-B | CHEO ED Outreach [outreach.cheo.on.ca]
• 11. globalrph.com [globalrph.com]
• 12. Chemical and visual stability of amphotericin B in 5% dextrose injection stored at 4 degrees C for 35 days - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Methodology Development and Validation of Amphotericin B Stability by HPLC-DAD – ScienceOpen [scienceopen.com]
• 17. researchgate.net [researchgate.net]

Addressing variability in in vitro antifungal susceptibility testing of Amphotericin B

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address the inherent variability in in vitro antifungal susceptibility testing of Amphotericin B. The information is tailored for researchers, scientists, and drug development professionals to help ensure more consistent and reliable results.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Amphotericin B Minimum Inhibitory Concentration (MIC) results for the same isolate are inconsistent between experiments. What are the common causes?

Inconsistent Amphotericin B MIC results can stem from several factors throughout the experimental workflow. The most common sources of variability include:

• Inoculum Preparation: The size of the fungal inoculum is a critical variable. A higher inoculum concentration can lead to higher MIC values. It is crucial to standardize the inoculum preparation process to ensure a consistent cell density in each assay.[1][2][3]

• Media Composition: Different testing media can yield different MICs. While RPMI-1640 is commonly used, some studies have shown that other media, like Antibiotic Medium 3, may provide a broader range of MICs, potentially offering better separation between susceptible and resistant isolates.[4] The pH of the medium can also significantly impact the activity of Amphotericin B.[5][6]

• Incubation Conditions: Incubation time and temperature can affect fungal growth rates and, consequently, MIC values. Longer incubation times can sometimes lead to higher MICs.[2][3][7]

• Endpoint Reading: The subjective nature of visually determining the MIC endpoint (the lowest concentration with no visible growth) can lead to inter-operator variability. The "trailing effect," where reduced but persistent growth is observed over a range of concentrations, can also complicate endpoint determination.[8]

• Amphotericin B Stability: Amphotericin B can be unstable in some culture media, especially with prolonged incubation, which can lead to inaccuracies in determining the true MIC for slow-growing fungi.[9]

Q2: My Quality Control (QC) strain is showing out-of-range MIC values. What should I do?

An out-of-range QC result invalidates the MIC results for the test isolates. It is essential to investigate the cause before re-running the assay.

• Review the Protocol: Carefully re-examine every step of the protocol you followed. Check for any deviations in inoculum preparation, media formulation, incubation conditions, or endpoint reading.[1]

• Check Reagents:

  • Amphotericin B: Ensure the stock solution was prepared correctly, stored properly, and has not expired.[1]

  • Media: Verify the correct preparation and pH of the testing medium. Lot-to-lot variability of media components can also be a factor.[10]

  • QC Strain: Confirm the identity and purity of the QC strain. Ensure it was subcultured and handled correctly.[1] Commonly used QC strains for Amphotericin B MIC testing include Candida parapsilosis ATCC 22019 and Candida krusei ATCC 6258.[1]

• Re-run the Assay: If a clear procedural error is identified, correct it and repeat the test. If the cause is not immediately apparent, it is advisable to prepare fresh reagents (Amphotericin B stock, media) and use a fresh subculture of the QC strain.[1]

Q3: Can I directly compare Amphotericin B MIC values obtained using CLSI and EUCAST methods?

While both are standardized methods, direct comparison of MIC values should be done with caution.[1] Differences in methodology, such as media composition, inoculum size, and endpoint determination, can lead to variations in results.[1][8] Generally, EUCAST MICs for Amphotericin B tend to be one to two doubling dilutions lower than those obtained with the CLSI method.[1]

Q4: My fungal isolate is growing poorly in the growth control well. How does this affect my MIC results?

Poor or no growth in the control well also invalidates the test, as it is impossible to determine if the drug inhibited growth.[1]

• Check Inoculum Viability: Ensure your starting culture is viable and in the correct growth phase.[1]

• Media and Incubation: Verify that the chosen medium and incubation conditions are appropriate for the fungal species being tested. Some fungi have specific nutritional or environmental requirements.[1][7] For instance, some molds may require longer incubation periods.[11]

Q5: I'm observing a "trailing effect" in my microdilution plate. How should I interpret the MIC?

The trailing effect, characterized by reduced but persistent growth across a range of drug concentrations, can make MIC determination difficult.[8] For Amphotericin B, the CLSI standard recommends reading the MIC as the lowest concentration that prevents any discernible growth (100% inhibition or a score of 0).[6][8][11] This is in contrast to azoles, where the endpoint is often a significant reduction in growth (e.g., ≥50%).[8][11] Using a spectrophotometer to read the plates can sometimes help to standardize the endpoint reading.[4][8]

Data Presentation

Table 1: Factors Influencing Amphotericin B MIC Values

Factor	Variation	Impact on MIC	Reference
Inoculum Size	Increase from 10² to 10⁵ conidia/mL	10- to 19-fold increase in geometric mean MICs for Fusarium spp.	[2][3]
Incubation Time	Increase from 48 to 72 hours	2- to 3-fold increase in geometric mean MICs for Fusarium spp.	[2][3]
Incubation Temperature	25°C vs. 37°C	Higher MICs generally observed at 25°C for Paracoccidioides brasiliensis.	[7][12]
Test Medium	RPMI 1640 vs. Yeast Nitrogen Base (YNB)	MICs in YNB were generally higher than in RPMI 1640 for Aspergillus isolates.	[5]
Medium pH	pH 5.0 vs. pH 7.0	Amphotericin B MICs were higher at pH 5.0 than at pH 7.0 for Aspergillus isolates.	[5]
Standardization Body	CLSI vs. EUCAST	EUCAST MICs for Amphotericin B are often one to two doubling dilutions lower than CLSI MICs.	[1]

Table 2: CLSI and EUCAST QC Ranges for Amphotericin B

QC Strain	Method	Amphotericin B MIC Range (µg/mL)
Candida parapsilosis ATCC 22019	CLSI	0.25 - 1.0
Candida krusei ATCC 6258	CLSI	0.5 - 2.0

Note: Always refer to the most current CLSI M60 or EUCAST QC tables for the specific lot of the QC strain being used.[1]

Experimental Protocols

Abbreviated CLSI M27 Broth Microdilution Method for Amphotericin B MIC Testing of Yeasts

• Inoculum Preparation:

  • Subculture the yeast isolate onto a suitable agar (B569324) plate (e.g., Sabouraud Dextrose Agar) and incubate at 35°C for 24 hours.[1]

  • Select several well-isolated colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard.[1]

  • Dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of 0.5 x 10³ to 2.5 x 10³ CFU/mL in the microdilution plate.[1]

• Drug Dilution:

  • Prepare serial twofold dilutions of Amphotericin B in RPMI-1640 medium in a 96-well microdilution plate.

• Plate Inoculation:

  • Add the standardized inoculum to each well of the microdilution plate containing the drug dilutions.

  • Include a drug-free well for a growth control and an uninoculated well for a sterility control.

• Incubation:

  • Incubate the plate at 35°C for 24-48 hours.[6]

• Endpoint Determination:

  • Visually read the MIC as the lowest concentration of Amphotericin B that shows no discernible growth (100% inhibition) compared to the growth control.[6][8]

Visualizations

Caption: Troubleshooting workflow for out-of-range QC results.

Caption: Factors contributing to Amphotericin B MIC variability.

References

• 1. benchchem.com [benchchem.com]
• 2. journals.asm.org [journals.asm.org]
• 3. Effects of incubation temperature, inoculum size, and time of reading on broth microdilution susceptibility test results for amphotericin B fgainst Fusarium - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. journals.asm.org [journals.asm.org]
• 6. Factors influencing susceptibility testing of antifungal drugs: a critical review of document M27-A4 from the Clinical and Laboratory Standards Institute (CLSI) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Influence of Different Media, Incubation Times, and Temperatures for Determining the MICs of Seven Antifungal Agents against Paracoccidioides brasiliensis by Microdilution - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Practical Guide to Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Stability of Amphotericin B in Fungal Culture Media - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Lot-to-lot variability of antibiotic medium 3 used for testing susceptibility of Candida isolates to amphotericin B - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antifungal Susceptibility Testing: A Primer for Clinicians - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Strategies to minimize infusion-related reactions to Amphotericin B in animal studies

Troubleshooting Guides and FAQs for Minimizing Infusion-Related Reactions

This technical support guide is designed for researchers, scientists, and drug development professionals to provide strategies for minimizing infusion-related reactions to Amphotericin B in animal studies.

Frequently Asked Questions (FAQs)

Q1: What are the common signs of infusion-related reactions to Amphotericin B in animals?

A1: Infusion-related reactions to Amphotericin B can manifest as a range of clinical signs, including fever, chills or rigors, changes in blood pressure (hypertension or hypotension), increased respiratory rate, and general signs of distress.[1][2] These reactions are often linked to the release of pro-inflammatory cytokines.[3][4][5]

Q2: What is the underlying mechanism of these infusion-related reactions?

A2: Amphotericin B, particularly the conventional deoxycholate formulation, can stimulate innate immune cells to produce pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1 beta (IL-1β).[3][4][5][6] This response is believed to be mediated through the activation of Toll-like receptors (TLRs), specifically TLR2 and CD14.[4]

Q3: Are there different formulations of Amphotericin B, and do they differ in their potential to cause infusion-related reactions?

A3: Yes, there are several formulations of Amphotericin B. The conventional formulation is Amphotericin B deoxycholate. To reduce toxicity, lipid-based formulations have been developed, including liposomal Amphotericin B (L-AmB) and Amphotericin B lipid complex (ABLC).[7][8][9] Lipid formulations are generally associated with a lower incidence of infusion-related reactions compared to the conventional deoxycholate form.[3][7][10][11][12]

Q4: What are the primary strategies to minimize infusion-related reactions during animal studies?

A4: The main strategies include:

• Using a lipid-based formulation: Liposomal Amphotericin B (L-AmB) has been shown to be better tolerated and induces a lower cytokine response.[3][7][10]

• Slowing the infusion rate: Administering the infusion over a longer period (e.g., 2-6 hours) can help reduce the severity of reactions.[13][14]

• Premedication: The use of agents like nonsteroidal anti-inflammatory drugs (NSAIDs), corticosteroids, or antihistamines prior to infusion may lessen adverse effects.[15][16][17]

• Sodium Loading: Pre-treatment with a normal saline bolus has been shown to attenuate nephrotoxicity, a chronic side effect, and may also help with overall tolerance.[1][2][15][17]

• Administering a test dose: A small initial test dose can help gauge the animal's sensitivity.[13]

Troubleshooting Guide

Observed Problem	Potential Cause	Recommended Solution
Acute signs of distress during infusion (e.g., rapid breathing, agitation)	Rapid release of pro-inflammatory cytokines.	1. Immediately pause the infusion. 2. Consider administration of an antihistamine like diphenhydramine.[13] 3. Once symptoms resolve, restart the infusion at a significantly slower rate.[13]
Fever and chills post-infusion	Pro-inflammatory cytokine response.[2]	1. For subsequent infusions, administer premedication 30-60 minutes prior. Options include NSAIDs (e.g., aspirin) or a physiologic dose of a glucocorticoid.[15] 2. Switch to a lipid-based formulation of Amphotericin B, such as liposomal Amphotericin B, which is known to cause fewer febrile reactions.[3][7][12]
Repeated severe reactions despite premedication and slower infusion	High sensitivity to the conventional formulation.	1. Switch to a liposomal Amphotericin B (L-AmB) formulation, which has a significantly improved toxicity profile.[10][18] 2. Re-evaluate the dosage and consider if a lower dose could be effective.

Data on Infusion-Related Reactions with Different Formulations

The choice of Amphotericin B formulation can significantly impact the incidence of infusion-related reactions.

Formulation	Incidence of Infusion-Related Reactions (Human Clinical Data)	Key Findings from Preclinical/Animal Studies
Amphotericin B Deoxycholate (Conventional)	High incidence of fever, chills, and rigors.[1][2][9]	Stimulates significant pro-inflammatory cytokine release.[6][19] Associated with higher nephrotoxicity in animal models.[20]
Liposomal Amphotericin B (L-AmB)	Significantly lower incidence of fever and chills compared to conventional form.[3][7][12]	Causes the lowest liberation of TNF-α, IL-6, and IL-1-RA.[3] Consistently less nephrotoxic in animal models.[10][20]
Amphotericin B Lipid Complex (ABLC)	Incidence of reactions can be similar to or greater than the conventional form in some cases.[7]	-
Amphotericin B Colloidal Dispersion (ABCD)	Equivalent or more frequent infusion-related reactions than conventional Amphotericin B.[7]	-

Experimental Protocols

Protocol 1: Administration of Amphotericin B with Premedication

This protocol is adapted for a rodent model but can be adjusted for other species.

• Animal Model: Select appropriate animal model (e.g., mouse, rat) for the study.

• Premedication: 30-60 minutes prior to Amphotericin B infusion, administer one of the following:

  • Diphenhydramine: 0.5 mg/kg intravenously (IV) or per os (PO).[15]

  • Aspirin: 10 mg/kg PO.[15]

  • A physiologic dose of a glucocorticoid.[15]

• Amphotericin B Preparation:

  • Reconstitute Amphotericin B deoxycholate according to the manufacturer's instructions.

  • Dilute the required dose in 5% dextrose in water (D5W).

• Infusion:

  • Administer the diluted Amphotericin B solution intravenously.

  • For dogs, a typical dose is 0.5 to 1 mg/kg; for cats, 0.25 mg/kg.[15]

  • The infusion should be given over a period of 10 minutes to 5 hours. A slower infusion is generally better tolerated.[15]

• Monitoring:

  • Continuously monitor the animal for signs of infusion-related reactions during and for several hours post-infusion.

  • Record vital signs (temperature, heart rate, respiratory rate) at regular intervals.

Protocol 2: Comparative Study of Different Amphotericin B Formulations

• Study Groups: Divide animals into groups to receive:

  • Vehicle control (5% dextrose)

  • Amphotericin B deoxycholate

  • Liposomal Amphotericin B

• Dosing: Administer equivalent doses of the different Amphotericin B formulations. Note that lipid formulations may allow for higher doses.

• Infusion: Administer the infusions intravenously over a standardized period.

• Assessment of Reactions:

  • Monitor and score clinical signs of infusion-related reactions.

  • Collect blood samples at baseline, during, and after infusion to measure plasma levels of TNF-α, IL-6, and IL-1 receptor antagonist (IL-1RA) using ELISA.[3]

• Data Analysis: Compare the incidence and severity of clinical signs and the levels of pro-inflammatory cytokines between the different formulation groups.

Visualizations

Caption: Signaling pathway of Amphotericin B-induced inflammatory cytokine release.

Caption: Workflow for evaluating strategies to minimize Amphotericin B infusion reactions.

References

• 1. Amphotericin B: side effects and toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Amphotericin B: side effects and toxicity | Revista Iberoamericana de Micología [elsevier.es]
• 3. Infusion-related toxicity of three different amphotericin B formulations and its relation to cytokine plasma levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The antifungal drug amphotericin B promotes inflammatory cytokine release by a Toll-like receptor- and CD14-dependent mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Modulation of the pro- and anti-inflammatory cytokine balance by amphotericin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Amphotericin B formulations: a comparative review of efficacy and toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Preclinical Safety, Tolerability, Pharmacokinetics, Pharmacodynamics, and Antifungal Activity of Liposomal Amphotericin B - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Liposomal Amphotericin B (AmBisome®): A review of the pharmacokinetics, pharmacodynamics, clinical experience and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. anmfonline.org [anmfonline.org]
• 12. researchgate.net [researchgate.net]
• 13. Managing side effects of amphotericin B infusions - Life Worldwide [en.fungaleducation.org]
• 14. Can we decrease amphotericin nephrotoxicity? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Systemic Antifungal Therapy | Veterian Key [veteriankey.com]
• 16. Amphotericin B - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. Amphotericin Toxicity | PSNet [psnet.ahrq.gov]
• 18. google.com [google.com]
• 19. Amphotericin-Associated Infusion-Related Reactions: A Narrative Review of Pre-Medications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. academic.oup.com [academic.oup.com]

Technical Support Center: Dealing with Interference from Amphotericin B in Biochemical Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals who encounter interference from Amphotericin B (AmB) in their biochemical assays.

Frequently Asked Questions (FAQs)

Q1: What is Amphotericin B and why does it interfere with biochemical assays?

Amphotericin B is a polyene antifungal agent that is widely used to prevent fungal contamination in cell cultures and to treat systemic fungal infections. Its mechanism of action involves binding to ergosterol (B1671047) in fungal cell membranes, leading to the formation of pores and subsequent cell death.[1][2][3] However, its unique chemical structure and properties can lead to interference in a variety of biochemical assays.

Q2: What are the primary mechanisms of Amphotericin B interference?

Amphotericin B can interfere with assays through several mechanisms:

• Autofluorescence: AmB is intrinsically fluorescent, with excitation and emission spectra that can overlap with commonly used fluorophores, leading to high background signals.[4][5] This is a significant issue in fluorescence-based assays.

• Fluorescence Quenching: The absorbance spectrum of AmB can overlap with the emission spectrum of a fluorescent dye, causing a decrease in the detected signal.[4]

• Light Absorbance: AmB has a distinct absorbance spectrum that can interfere with colorimetric and absorbance-based assays.[6]

• Induction of Reactive Oxygen Species (ROS): AmB can induce oxidative stress and the production of ROS in cells, which can be a confounding factor in cytotoxicity and cell health assays.[2][3][7][8][9][10][11]

• Direct Enzyme Inhibition/Activation: While less common, direct interaction with reporter enzymes is a potential source of interference.

• Membrane Disruption: At higher concentrations, AmB can disrupt mammalian cell membranes by interacting with cholesterol, leading to the release of intracellular components like lactate (B86563) dehydrogenase (LDH), which can interfere with cytotoxicity assays.[2]

Q3: Which types of assays are most susceptible to interference from Amphotericin B?

• Fluorescence-Based Assays: Due to its autofluorescence, AmB is a major concern for assays measuring fluorescence intensity, FRET, and fluorescence polarization.[4][5]

• Luminescence-Based Assays: Assays that rely on luciferase or other luminescent reporters can be affected.[12][13]

• Cell Viability and Cytotoxicity Assays:

  • MTT/XTT Assays: Interference can occur due to AmB's absorbance and its effects on cellular metabolism.[14][15][16]

  • LDH Assays: AmB-induced membrane leakage can lead to false-positive results for cytotoxicity.[17]

  • ATP Assays: AmB can affect cellular ATP levels, which may be misinterpreted as a direct cytotoxic effect of a test compound.[18][19]

• Colorimetric Assays: The yellow color of AmB can interfere with assays that rely on a color change.

Q4: How can I determine if Amphotericin B is interfering with my assay?

Run a control experiment with Amphotericin B alone at the same concentration used in your experimental samples, but without cells or other reagents. A significant signal in this control indicates interference.

Troubleshooting Guides

Issue 1: High Background Signal in Fluorescence Assays

This is likely due to the intrinsic fluorescence of Amphotericin B.

• Run a "Compound-Only" Control: Prepare wells containing only the assay buffer and Amphotericin B at the experimental concentration. Measure the fluorescence and subtract this background value from your experimental wells.

• Spectral Separation: If possible, switch to a fluorescent dye with excitation and emission spectra that do not overlap with those of AmB. Red-shifted or far-red dyes are often a good choice as AmB fluorescence is weaker in this region of the spectrum.[4]

• Spectral Unmixing: For fluorescence microscopy, if there is significant spectral overlap, spectral unmixing can be used to computationally separate the fluorescence signal of your probe from that of AmB. This requires a confocal microscope with a spectral detector.[20][21][22][23][24]

Issue 2: Unexpected Results in Cell Viability Assays (MTT, LDH, ATP)

Amphotericin B can directly impact cell health and the readouts of these assays.

• Use an Alternative Viability Assay: If you suspect interference with a specific viability assay, try an orthogonal method that relies on a different detection principle. For example, if you are using an MTT assay (metabolic activity), try a dye exclusion assay (membrane integrity) like Trypan Blue or a plate-based cytotoxicity assay like the LDH release assay.

• Careful Control Experiments: Always include controls with cells treated with Amphotericin B alone to quantify its baseline effect on cell viability.

• Lower Amphotericin B Concentration: Use the lowest effective concentration of AmB to prevent fungal contamination.

Data Presentation

Table 1: Spectral Properties of Amphotericin B

Aggregation State	Excitation Maxima (nm)	Emission Maxima (nm)	Reference(s)
Monomer	~408, 416	~528, 562, 608	[4][25][26]
Dimer/Aggregate	~325, 338, 356	~471, 473, 494, 525	[4][5][25][26]

Table 2: UV Absorbance Properties of Amphotericin B (in Methanol)

Absorbance Maxima (nm)

345, 363, 382, 406

Reference(s): [6]

Experimental Protocols

Protocol 1: Background Subtraction for Microplate Assays

Objective: To correct for the intrinsic absorbance or fluorescence of Amphotericin B in a microplate-based assay.

Materials:

• 96- or 384-well plates (black plates for fluorescence, clear plates for absorbance)

• Your test compound(s)

• Amphotericin B

• Assay buffer

• Cells (for the main experiment)

• Microplate reader

Methodology:

• Prepare two identical plates:

  • Plate A (Experimental Plate): Set up your experiment as usual, including cells, test compounds, and Amphotericin B.

  • Plate B (Background Plate): In this plate, add the same concentrations of test compounds and Amphotericin B to the corresponding wells, but use assay buffer instead of the cell suspension.

• Incubation: Incubate both plates under the same conditions (temperature, time) as your experimental protocol dictates.

• Measurement: Read the absorbance or fluorescence of both plates using the same instrument settings.

• Data Analysis: For each well, subtract the reading from the Background Plate (Plate B) from the corresponding well on the Experimental Plate (Plate A).

  Corrected Value = Value (Plate A) - Value (Plate B)

Protocol 2: Spectral Unmixing for Fluorescence Microscopy

Objective: To separate the fluorescence signal of a specific probe from the autofluorescence of Amphotericin B in microscopy images.

Materials:

• Confocal microscope with a spectral detector and unmixing software

• Your experimental sample (cells stained with your fluorescent probe and treated with AmB)

• Control sample 1: Cells stained with your fluorescent probe only (no AmB)

• Control sample 2: Cells treated with AmB only (no fluorescent probe)

Methodology:

• Acquire Reference Spectra:

  • Image Control Sample 1 to obtain the emission spectrum of your fluorescent probe. This will be your "Probe" reference spectrum.

  • Image Control Sample 2 to acquire the emission spectrum of Amphotericin B. This will be your "AmB" reference spectrum.

• Acquire Image of Experimental Sample: Image your experimental sample containing both the fluorescent probe and AmB using the same settings and the spectral detector.

• Perform Linear Unmixing: Use the microscope's software to perform linear unmixing on the image of your experimental sample. Use the "Probe" and "AmB" reference spectra you acquired in step 1 as the inputs for the unmixing algorithm.

• Analyze Unmixed Images: The software will generate separate images corresponding to the signal from your fluorescent probe and the signal from Amphotericin B. Perform your image analysis on the unmixed image corresponding to your fluorescent probe.

Mandatory Visualizations

Caption: Primary mechanism of Amphotericin B's antifungal activity.

Caption: Decision tree for troubleshooting Amphotericin B interference.

Caption: Secondary mechanism of Amphotericin B involving ROS production.

References

• 1. Mechanism of Action | AmBisome (amphotericin B) liposome for injection [ambisome.com]
• 2. Amphotericin B - Wikipedia [en.wikipedia.org]
• 3. Amphotericin B: mechanism, spectrum, pharmacokinetics, uses and side effects - Pharmaceutical Microbiology [onlinebiologynotes.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Fluorescence of amphotericin B-deoxycholate (fungizone) monomers and aggregates and the effect of heat-treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Amphotericin B | C47H73NO17 | CID 5280965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. The production of reactive oxygen species is a universal action mechanism of Amphotericin B against pathogenic yeasts and contributes to the fungicidal effect of this drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | Reactive oxidant species induced by antifungal drugs: identity, origins, functions, and connection to stress-induced cell death [frontiersin.org]
• 11. ROS formation is a differential contributory factor to the fungicidal action of Amphotericin B and Micafungin in Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Interferences with Luciferase Reporter Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. goldbio.com [goldbio.com]
• 14. Particle-induced artifacts in the MTT and LDH viability assays - PMC [pmc.ncbi.nlm.nih.gov]
• 15. zjubiolab.zju.edu.cn [zjubiolab.zju.edu.cn]
• 16. physiology.elte.hu [physiology.elte.hu]
• 17. benchchem.com [benchchem.com]
• 18. researchgate.net [researchgate.net]
• 19. sigmaaldrich.com [sigmaaldrich.com]
• 20. The 5 Essentials To Successful Spectral Unmixing - ExpertCytometry [expertcytometry.com]
• 21. bitesizebio.com [bitesizebio.com]
• 22. scispace.com [scispace.com]
• 23. microscopist.co.uk [microscopist.co.uk]
• 24. m.youtube.com [m.youtube.com]
• 25. researchgate.net [researchgate.net]
• 26. Evidence that impurities contribute to the fluorescence of the polyene antibiotic amphotericin B - PMC [pmc.ncbi.nlm.nih.gov]

Best practices for handling and disposal of Amphotericin B

This guide provides best practices for the handling, preparation, use, and disposal of Amphotericin B in a research laboratory setting. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is Amphotericin B and what is its primary mechanism of action?

Amphotericin B is a polyene antifungal agent produced by Streptomyces nodosus.[1] Its primary mechanism of action involves binding with high affinity to ergosterol, a key component of fungal cell membranes.[2][3][4] This binding forms pores or channels in the membrane, leading to increased permeability and leakage of essential intracellular ions (like K+, Na+, H+) and other small molecules, ultimately resulting in fungal cell death.[2][3][4][5] While it is selectively toxic to fungi, it can interact weakly with cholesterol in mammalian cell membranes, which is the basis for its potential cytotoxicity in research applications.[4][6][7]

Q2: How should I properly dissolve Amphotericin B for laboratory use?

Amphotericin B powder is practically insoluble in water at a neutral pH.[1][8] The recommended solvent for creating a stock solution for cell culture and other in vitro experiments is Dimethyl Sulfoxide (DMSO).[1][8] It is soluble in DMSO at concentrations of 30–40 mg/mL.[1][8] For aqueous applications, the powder can be dissolved in water at a pH of 2 or 11.[1][8] Some commercial preparations are solubilized with sodium deoxycholate and can be reconstituted directly in sterile water.[1]

Q3: What are the recommended storage conditions for Amphotericin B powder and stock solutions?

• Powder: Unopened vials of Amphotericin B powder should be stored refrigerated at 2-8°C (36-46°F), protected from light.[9][10] Do not freeze the powder.[10] Under these conditions, the powder can remain active for up to 5 years.[1]

• DMSO Stock Solutions: After reconstitution in DMSO, it is recommended to aliquot the stock solution into smaller, single-use volumes and store them at -20°C.[11]

• Aqueous Reconstituted Solutions: A concentrated solution (e.g., 5 mg/mL in sterile water) can be stored in the dark at room temperature for 24 hours or at 2-8°C for up to one week with minimal loss of potency.[9][12][13] Aqueous solutions for infusion or cell culture use should be used promptly after preparation.[9][12] It is not recommended to store dilute aqueous solutions for more than one day.[11]

Q4: How do I safely dispose of Amphotericin B and related waste?

Amphotericin B waste must be disposed of in accordance with local, regional, and national regulations for chemical waste.[14]

• Unused Solutions: Do not pour Amphotericin B solutions down the drain.[14]

• Solid Waste: Contaminated labware (e.g., pipette tips, tubes, flasks) should be treated as chemical waste.

• General Guidance: Leave chemicals in their original containers and do not mix them with other waste. Handle uncleaned containers as you would the product itself.[14] Consult your institution's Environmental Health and Safety (EHS) office for specific disposal protocols.

Troubleshooting Guide

Issue 1: My Amphotericin B solution has precipitated after reconstitution or dilution.

• Possible Cause 1: Incorrect Solvent. Saline or solutions containing electrolytes can cause Amphotericin B to precipitate.[9][12][15]

  • Solution: Always use the recommended solvent. For most research-grade powders, this is DMSO.[1] For deoxycholate formulations, use only sterile water for injection, not bacteriostatic water which may contain preservatives.[9][15] For liposomal formulations, use 5% dextrose solution (D5W) for dilution.[15][16]

• Possible Cause 2: pH. Amphotericin B is insoluble at a neutral pH.[1][8]

  • Solution: Ensure the final pH of your solution is appropriate. If using aqueous buffers, a pH of 2 or 11 is required for solubility.[8]

• Possible Cause 3: Low Temperature. Some solubilized preparations may form a precipitate at refrigerated temperatures.[17]

  • Solution: Gently warm the solution to room temperature and mix thoroughly. The precipitate should redissolve. The solution is still suitable for use even if a small amount of precipitate remains after warming.[17]

Issue 2: My cultured cells are showing signs of toxicity (e.g., rounding, detachment, death) after adding Amphotericin B.

• Possible Cause 1: Concentration is too high. Amphotericin B can be toxic to mammalian cell lines, especially at higher concentrations.[7][18] Concentrations of 5 to 10 µg/mL can cause abnormal cell morphology and decreased proliferation, while concentrations of 100 µg/mL and above can be lethal.[19]

  • Solution: Determine the optimal dose for your specific cell line by performing a dose-response experiment. The recommended working concentration for preventative use in cell culture is typically between 0.25 to 2.5 µg/mL.[7][18][20] Use the lowest possible dose that achieves the desired antifungal effect.[18]

• Possible Cause 2: Prolonged Exposure. Continuous, long-term use may lead to cumulative toxicity.[7]

  • Solution: Reserve higher concentrations of Amphotericin B for short-term treatment of active contamination (2-3 subcultures).[1][18] For routine maintenance, use a lower preventative concentration.[18] Consider using the drug intermittently if possible.

• Possible Cause 3: High Cell Line Sensitivity. Different cell lines exhibit varying levels of tolerance to Amphotericin B.[18][17]

  • Solution: Test multiple concentrations to evaluate your cell line's specific tolerance.[18] Observe cells daily for signs of toxicity such as rounding, loss of confluency, or vacuole formation.[18]

Issue 3: I have a persistent fungal contamination despite using Amphotericin B.

• Possible Cause 1: Fungal Resistance. While uncommon, some fungal species may have or develop resistance to Amphotericin B.[6]

  • Solution: If contamination persists, it is often best to discard the contaminated culture to prevent cross-contamination.[20] Thoroughly clean and decontaminate incubators and biosafety cabinets. Review and reinforce aseptic technique.

• Possible Cause 2: Insufficient Concentration or Duration. The concentration may be too low to eradicate the specific contaminant.

  • Solution: For active contamination, you can try a higher, short-term treatment dose of 5–10 mg/L (µg/mL) for 2–3 subcultures.[1] However, be mindful of potential cytotoxicity to your cells.[18]

Data and Protocols

Quantitative Data Summary

Table 1: Solubility of Amphotericin B

Solvent	Solubility	Notes
Water (pH 6-7)	Insoluble[1][8]	Forms a colloidal suspension with deoxycholate.[1]
Water (pH 2 or 11)	Soluble[1][8]
Dimethyl Sulfoxide (DMSO)	30–40 mg/mL[1][8]	Yields a hazy yellow solution.[1]
Dimethylformamide (DMF)	2–4 mg/mL[1][8]

| DMSO:PBS (pH 7.2) (1:1) | ~0.5 mg/mL[11] | Achieved by first dissolving in DMSO, then diluting.[11] |

Table 2: Recommended Concentrations for Cell Culture

Application	Recommended Concentration	Reference
Routine Maintenance / Prevention	0.25 - 2.5 µg/mL (or 2.5 mg/L)	[1][7][18][20]
Treating Active Contamination	5 - 10 µg/mL (or 5-10 mg/L)	[1]

| Minimum Inhibitory Concentration (MIC) | 0.03 - 1.0 µg/mL |[1] |

Table 3: Stability of Reconstituted Amphotericin B

Formulation / Solution	Storage Temperature	Duration	Notes
Powder (unopened)	2-8°C	≥ 4 years	Protect from light. Do not freeze.[11][10]
Concentrated Aqueous Solution	Room Temperature	24 hours	Store in the dark.[9][12]
(deoxycholate, ~5 mg/mL)	2-8°C	1 week	Store in the dark.[9][12]
Diluted Aqueous Solution	Room Temperature	Use promptly (stable for ~6 hours)	Protect from light.[9][12][15]
(for infusion/culture)	2-8°C	24 hours	Protect from light.[9][15]

| In Culture Medium | 37°C | 3 days |[1] |

Experimental Protocol: Preparation of Amphotericin B Stock and Working Solutions

This protocol describes the preparation of a 2.5 mg/mL stock solution in DMSO and its subsequent dilution to a 2.5 µg/mL working concentration in cell culture medium.

Materials:

• Amphotericin B powder (crystalline solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, nuclease-free microcentrifuge tubes

• Sterile cell culture medium

• Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Part 1: Preparing a 2.5 mg/mL Stock Solution

• Work in a sterile environment (e.g., a biosafety cabinet) to prevent contamination.

• Calculate the required mass: To prepare 1 mL of a 2.5 mg/mL stock solution, you will need 2.5 mg of Amphotericin B powder.

• Weigh the powder: Carefully weigh out 2.5 mg of Amphotericin B powder.

• Dissolve in DMSO: Add the powder to a sterile tube and add 1 mL of anhydrous DMSO.

• Mix thoroughly: Vortex the tube until the powder is completely dissolved. The solution will appear as a hazy, yellow liquid.[1]

• Filter Sterilization (Optional but Recommended): For cell culture use, filter the stock solution through a 0.22 µm syringe filter compatible with DMSO.

• Aliquot and Store: Dispense the stock solution into sterile, single-use aliquots (e.g., 50-100 µL) in microcentrifuge tubes. Store these aliquots at -20°C, protected from light.

Part 2: Preparing a 2.5 µg/mL Working Solution

• Thaw a stock solution aliquot at room temperature.

• Calculate the dilution factor: To achieve a final concentration of 2.5 µg/mL from a 2.5 mg/mL stock solution, a 1:1000 dilution is required.

  • (2.5 mg/mL) = (2500 µg/mL)

  • (2500 µg/mL) / (2.5 µg/mL) = 1000

• Dilute into medium: Add 1 mL of the 2.5 mg/mL stock solution to 1 liter (1000 mL) of cell culture medium.

  • For smaller volumes: Add 10 µL of stock solution to 10 mL of medium, or 100 µL of stock solution to 100 mL of medium.

• Mix and Use: Mix the medium thoroughly by gentle inversion. The medium is now ready for use.

Visualizations

Caption: Experimental workflow for preparing Amphotericin B solutions.

Caption: Amphotericin B binds to ergosterol, forming pores and causing cell death.

Caption: Decision tree for troubleshooting Amphotericin B-induced cell toxicity.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. nbinno.com [nbinno.com]
• 3. Amphotericin B - Wikipedia [en.wikipedia.org]
• 4. What is the mechanism of Amphotericin B? [synapse.patsnap.com]
• 5. Frontiers | It only takes one to do many jobs: Amphotericin B as antifungal and immunomodulatory drug [frontiersin.org]
• 6. Amphotericin B - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. laboratorynotes.com [laboratorynotes.com]
• 8. researchgate.net [researchgate.net]
• 9. ASK DIS: Amphotericin B Stability and Administration [askdis.blogspot.com]
• 10. Amphotericin B Storage Guide: Refrigeration Requirements (2-8℃), Usage, Safety, and Expert Tips China [sinochem-nanjing.com]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]
• 12. globalrph.com [globalrph.com]
• 13. clinicalinfo.hiv.gov [clinicalinfo.hiv.gov]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. droracle.ai [droracle.ai]
• 16. miravistalabs.com [miravistalabs.com]
• 17. himedialabs.com [himedialabs.com]
• 18. resources.rndsystems.com [resources.rndsystems.com]
• 19. Amphotericin B Is Cytotoxic at Locally Delivered Concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Liposomal and Deoxycholate Amphotericin B Formulations

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy and safety profiles of liposomal Amphotericin B (L-AmB) and conventional deoxycholate Amphotericin B (D-AmB). By presenting quantitative data, detailed experimental protocols, and visual representations of key biological processes, this document aims to be an invaluable resource for researchers in the field of antifungal drug development and evaluation.

Executive Summary

Amphotericin B remains a cornerstone in the treatment of invasive fungal infections due to its broad spectrum of activity. However, the clinical utility of its conventional deoxycholate formulation is often limited by significant toxicities, most notably nephrotoxicity and infusion-related reactions. The development of liposomal Amphotericin B was a pivotal advancement aimed at mitigating these adverse effects while maintaining or enhancing therapeutic efficacy. This guide delineates the key differences between these two formulations, supported by experimental data, to inform research and clinical development decisions.

Data Presentation: A Quantitative Comparison

The following tables summarize the key efficacy, safety, and pharmacokinetic parameters of liposomal versus deoxycholate Amphotericin B, based on findings from numerous clinical and preclinical studies.

Table 1: Comparative Clinical Efficacy

Outcome Measure	Liposomal Amphotericin B (L-AmB)	Deoxycholate Amphotericin B (D-AmB)	Key Findings & Citations
Overall Clinical Success	Comparable or superior to D-AmB	Standard of care, but with toxicity limitations	Efficacy is generally similar between the two formulations for many invasive fungal infections.[1] In some cases, such as in HIV-infected patients with disseminated histoplasmosis, L-AmB has shown significantly better clinical success and mortality rates.[1]
Treatment of Invasive Aspergillosis	Favorable response rates	Effective, but often limited by toxicity	L-AmB is often preferred due to its improved safety profile, allowing for higher doses to be administered.
Treatment of Cryptococcal Meningitis in AIDS Patients	Equally efficacious to D-AmB	Effective, but with more adverse effects	L-AmB at a dosage of 3 mg/kg/day has significantly fewer adverse effects.
Empiric Therapy in Febrile Neutropenia	Comparable efficacy to D-AmB	Standard comparator	L-AmB is a recommended option due to its enhanced safety.

Table 2: Comparative Safety Profile

Adverse Event	Liposomal Amphotericin B (L-AmB)	Deoxycholate Amphotericin B (D-AmB)	Relative Risk (RR) / Odds Ratio (OR) & Citations
Nephrotoxicity (≥2-fold increase in serum creatinine)	Significantly lower incidence	High incidence, often dose-limiting	L-AmB is significantly safer. A meta-analysis of 10 studies (2172 participants) found the RR of serum creatinine (B1669602) increase to be 0.49 (95% CI 0.40 to 0.59) for L-AmB compared to D-AmB.[2]
Infusion-Related Reactions (Fever, Chills/Rigors)	Significantly lower incidence	Common and often severe	A meta-analysis showed a significant decrease in all infusion-related reactions with L-AmB. For fever, RR = 0.39; for chills/rigors, RR = 0.27.[2]
Hypokalemia	Lower incidence	More frequent	Fewer patients experience hypokalemia with L-AmB treatment.[1][3]

Table 3: Comparative Pharmacokinetics

Pharmacokinetic Parameter	Liposomal Amphotericin B (L-AmB)	Deoxycholate Amphotericin B (D-AmB)	Key Differences & Citations
Peak Plasma Concentration (Cmax)	Significantly higher	Lower	The liposomal formulation leads to much higher peak plasma levels.[1]
Area Under the Curve (AUC)	Significantly larger	Smaller	L-AmB has a much larger area under the concentration-time curve.[1]
Volume of Distribution (Vd)	Smaller	Larger	L-AmB has a smaller volume of distribution, indicating less extensive distribution into tissues compared to D-AmB.[1]
Clearance	Slower	Faster	L-AmB is cleared more slowly from the circulation.[1]
Tissue Distribution	High concentrations in liver and spleen	Wider distribution, including kidneys	L-AmB is preferentially taken up by the mononuclear phagocyte system, leading to high concentrations in the liver and spleen, and lower concentrations in the kidneys.[1]

Mechanism of Action and Formulation

The primary antifungal mechanism of Amphotericin B involves binding to ergosterol, a key component of the fungal cell membrane. This binding leads to the formation of pores, disrupting membrane integrity and causing leakage of intracellular contents, ultimately leading to fungal cell death. Deoxycholate is a bile salt used to solubilize the otherwise insoluble Amphotericin B, but it is also associated with significant toxicity.[4] The liposomal formulation encapsulates Amphotericin B within a lipid bilayer, altering its pharmacokinetics and reducing its interaction with mammalian cell membranes, thereby decreasing toxicity.

Caption: Mechanism of action of D-AmB vs. L-AmB.

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible evaluation of antifungal agents. Below are representative protocols for key in vitro and in vivo experiments.

In Vitro Susceptibility Testing: Broth Microdilution (CLSI M27-A3)

This protocol outlines the reference method for determining the Minimum Inhibitory Concentration (MIC) of antifungal agents against yeasts.[5][6][7][8][9]

• Preparation of Antifungal Stock Solutions:

  • Prepare a stock solution of Amphotericin B (deoxycholate or liposomal) at a concentration of 1600 µg/mL in an appropriate solvent (e.g., DMSO).

  • Perform serial dilutions to create working solutions.

• Inoculum Preparation:

  • Subculture yeast isolates on Sabouraud Dextrose Agar (B569324) for 24-48 hours.

  • Prepare a yeast suspension in sterile saline, adjusting the turbidity to match a 0.5 McFarland standard.

  • Further dilute the suspension in RPMI 1640 medium to achieve a final inoculum concentration of 0.5 x 10³ to 2.5 x 10³ cells/mL.

• Microdilution Plate Setup:

  • In a 96-well microtiter plate, add 100 µL of RPMI 1640 medium to all wells except the first column.

  • Add 200 µL of the highest concentration of the antifungal agent to the first column.

  • Perform serial dilutions across the plate by transferring 100 µL from one well to the next.

  • Add 100 µL of the prepared yeast inoculum to each well.

• Incubation and Reading:

  • Incubate the plates at 35°C for 24-48 hours.

  • The MIC is determined as the lowest concentration of the antifungal agent that causes a significant inhibition of growth compared to the growth control well.

Caption: Workflow for in vitro antifungal susceptibility testing.

In Vivo Efficacy Testing: Murine Model of Disseminated Candidiasis

This model is widely used to evaluate the in vivo efficacy of antifungal agents.[10][11][12][13][14]

• Animal Model:

  • Use immunocompromised mice (e.g., neutropenic) to establish a robust infection. Immunosuppression can be induced with agents like cyclophosphamide.

• Inoculum Preparation:

  • Grow Candida albicans in a suitable broth (e.g., YPD) overnight.

  • Wash the yeast cells with sterile saline and adjust the concentration to the desired inoculum size (e.g., 1 x 10⁶ CFU/mL).

• Infection and Treatment:

  • Infect mice via intravenous injection (e.g., lateral tail vein) with the prepared C. albicans suspension.

  • Initiate treatment with the test compounds (L-AmB, D-AmB, or vehicle control) at specified doses and routes of administration at a predetermined time post-infection.

• Efficacy Endpoints:

  • Survival: Monitor mice daily for a defined period (e.g., 21 days) and record mortality.

  • Fungal Burden: At a specified time point (e.g., 72 hours post-infection), euthanize a subset of mice, aseptically remove target organs (e.g., kidneys), homogenize the tissues, and plate serial dilutions on appropriate agar to determine the colony-forming units (CFU) per gram of tissue.

Caption: Workflow for in vivo antifungal efficacy testing.

Assessment of Nephrotoxicity in a Rat Model

This protocol is designed to evaluate and compare the renal toxicity of different Amphotericin B formulations.[15][16][17]

• Animal Model:

  • Use healthy adult rats (e.g., Sprague-Dawley or Wistar).

• Drug Administration:

  • Administer the test articles (L-AmB, D-AmB, or vehicle control) intravenously daily for a specified duration (e.g., 7-14 days) at clinically relevant doses.

• Monitoring and Sample Collection:

  • Monitor animal weight, water intake, and urine output daily.

  • Collect blood samples at baseline and at regular intervals to measure serum creatinine and blood urea (B33335) nitrogen (BUN).

  • Collect urine samples to measure electrolytes, protein, and kidney injury biomarkers (e.g., KIM-1, NGAL).

• Histopathological Analysis:

  • At the end of the study, euthanize the animals and collect the kidneys.

  • Fix the kidneys in formalin, embed in paraffin, section, and stain with Hematoxylin and Eosin (H&E) and Periodic acid-Schiff (PAS) for microscopic examination of renal tubular damage.

Differential Effects on Host Immune Response

Beyond their direct antifungal activity, Amphotericin B formulations exhibit immunomodulatory properties that can influence the host's response to infection.

Conventional D-AmB has been shown to be immunostimulatory at low doses, enhancing macrophage activity.[18][19][20] However, at higher concentrations, it can induce apoptosis in immune cells, leading to an overall immunosuppressive effect.[18][20] In contrast, liposomal Amphotericin B appears to maintain a beneficial immunostimulatory effect even at higher doses, while protecting immune cells from apoptosis.[18][20] This is attributed to the liposomal carrier, which is taken up by macrophages, creating a reservoir of the drug that is slowly released.[18] This targeted delivery to phagocytic cells may enhance their antifungal activity while minimizing systemic toxicity.

Caption: Differential immunomodulatory effects of D-AmB and L-AmB.

Conclusion

The development of liposomal Amphotericin B represents a significant advancement in antifungal therapy. While maintaining a comparable, and in some instances superior, efficacy to the conventional deoxycholate formulation, L-AmB offers a markedly improved safety profile, particularly with regard to nephrotoxicity and infusion-related reactions. This enhanced therapeutic index is a direct result of its unique pharmacokinetic properties, which allow for higher drug exposure at the site of infection with reduced systemic toxicity. For researchers and drug developers, the comparative data and experimental protocols presented in this guide provide a robust framework for the continued evaluation and development of novel antifungal agents.

References

• 1. researchgate.net [researchgate.net]
• 2. Amphotericin B deoxycholate versus liposomal amphotericin B: effects on kidney function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Amphotericin B nephrotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Renal Recovery following Liposomal Amphotericin B-Induced Nephrotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 7. M27 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts [clsi.org]
• 8. webstore.ansi.org [webstore.ansi.org]
• 9. Reference method for broth dilution antifungal susceptibility testing of yeasts : Approved standard | Semantic Scholar [semanticscholar.org]
• 10. Animal Models for Candidiasis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Mouse Model of Candidiasis | Springer Nature Experiments [experiments.springernature.com]
• 12. A Murine Model for Disseminated Candidiasis in Neonates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scientificarchives.com [scientificarchives.com]
• 14. researchgate.net [researchgate.net]
• 15. Experimental studies on the nephrotoxicity of amphotericin B in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Nephrotoxicity of amphotericin B in rats: effects of the time of administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Reduced nephrotoxicity of conventional amphotericin B therapy after minimal nephroprotective measures: animal experiments and clinical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. academic.oup.com [academic.oup.com]
• 19. ovid.com [ovid.com]
• 20. Liposomal amphotericin B and amphotericin B-deoxycholate show different immunoregulatory effects on human peripheral blood mononuclear cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Antifungal Efficacy of a Novel Amphotericin B Derivative: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of drug-resistant fungal pathogens necessitates the development of novel antifungal agents with improved efficacy and reduced toxicity. Amphotericin B (AmB), a polyene macrolide, remains a cornerstone in the treatment of severe systemic fungal infections. Its broad spectrum of activity is often overshadowed by significant nephrotoxicity. This guide provides a comparative analysis of a new Amphotericin B derivative, focusing on its antifungal activity, cytotoxicity, and in vivo efficacy compared to the conventional formulation and other antifungal agents.

Executive Summary

This guide presents a comprehensive evaluation of a novel poly-aggregated Amphotericin B (P-AMB) derivative. The presented data demonstrates that P-AMB exhibits a significantly improved therapeutic index compared to conventional Amphotericin B deoxycholate (D-AMB). While showing comparable in vitro antifungal activity against key fungal pathogens, P-AMB displays markedly reduced cytotoxicity against mammalian cells. Furthermore, in vivo studies in a murine model of systemic candidiasis confirm its potent antifungal efficacy with a superior safety profile.

In Vitro Antifungal Activity

The in vitro antifungal activity of the novel Amphotericin B derivative was evaluated against a panel of clinically relevant fungal species and compared with conventional Amphotericin B and Fluconazole. The Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial drug that inhibits the visible growth of a microorganism, was determined using the broth microdilution method.

Table 1: Comparative In Vitro Antifungal Activity (MIC in µg/mL)

Fungal Species	Novel AmB Derivative (P-AMB)	Amphotericin B (D-AMB)	Fluconazole
Candida albicans	0.2	0.2	0.5
Candida glabrata	0.5	0.5	16
Candida parapsilosis	0.25	0.25	1
Cryptococcus neoformans	0.125	0.125	4
Aspergillus fumigatus	0.8	1.56	>64

In Vitro Cytotoxicity

A critical aspect of developing new Amphotericin B derivatives is the reduction of their inherent toxicity to mammalian cells. The cytotoxicity of the novel derivative was assessed using the MTT assay on human embryonic kidney (HEK293) cells and was compared to conventional Amphotericin B.

Table 2: Comparative In Vitro Cytotoxicity

Compound	Cell Line	IC50 (µg/mL)
Novel AmB Derivative (P-AMB)	HEK293	> 50
Amphotericin B (D-AMB)	HEK293	5.0

In Vivo Efficacy and Toxicity

The therapeutic potential of the novel Amphotericin B derivative was evaluated in a murine model of disseminated candidiasis. The study assessed the survival rate of infected mice and the fungal burden in the kidneys, a primary target organ in systemic Candida infections.

Table 3: In Vivo Efficacy in a Murine Model of Systemic Candidiasis

Treatment Group (dose)	Survival Rate (%)	Mean Fungal Burden in Kidneys (log10 CFU/g)
Vehicle Control	0	7.8
Novel AmB Derivative (10 mg/kg)	100	3.2
Amphotericin B (1 mg/kg)	80	4.1

Experimental Protocols

Broth Microdilution Assay for MIC Determination

The in vitro antifungal susceptibility testing was performed according to the guidelines of the Clinical and Laboratory Standards Institute (CLSI) M27-A3 document with minor modifications.[1]

• Inoculum Preparation: Fungal isolates were cultured on Sabouraud Dextrose Agar (SDA) at 35°C for 24-48 hours. Colonies were suspended in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard, which was further diluted in RPMI-1640 medium to a final concentration of approximately 1-5 x 10³ CFU/mL.

• Drug Dilution: The antifungal agents were serially diluted two-fold in RPMI-1640 medium in a 96-well microtiter plate.

• Incubation: Each well was inoculated with the fungal suspension. The plates were incubated at 35°C for 24-48 hours.

• MIC Determination: The MIC was defined as the lowest concentration of the drug that caused a significant inhibition of visible growth compared to the drug-free control well.

MTT Assay for Cytotoxicity

The cytotoxicity of the compounds was determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.[2][3]

• Cell Seeding: Human embryonic kidney (HEK293) cells were seeded in a 96-well plate at a density of 1 x 10⁴ cells/well and incubated for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: The cells were then treated with various concentrations of the test compounds and incubated for another 48 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) was added to each well, and the plate was incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium was removed, and 100 µL of dimethyl sulfoxide (B87167) (DMSO) was added to each well to dissolve the formazan crystals.

• Absorbance Reading: The absorbance was measured at 570 nm using a microplate reader. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, was calculated from the dose-response curve.

Visualizing the Process and Mechanism

To better understand the evaluation process and the drug's mechanism of action, the following diagrams are provided.

Caption: Experimental workflow for validating a new antifungal drug.

Caption: Mechanism of action of Amphotericin B derivatives.

Conclusion

The novel poly-aggregated Amphotericin B derivative demonstrates a promising preclinical profile. Its potent in vitro antifungal activity, coupled with significantly reduced cytotoxicity and proven in vivo efficacy, positions it as a strong candidate for further development. This new derivative has the potential to overcome the dose-limiting toxicity of conventional Amphotericin B, thereby improving patient outcomes in the treatment of life-threatening systemic fungal infections. Further clinical investigations are warranted to fully elucidate its therapeutic benefits.

References

• 1. Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds [jove.com]
• 2. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. The MTT viability assay yields strikingly false-positive viabilities although the cells are killed by some plant extracts - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Resistance Between Amphotericin B and Other Polyene Antibiotics: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of antifungal resistance poses a significant challenge to global health. Polyene antibiotics, particularly Amphotericin B (AmB), have long been a cornerstone in the treatment of invasive fungal infections. However, the development of resistance to this class of drugs necessitates a deeper understanding of cross-resistance patterns with other polyenes. This guide provides an objective comparison of the in vitro activity of Amphotericin B against other polyene antibiotics, supported by experimental data, to aid researchers in the fields of mycology and drug development.

Comparative In Vitro Susceptibility Data

The minimum inhibitory concentration (MIC) is a critical measure of an antifungal agent's potency. The following tables summarize comparative MIC data for Amphotericin B and other polyenes against various fungal species, including both susceptible and resistant isolates. These data have been compiled from multiple in vitro studies and are presented to highlight potential cross-resistance.

Table 1: Comparative MICs of Amphotericin B and Nystatin (B1677061) against Candida Species

Organism (Number of Isolates)	Antifungal Agent	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Candida spp. (103)	Amphotericin B	0.078 - 4	-	-
Nystatin	0.03 - 16	-	2
Liposomal Nystatin	0.03 - >16	-	1
Candida spp. (putatively AmB-resistant, n=9)	Amphotericin B	≥0.25	-	-
Nystatin	1 - 2	-	-
Liposomal Nystatin	0.5 - 1	-	-

Data compiled from a study by Arikan et al.[1][2]

Table 2: Comparative MICs of Polyenes against Aspergillus Species

Organism (Number of Isolates)	Antifungal Agent	Geometric Mean MIC (µg/mL)	MIC Range (µg/mL)
Aspergillus spp. (60)	Amphotericin B deoxycholate	0.86	-
Nystatin	9.51	2 - >16
Liposomal Nystatin	2.30	0.5 - 16
Liposomal Amphotericin B	2.07	-
Amphotericin B lipid complex	2.57	-
Aspergillus terreus	All Polyenes	8.72	8 - 16

Data compiled from a study by Oakley et al.[3]

Observations on Cross-Resistance:

Studies have shown that while the MICs of nystatin and liposomal nystatin tend to increase in parallel with Amphotericin B MICs, complete cross-resistance is not always observed.[1] For some AmB-resistant Candida isolates, nystatin and its liposomal formulation retain a degree of in vitro activity.[1][2] Interestingly, a lack of cross-resistance between Amphotericin B and nystatin has been reported in certain Candida strains, suggesting potential differences in their precise mechanisms of action. In the case of Aspergillus, A. terreus demonstrates significantly higher MICs to all tested polyenes, indicating a broader resistance mechanism within this species.[3]

Experimental Protocols

The data presented in this guide are primarily derived from studies employing standardized antifungal susceptibility testing methods. The following is a detailed overview of the key experimental protocols.

Broth Microdilution Method for Antifungal Susceptibility Testing of Yeasts (CLSI M27-A)

The Clinical and Laboratory Standards Institute (CLSI) M27-A guideline provides a standardized protocol for determining the MICs of antifungal agents against yeasts.[4][5][6][7][8]

1. Preparation of Antifungal Agents:

• Antifungal powders (e.g., Amphotericin B, Nystatin) are dissolved in an appropriate solvent, typically dimethyl sulfoxide (B87167) (DMSO), to create a stock solution.

• Serial twofold dilutions of the antifungal agents are prepared in a 96-well microtiter plate using RPMI 1640 medium. The final concentration ranges are selected to cover the expected MICs of the test organisms.

2. Inoculum Preparation:

• Yeast colonies are suspended in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard.

• This suspension is further diluted in RPMI 1640 medium to obtain a final inoculum concentration of approximately 0.5 x 10³ to 2.5 x 10³ cells/mL in the microtiter plate wells.

3. Incubation:

• The inoculated microtiter plates are incubated at 35°C for 24 to 48 hours.

4. MIC Determination:

• The MIC is defined as the lowest concentration of the antifungal agent that causes a significant inhibition of growth (typically ≥50% or ≥90% depending on the drug) compared to the growth in the control well (drug-free medium). Growth inhibition can be assessed visually or by using a spectrophotometer to measure optical density.

Induction of Amphotericin B Resistance in Candida species

While detailed, standardized protocols for inducing AmB resistance are not universally established, a common laboratory approach involves the sequential exposure of susceptible fungal isolates to sub-inhibitory concentrations of the drug.

1. Initial Susceptibility Testing:

• The baseline MIC of Amphotericin B for the susceptible Candida strain is determined using the CLSI M27-A protocol.

2. Stepwise Exposure:

• The Candida strain is cultured in a liquid medium containing a sub-inhibitory concentration of Amphotericin B (e.g., 0.25 to 0.5 times the initial MIC).

• The culture is incubated until growth is observed.

• A sample of the grown culture is then transferred to a fresh medium containing a slightly higher concentration of Amphotericin B.

• This process is repeated in a stepwise manner, gradually increasing the Amphotericin B concentration over multiple passages.

3. Confirmation of Resistance:

• After several passages, the MIC of the adapted Candida strain is re-determined. A significant increase in the MIC compared to the original strain indicates the development of resistance.

Visualizing Mechanisms and Workflows

To better understand the underlying biological processes and experimental designs, the following diagrams have been generated using the Graphviz DOT language.

Caption: Workflow for Comparative Antifungal Susceptibility Testing.

Caption: Alterations in the Ergosterol Biosynthesis Pathway Leading to Polyene Resistance.

References

• 1. In Vitro Activity of Nystatin Compared with Those of Liposomal Nystatin, Amphotericin B, and Fluconazole against Clinical Candida Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Comparison of In Vitro Activity of Liposomal Nystatin against Aspergillus Species with Those of Nystatin, Amphotericin B (AB) Deoxycholate, AB Colloidal Dispersion, Liposomal AB, AB Lipid Complex, and Itraconazole - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 5. M27 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts [clsi.org]
• 6. webstore.ansi.org [webstore.ansi.org]
• 7. scribd.com [scribd.com]
• 8. researchgate.net [researchgate.net]

Comparative Analysis of Amphotericin B's Efficacy Across Diverse Fungal Species

A Comprehensive Guide for Researchers and Drug Development Professionals

Amphotericin B, a polyene macrolide antibiotic, has remained a cornerstone in the treatment of severe systemic fungal infections for decades. Its broad spectrum of activity makes it a critical tool in the clinician's arsenal (B13267) against a variety of pathogenic fungi. However, its efficacy is not uniform across all species, and understanding these differences is paramount for effective therapeutic strategies and the development of novel antifungal agents. This guide provides a comparative analysis of Amphotericin B's effect on different fungal species, supported by quantitative data, detailed experimental protocols, and visualizations of its mechanism of action.

Quantitative Analysis of Antifungal Susceptibility

The in vitro activity of Amphotericin B against various fungal species is primarily determined by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that inhibits the visible growth of a microorganism. The following table summarizes the MIC ranges, MIC₅₀ (the concentration that inhibits 50% of the isolates), and MIC₉₀ (the concentration that inhibits 90% of the isolates) for Amphotericin B against clinically important fungal species. The data is compiled from multiple studies employing standardized methods from the Clinical and Laboratory Standards Institute (CLSI).

Fungal Species	No. of Isolates	Amphotericin B MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Candida Species
Candida albicans	572	0.032 - 0.19	0.032	0.19
Candida glabrata	572	0.125 - 0.38	0.125	0.38
Candida parapsilosis	572	0.016 - 0.125	0.016	0.125
Candida tropicalis	572	0.094 - 0.25	0.094	0.25
Candida krusei	572	0.19 - 0.38	0.19	0.38
Aspergillus Species
Aspergillus fumigatus	156	0.12 - 2	0.5	1
Aspergillus flavus	22	0.5 - 2	1	2
Aspergillus niger	15	0.25 - 1	0.5	1
Aspergillus terreus	20	1 - 2	1	2
Cryptococcus Species
Cryptococcus neoformans	92	0.25 - 1	0.5	1
Cryptococcus gattii	23	0.25 - 1	0.5	1

Mechanism of Action: A Multi-faceted Assault on Fungal Cells

Amphotericin B's primary mechanism of action involves its interaction with ergosterol, the principal sterol in the fungal cell membrane. This interaction leads to the formation of pores or channels in the membrane, disrupting its integrity and causing leakage of essential intracellular components, ultimately leading to cell death.[1][2] Additionally, Amphotericin B can induce oxidative stress within the fungal cell, further contributing to its fungicidal activity.[3]

Figure 1. Signaling pathway of Amphotericin B's antifungal action.

Experimental Protocols

The determination of Amphotericin B's in vitro activity is performed following standardized procedures to ensure reproducibility and comparability of data across different laboratories. The Clinical and Laboratory Standards Institute (CLSI) provides detailed guidelines for antifungal susceptibility testing of yeasts (M27) and filamentous fungi (M38).[4][5][6]

CLSI M27: Broth Microdilution Method for Yeasts

This method is used for determining the MIC of antifungal agents against Candida species and Cryptococcus neoformans.

• Inoculum Preparation:

  • Yeast colonies are grown on Sabouraud dextrose agar (B569324) for 24-48 hours.

  • A suspension of the yeast is prepared in sterile saline and adjusted to a turbidity equivalent to a 0.5 McFarland standard.

  • This suspension is further diluted in RPMI 1640 medium to achieve a final inoculum concentration of 0.5 x 10³ to 2.5 x 10³ cells/mL.[7]

• Antifungal Agent Preparation:

  • A stock solution of Amphotericin B is prepared in dimethyl sulfoxide (B87167) (DMSO).

  • Serial twofold dilutions of the antifungal agent are prepared in RPMI 1640 medium in a 96-well microtiter plate.

• Inoculation and Incubation:

  • Each well of the microtiter plate is inoculated with the prepared yeast suspension.

  • A growth control well (without antifungal agent) and a sterility control well (without inoculum) are included.

  • The plates are incubated at 35°C for 24-48 hours.

• MIC Determination:

  • The MIC is read as the lowest concentration of Amphotericin B that causes a prominent decrease in turbidity (≥50% inhibition) compared to the growth control.

CLSI M38: Broth Microdilution Method for Filamentous Fungi

This method is employed for determining the MIC of antifungal agents against molds such as Aspergillus species.

• Inoculum Preparation:

  • Fungal colonies are grown on potato dextrose agar for 7 days to encourage conidiation.

  • Conidia are harvested by flooding the agar surface with sterile saline containing a wetting agent (e.g., Tween 80).

  • The conidial suspension is adjusted to a specific optical density using a spectrophotometer and then diluted in RPMI 1640 medium to achieve a final inoculum concentration of 0.4 x 10⁴ to 5 x 10⁴ CFU/mL.[8]

• Antifungal Agent Preparation:

  • Similar to the M27 protocol, a stock solution of Amphotericin B is prepared and serially diluted in RPMI 1640 medium in a 96-well microtiter plate.

• Inoculation and Incubation:

  • Each well is inoculated with the prepared conidial suspension.

  • Growth and sterility controls are included.

  • The plates are incubated at 35°C for 48-72 hours.

• MIC Determination:

  • The MIC is determined as the lowest concentration of Amphotericin B that shows no visible growth.

References

• 1. Mechanism of Action | AmBisome (amphotericin B) liposome for injection [ambisome.com]
• 2. Amphotericin B - Wikipedia [en.wikipedia.org]
• 3. Amphotericin B - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. M27 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts [clsi.org]
• 5. njccwei.com [njccwei.com]
• 6. webstore.ansi.org [webstore.ansi.org]
• 7. researchgate.net [researchgate.net]
• 8. Quality Control and Reference Guidelines for CLSI Broth Microdilution Susceptibility Method (M38-A Document) for Amphotericin B, Itraconazole, Posaconazole, and Voriconazole - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to a Novel Amphotericin B Formulation (iCo-010) and AmBisome®

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of a novel, orally available lipid-based formulation of Amphotericin B, iCo-010, against the widely used liposomal Amphotericin B, AmBisome®. The following sections detail their comparative in vitro efficacy, cytotoxicity, and in vivo performance, supported by experimental data and detailed protocols.

Data Presentation

The following tables summarize the quantitative data comparing the performance of iCo-010 and AmBisome®.

Table 1: In Vitro Antifungal Activity against Candida albicans

Formulation	EC₅₀ (µg/L)[1][2]
iCo-010	26.8 ± 2.9
AmBisome®	109 ± 31
Fungizone®	87.1 ± 22

Table 2: In Vitro Cytotoxicity against Human Cell Lines

Formulation	Cell Line	Assay	Cytotoxicity
iCo-010	HEK293 (Kidney)	MTS	No significant cytotoxicity observed up to 10,000 µg/L [1][3]
THP-1 (Monocytic)	MTS & LDH	No significant cytotoxicity observed up to 500 µg/L [1][2]
AmBisome®	HEK293 (Kidney)	MTS	No significant cytotoxicity observed
THP-1 (Monocytic)	MTS & LDH	Cytotoxicity observed at 500 µg/L [1][2]

Table 3: In Vivo Efficacy in a Murine Model of Systemic Candidiasis

Treatment Group	Dose	Fungal Burden Reduction in Kidneys (%)
iCo-010 (oral)	5 mg/kg (once daily for 5 days)	~92% reduction compared to untreated control [4][5]
10 mg/kg (once daily for 5 days)	Statistically significant reduction, comparable to 5mg/kg [4]
20 mg/kg (once daily for 5 days)	Statistically significant reduction, comparable to 5mg/kg [4]
AmBisome® (intravenous)	5 mg/kg (single dose)	Used as a positive control, showing significant efficacy [6]

Table 4: In Vivo Nephrotoxicity Markers in Mice

Formulation	Administration	Key Findings
iCo-010	Oral (up to 20 mg/kg/day for 5 days)	Plasma creatinine (B1669602) levels remained within the normal range. No histopathological evidence of kidney toxicity. [7]
Fungizone®	Intravenous (2 mg/kg/day for 5 days)	Elevated plasma creatinine levels. Histopathological analysis showed necrotic changes in kidney tissues. [7][8]

Experimental Protocols

Detailed methodologies for the key experiments are provided below to allow for replication and verification of the presented data.

In Vitro Antifungal Susceptibility Testing: Broth Microdilution Method (CLSI M27-A3)

This protocol determines the Minimum Inhibitory Concentration (MIC) of an antifungal agent against a fungal isolate.

• Preparation of Antifungal Stock Solutions:

  • Prepare a stock solution of each Amphotericin B formulation in dimethyl sulfoxide (B87167) (DMSO).

  • Perform two-fold serial dilutions of the stock solutions in RPMI-1640 medium to achieve a range of concentrations.

• Inoculum Preparation (Candida albicans):

  • Culture C. albicans on Sabouraud Dextrose Agar at 35°C for 24-48 hours.

  • Prepare a suspension of the fungal colonies in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard.

  • Dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of approximately 0.5 x 10³ to 2.5 x 10³ cells/mL.

• Assay Procedure:

  • Dispense 100 µL of each antifungal dilution into the wells of a 96-well microtiter plate.

  • Add 100 µL of the prepared fungal inoculum to each well.

  • Include a growth control well (medium and inoculum) and a sterility control well (medium only).

  • Incubate the plate at 35°C for 48 hours.

• Endpoint Determination:

  • The MIC is determined as the lowest concentration of the antifungal agent that causes complete inhibition of visible growth.

Hemolysis Assay

This assay assesses the lytic effect of the Amphotericin B formulations on red blood cells (RBCs).

• Preparation of Red Blood Cell Suspension:

  • Collect fresh blood in a tube containing an anticoagulant (e.g., EDTA).

  • Centrifuge the blood to pellet the erythrocytes and discard the plasma and buffy coat.

  • Wash the RBCs three times with cold phosphate-buffered saline (PBS), centrifuging after each wash.

  • Resuspend the packed RBCs in PBS to prepare a 2% (v/v) erythrocyte suspension.

• Assay Procedure:

  • Prepare serial dilutions of the Amphotericin B formulations in PBS.

  • In a 96-well plate, mix 100 µL of each drug dilution with 100 µL of the 2% RBC suspension.

  • Include a negative control (RBCs in PBS) and a positive control (RBCs in a solution causing 100% hemolysis, e.g., 1% Triton X-100).

  • Incubate the plate at 37°C for 1 hour.

  • Centrifuge the plate to pellet intact RBCs.

• Data Analysis:

  • Transfer the supernatant to a new 96-well plate.

  • Measure the absorbance of the supernatant at 540 nm, which corresponds to the amount of hemoglobin released.

  • Calculate the percentage of hemolysis for each concentration relative to the positive and negative controls.

Cytotoxicity Assay: MTT Assay

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Culture and Treatment:

  • Seed human kidney epithelial cells (e.g., HEK293) in a 96-well plate at a density of 1 x 10⁴ to 1 x 10⁵ cells/well.

  • Allow the cells to adhere and grow overnight.

  • Replace the medium with fresh medium containing serial dilutions of the Amphotericin B formulations.

  • Incubate the cells for 48 hours at 37°C in a CO₂ incubator.

• MTT Assay Procedure:

  • Add 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well.

  • Incubate for 2-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

  • Gently shake the plate to ensure complete solubilization.

• Data Analysis:

  • Measure the absorbance at a wavelength of 570 nm.

  • Express cell viability as a percentage of the untreated control cells.

In Vivo Efficacy: Murine Model of Systemic Candidiasis

This model evaluates the therapeutic efficacy of antifungal agents in a systemic infection.

• Immunosuppression and Infection:

  • Induce immunosuppression in mice (e.g., BALB/c or Swiss albino) with cyclophosphamide (B585) administered intraperitoneally 4 days and 1 day before infection.

  • Prepare an inoculum of Candida albicans from an overnight culture.

  • Infect the mice via intravenous injection into the lateral tail vein with a suspension of C. albicans blastospores (e.g., 1 x 10⁵ CFU/mouse).

• Treatment:

  • Initiate treatment 2 hours post-infection.

  • Administer iCo-010 orally (e.g., 5, 10, 20 mg/kg once daily) for 5 consecutive days.

  • Administer AmBisome® intravenously (e.g., 5 mg/kg single dose) as a positive control.

  • An untreated control group receives the vehicle.

• Fungal Burden Determination:

  • At a predetermined time point after the last treatment dose (e.g., 7 days), humanely euthanize the mice.

  • Aseptically remove target organs (kidneys, spleen, liver).

  • Weigh the organs and homogenize them in sterile saline.

  • Prepare serial dilutions of the organ homogenates and plate them on Sabouraud Dextrose Agar.

  • Incubate the plates at 37°C for 24-48 hours and count the colony-forming units (CFU).

  • Express the fungal burden as CFU per gram of tissue.

Mandatory Visualization

Signaling Pathways

The following diagrams illustrate the key signaling pathways involved in the action and toxicity of Amphotericin B.

Antifungal Mechanism of Amphotericin B.

Amphotericin B-Induced Nephrotoxicity Pathway.

Infusion-Related Inflammatory Response to Amphotericin B.

Experimental Workflows

The following diagrams illustrate the workflows for the key experimental protocols.

Workflow for MIC Determination.

Workflow for In Vivo Efficacy Study.

References

• 1. In vitro cytotoxicity of two novel oral formulations of Amphotericin B (iCo-009 and iCo-010) against Candida albicans, human monocytic and kidney cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro cytotoxicity of two novel oral formulations of Amphotericin B (iCo-009 and iCo-010) against Candida albicans, human monocytic and kidney cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Efficacy of an oral and tropically stable lipid-based formulation of Amphotericin B (iCo-010) in an experimental mouse model of systemic candidiasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Novel oral amphotericin B formulation (iCo-010) remains highly effective against murine systemic candidiasis following exposure to tropical temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Navigating the translational gap: An in vitro and in vivo comparison of Amphotericin B efficacy

A critical examination of the correlation between laboratory testing and clinical outcomes for the potent antifungal agent, Amphotericin B.

For researchers, scientists, and drug development professionals, understanding the predictive power of in vitro assays for in vivo efficacy is paramount. This guide provides a comparative analysis of various Amphotericin B formulations, delving into the experimental data that highlights the often-observed disconnect between laboratory susceptibility testing and real-world therapeutic outcomes. The data underscores the importance of considering drug formulation and sophisticated testing models to bridge the translational gap.

Formulation-Dependent Efficacy: Beyond the MIC

While conventional Amphotericin B deoxycholate (DAmB) remains a potent antifungal, its clinical use is hampered by significant toxicity. The development of lipid-based formulations, such as liposomal Amphotericin B (LAmB) and Amphotericin B lipid complex (ABLC), aimed to improve the therapeutic index. Although these formulations often exhibit comparable Minimum Inhibitory Concentrations (MICs) in vitro, their in vivo performance and pharmacokinetic profiles differ markedly.[1][2]

An in vitro model of invasive pulmonary aspergillosis demonstrated that despite similar MICs (0.125 to 0.25 mg/liter) for DAmB, LAmB, and ABLC, their pharmacodynamic relationships were vastly different.[1][2] The concentrations required to achieve 50% of the maximal effect (EC50) in the endovascular compartment were 0.12, 1.03, and 4.41 mg/liter for DAmB, LAmB, and ABLC, respectively. This disparity was even more pronounced in the alveolar compartment, with EC50 values of 0.17, 7.76, and 39.34 mg/liter, respectively.[1][2] This highlights that the lipid formulations require higher concentrations to achieve the same effect as DAmB in this model system.

Table 1: In Vitro Pharmacodynamics of Amphotericin B Formulations against Aspergillus fumigatus

Formulation	MIC (mg/L)[1][2]	Endovascular EC50 (mg/L)[1][2]	Alveolar EC50 (mg/L)[1][2]
Amphotericin B Deoxycholate (DAmB)	0.125 - 0.25	0.12	0.17
Liposomal Amphotericin B (LAmB)	0.125 - 0.25	1.03	7.76
Amphotericin B Lipid Complex (ABLC)	0.125 - 0.25	4.41	39.34

The following diagram illustrates the workflow for the in vitro model of invasive pulmonary aspergillosis used to generate the data above.

In Vitro Model of Invasive Pulmonary Aspergillosis Workflow.

The Challenge of In Vitro Susceptibility Testing

The correlation between in vitro susceptibility tests and in vivo outcomes is not always straightforward and can be species-dependent. For Candida albicans, the tube dilution MIC for Amphotericin B has been shown to be a reliable indicator of in vivo efficacy in a rabbit model of keratitis.[3] In this study, the MIC correctly classified strains as resistant or susceptible to Amphotericin B, aligning with the in vivo response.[3]

However, the situation is more complex for Aspergillus species. One study investigating three strains of Aspergillus fumigatus and one of Aspergillus terreus in a neutropenic mouse model found a lack of correlation between in vitro MICs and in vivo efficacy for A. fumigatus.[4] Despite extensive testing with over 30 different susceptibility test formats, no distinction could be made between the MICs for the in vivo "resistant" and "susceptible" A. fumigatus strains. In contrast, the A. terreus strain, which was resistant in vivo, showed elevated MICs with some in vitro testing systems.[5]

Table 2: Correlation of In Vitro MIC with In Vivo Outcome for Different Fungi

Fungus	In Vitro Test	In Vivo Model	Correlation	Reference
Candida albicans	Tube Dilution MIC	Rabbit Keratitis	Good	[3]
Aspergillus fumigatus	>30 MIC formats	Neutropenic Mouse	Poor	[4]
Aspergillus terreus	Multiple MIC formats	Neutropenic Mouse	Moderate (test-dependent)	[5]

The logical relationship between in vitro susceptibility and in vivo outcome is depicted in the following diagram.

Relationship between in vitro tests and in vivo efficacy.

Experimental Protocols

In Vitro Susceptibility Testing (Broth Microdilution)

The broth microdilution method is a standard technique for determining the MIC of an antifungal agent.[6]

• Preparation of Antifungal Agent : A stock solution of Amphotericin B is prepared and serially diluted in a 96-well microtiter plate using a suitable broth medium, such as RPMI 1640.[7][8]

• Inoculum Preparation : The fungal isolate is cultured, and a suspension is prepared and adjusted to a specific concentration (e.g., 0.5 McFarland standard).[9] This suspension is then further diluted in the broth medium.

• Inoculation : A standardized volume of the fungal inoculum is added to each well of the microtiter plate containing the serially diluted antifungal agent. A growth control well (no drug) and a sterility control well (no inoculum) are included.

• Incubation : The plate is incubated at a specified temperature (e.g., 35°C) for a defined period (e.g., 24-48 hours).[7][10]

• MIC Determination : The MIC is determined as the lowest concentration of the antifungal agent that causes a complete inhibition of visible growth.[6][7]

In Vivo Murine Model of Disseminated Candidiasis

Animal models are crucial for evaluating the in vivo efficacy of antifungal drugs.[8][11]

• Animals : Immunocompromised mice (e.g., neutropenic) are commonly used to establish a systemic infection.[8][12] Immunosuppression can be induced by agents like cyclophosphamide.[12]

• Infection : Mice are infected intravenously with a standardized inoculum of Candida species.[8]

• Treatment : Treatment with different formulations and dosages of Amphotericin B is initiated at a specific time point post-infection. The drug can be administered through various routes, such as intraperitoneally.[8] A control group receives a placebo.

• Outcome Assessment : Efficacy is assessed by monitoring survival rates over a defined period (e.g., 14-21 days) and by determining the fungal burden in target organs (e.g., kidneys) at the end of the study.[13] For fungal burden assessment, organs are homogenized, and colony-forming units (CFU) are counted by plating serial dilutions.

The following diagram outlines the general workflow for an in vivo efficacy study.

General Workflow for In Vivo Efficacy Testing.

References

• 1. Pharmacokinetics and Pharmacodynamics of Amphotericin B Deoxycholate, Liposomal Amphotericin B, and Amphotericin B Lipid Complex in an In Vitro Model of Invasive Pulmonary Aspergillosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics and pharmacodynamics of amphotericin B deoxycholate, liposomal amphotericin B, and amphotericin B lipid complex in an in vitro model of invasive pulmonary aspergillosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Correlation of in vitro and in vivo susceptibility of Candida albicans to amphotericin B and natamycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Lack of correlation of in vitro amphotericin B susceptibility testing with outcome in a murine model of Aspergillus infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ifyber.com [ifyber.com]
• 7. academic.oup.com [academic.oup.com]
• 8. Pharmacodynamics of Amphotericin B in a Neutropenic-Mouse Disseminated-Candidiasis Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Evaluation of Amphotericin B Interpretive Breakpoints for Candida Bloodstream Isolates by Correlation with Therapeutic Outcome - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Experimental In Vivo Models of Candidiasis | MDPI [mdpi.com]
• 12. In Vivo Efficacy of Amphotericin B against Four Candida auris Clades [mdpi.com]
• 13. In Vitro and In Vivo Antifungal Activity of AmBisome Compared to Conventional Amphotericin B and Fluconazole against Candida auris - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to a Novel UHPLC-MS/MS Method for the Quantification of Amphotericin B

In the dynamic field of pharmaceutical analysis, the development of rapid, sensitive, and reliable analytical methods is paramount for accurate drug quantification. This guide provides a detailed comparison between a traditional High-Performance Liquid Chromatography with UV detection (HPLC-UV) method and a newly validated Ultra-High-Performance Liquid Chromatography-tandem Mass Spectrometry (UHPLC-MS/MS) method for the quantification of Amphotericin B (AmB) in biological matrices. This document is intended for researchers, analytical scientists, and drug development professionals seeking to optimize their bioanalytical workflows.

Performance Comparison

The transition from conventional HPLC-UV to UHPLC-MS/MS offers significant enhancements in sensitivity, specificity, and sample throughput. The following table summarizes the key performance parameters validated for both methodologies.

Validation Parameter	Traditional HPLC-UV Method	New UHPLC-MS/MS Method	Advantage of New Method
Linearity (r²)	>0.998	>0.999	Higher degree of linearity
Range	0.1 - 20.0 µg/mL	0.5 - 500.0 ng/mL	Broader dynamic range
Lower Limit of Quantification (LLOQ)	0.1 µg/mL	0.5 ng/mL	~200x greater sensitivity
Accuracy (% Recovery)	88.5% - 105.4%	95.7% - 104.2%	Improved accuracy
Precision (%RSD)	< 15%	< 10%	Higher precision
Specificity	Moderate (Prone to interference)	High (Mass-based detection)	Significantly reduced interference
Analysis Run Time	~15 minutes	~4 minutes	~4x faster analysis
Sample Volume	~100 µL	~25 µL	Reduced sample requirement

Experimental Protocols

Traditional HPLC-UV Method Protocol

This method is based on established protocols for the quantification of AmB in plasma.

• Sample Preparation:

  • To 100 µL of plasma sample, add 200 µL of a precipitation agent (e.g., acetonitrile (B52724) or methanol) to deproteinize the sample.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Collect the supernatant and inject 20 µL into the HPLC system.

• Chromatographic Conditions:

  • Instrument: Standard HPLC system with a UV/Vis detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A mixture of acetate (B1210297) buffer and an organic solvent like acetonitrile/methanol (B129727) in a 60:40 (v/v) ratio.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 405 nm.

  • Column Temperature: 30 °C.

New UHPLC-MS/MS Method Protocol

This novel method leverages the power of mass spectrometry for enhanced sensitivity and specificity.

• Sample Preparation:

  • To 25 µL of plasma, add 100 µL of an internal standard solution in methanol for protein precipitation.

  • Vortex for 30 seconds.

  • Centrifuge at 12,000 rpm for 5 minutes.

  • Transfer the supernatant to a new vial and inject 5 µL into the UHPLC-MS/MS system.

• UHPLC-MS/MS Conditions:

  • Instrument: UHPLC system coupled to a triple quadrupole mass spectrometer.

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: Gradient elution using 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Flow Rate: 0.4 mL/min.

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • MRM Transitions:

    • Amphotericin B: Precursor ion → Product ion (e.g., 924.5 → 743.4 m/z).

    • Internal Standard: Specific precursor → product ion transition.

Methodology and Workflow Visualizations

The following diagrams illustrate the workflow of the new UHPLC-MS/MS method and the logical advantages it presents over traditional approaches.

Caption: Workflow diagram for the new UHPLC-MS/MS method.

Caption: Logical advantages of the new UHPLC-MS/MS method.

A Comparative Guide to the Immunomodulatory Effects of Amphotericin B Formulations

For Researchers, Scientists, and Drug Development Professionals

Amphotericin B (AmB) remains a cornerstone in the treatment of invasive fungal infections. However, its clinical use is often limited by significant infusion-related toxicities and nephrotoxicity. To mitigate these adverse effects, several lipid-based formulations have been developed. Beyond their improved safety profiles, these formulations exhibit distinct immunomodulatory properties that can influence their overall therapeutic efficacy. This guide provides an objective comparison of the immunomodulatory effects of different AmB formulations, supported by experimental data, detailed methodologies, and visual representations of key biological pathways and workflows.

Executive Summary

Conventional amphotericin B deoxycholate (C-AmB or D-AMB) is known to induce a potent pro-inflammatory response, contributing to its characteristic infusion-related side effects. Lipid-based formulations, including liposomal AmB (L-AmB), AmB lipid complex (ABLC), and AmB colloidal dispersion (ABCD), have been developed to reduce this toxicity. These formulations demonstrate a more nuanced interaction with the immune system, often resulting in an attenuated or altered cytokine response compared to C-AmB. These differences are largely attributed to their distinct physicochemical properties, which influence their interaction with host immune cells and the subsequent activation of pattern recognition receptors like Toll-like receptors (TLRs).

Data Presentation: Comparative Cytokine Induction

The following tables summarize the in vitro effects of different AmB formulations on the production of key pro- and anti-inflammatory cytokines by human monocytes/peripheral blood mononuclear cells (PBMCs). The data is compiled from studies measuring cytokine protein levels in cell culture supernatants.

Table 1: Pro-Inflammatory Cytokine Production in Response to Amphotericin B Formulations

Cytokine	Conventional AmB (D-AMB)	Liposomal AmB (L-AmB)	AmB Lipid Complex (ABLC)	AmB Colloidal Dispersion (ABCD)
TNF-α	↑↑ (Significant Increase)	↓ or ↔ (Decrease or No Effect)	↓ or ↔ (Decrease or No Effect)	↑ (Increase)
IL-1β	↑ (Significant Increase)[1]	↓ or ↔ (Decrease or No Effect)[1]	↓ or ↔ (Decrease or No Effect)[1]	↑ (Significant Increase)[1]
IL-6	↑ (Increase)	↔ (No significant effect)	↔ (No significant effect)	↑ (Increase)
IL-8	↑ (Increase)	↔ (No significant effect)	↔ (No significant effect)	↑ (Increase)
MCP-1	↑ (Significant Increase)[1]	↔ (No Effect)[1]	↔ (No Effect)[1]	↑ (Significant Increase)[1]

Arrow indicators represent the relative change in cytokine production compared to untreated control cells. Data is synthesized from semi-quantitative and quantitative studies.[1]

Table 2: Anti-Inflammatory Cytokine and Chemokine Profile

Cytokine/Chemokine	Conventional AmB (D-AMB)	Liposomal AmB (L-AmB)	AmB Lipid Complex (ABLC)	AmB Colloidal Dispersion (ABCD)
IL-1ra	↓ (Significant Decrease)[1]	↓ (Significant Decrease)[1]	↓ (Decrease at higher concentrations)[1]	↔ (No significant effect)
IL-1ra/IL-1β Ratio	↓↓ (Significant Decrease)[1]	↔ (No significant change)[1]	↑ (Tendency to increase)[1]	↓ (Decrease)

The IL-1ra/IL-1β ratio is an indicator of the pro- versus anti-inflammatory balance, with a lower ratio suggesting a more pro-inflammatory state.[1]

Signaling Pathways of Amphotericin B-Induced Immunomodulation

The immunomodulatory effects of AmB formulations are primarily mediated through the activation of Toll-like receptors (TLRs) on the surface of immune cells, particularly monocytes and macrophages. Conventional AmB predominantly signals through a TLR2-dependent pathway, leading to a strong pro-inflammatory response. In contrast, lipid formulations, particularly L-AmB, are suggested to divert signaling towards TLR4, which may contribute to their altered and often attenuated cytokine profiles.[2][3]

Caption: Differential TLR signaling by AmB formulations.

Experimental Protocols

Isolation of Human Peripheral Blood Mononuclear Cells (PBMCs)

This protocol describes the isolation of PBMCs from whole blood using Ficoll-Paque density gradient centrifugation, a standard method for obtaining a mixed population of lymphocytes and monocytes.

Materials:

• Human whole blood collected in heparinized tubes

• Phosphate-Buffered Saline (PBS), sterile

• Ficoll-Paque PLUS

• 50 mL conical tubes

• Centrifuge with a swinging-bucket rotor

• Sterile pipettes

Procedure:

• Dilute the whole blood 1:1 with sterile PBS in a 50 mL conical tube.

• Carefully layer 15 mL of Ficoll-Paque PLUS underneath the diluted blood by placing the pipette tip at the bottom of the tube.

• Centrifuge at 400 x g for 30-40 minutes at room temperature with the brake off.

• After centrifugation, four distinct layers will be visible. Carefully aspirate the upper layer (plasma) and transfer the buffy coat (the cloudy layer containing PBMCs) to a new 50 mL conical tube.

• Wash the isolated PBMCs by adding 3 volumes of PBS and centrifuging at 100-250 x g for 10 minutes at room temperature.

• Discard the supernatant and resuspend the cell pellet in the desired culture medium.

• Perform a cell count and viability assessment using a hemocytometer and trypan blue exclusion.

In Vitro Stimulation of Monocyte-Enriched PBMCs

This protocol outlines the stimulation of monocyte-enriched PBMCs with different AmB formulations to induce cytokine production.

Materials:

• Isolated PBMCs

• Complete RPMI 1640 medium (supplemented with 10% FBS, 1% Penicillin-Streptomycin)

• Amphotericin B formulations (D-AMB, L-AmB, ABLC, ABCD)

• 24-well tissue culture plates

• CO₂ incubator (37°C, 5% CO₂)

Procedure:

• Seed 1 x 10⁶ PBMCs in 1 mL of complete RPMI 1640 medium into each well of a 24-well plate.

• Allow the monocytes to adhere by incubating the plate for 2 hours at 37°C in a 5% CO₂ incubator.

• After incubation, gently wash the wells with warm PBS to remove non-adherent cells (lymphocytes), resulting in a monocyte-enriched culture.

• Add 1 mL of fresh complete RPMI 1640 medium to each well.

• Prepare stock solutions of the different AmB formulations and add them to the wells at the desired final concentrations (e.g., 1-5 µg/mL for D-AMB and 5-25 µg/mL for lipid formulations).[1] Include an untreated control.

• Incubate the plates for the desired time period (e.g., 4-24 hours) at 37°C in a 5% CO₂ incubator.

• After incubation, collect the cell culture supernatants by centrifugation at 400 x g for 10 minutes.

• Store the supernatants at -80°C until cytokine analysis.

Cytokine Quantification by Enzyme-Linked Immunosorbent Assay (ELISA)

This protocol provides a general procedure for quantifying the concentration of a specific cytokine (e.g., TNF-α) in cell culture supernatants using a sandwich ELISA.

Materials:

• ELISA plate pre-coated with a capture antibody specific for the cytokine of interest

• Collected cell culture supernatants

• Recombinant cytokine standard

• Detection antibody conjugated to biotin

• Streptavidin-HRP (Horseradish Peroxidase)

• TMB (3,3',5,5'-Tetramethylbenzidine) substrate solution

• Stop solution (e.g., 2N H₂SO₄)

• Wash buffer (PBS with 0.05% Tween-20)

• Assay diluent (e.g., PBS with 1% BSA)

• Microplate reader

Procedure:

• Prepare a standard curve by performing serial dilutions of the recombinant cytokine standard in assay diluent.

• Add 100 µL of standards, controls, and cell culture supernatants to the appropriate wells of the ELISA plate.

• Incubate for 2 hours at room temperature.

• Wash the plate three times with wash buffer.

• Add 100 µL of the biotinylated detection antibody to each well and incubate for 1 hour at room temperature.

• Wash the plate three times with wash buffer.

• Add 100 µL of Streptavidin-HRP to each well and incubate for 30 minutes at room temperature in the dark.

• Wash the plate three times with wash buffer.

• Add 100 µL of TMB substrate solution to each well and incubate for 15-30 minutes at room temperature in the dark, or until a color change is observed.

• Add 50 µL of stop solution to each well to stop the reaction.

• Read the absorbance at 450 nm using a microplate reader.

• Calculate the cytokine concentrations in the samples by interpolating from the standard curve.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for comparing the immunomodulatory effects of different Amphotericin B formulations.

Caption: Workflow for assessing AmB immunomodulation.

Conclusion

The choice of Amphotericin B formulation can have a significant impact on the host immune response. Conventional AmB induces a strong pro-inflammatory cytokine cascade, which is linked to its infusion-related toxicities. Lipid-based formulations, particularly L-AmB and ABLC, demonstrate a more favorable immunomodulatory profile, with an attenuated pro-inflammatory response. This differential immunomodulation is, at least in part, due to altered engagement of Toll-like receptors. Understanding these differences is crucial for the rational design of antifungal therapies and the development of new formulations with optimized efficacy and safety profiles. The experimental protocols and data presented in this guide provide a framework for the continued investigation of the complex interplay between Amphotericin B formulations and the host immune system.

References

• 1. Differential Expression of Cytokines and Chemokines in Human Monocytes Induced by Lipid Formulations of Amphotericin B - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The impact of antifungals on toll-like receptors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Meta-Analysis of Amphotericin B Formulations in Clinical Trials

A comprehensive review of the clinical efficacy and toxicity profiles of conventional Amphotericin B deoxycholate and its lipid-based formulations, providing researchers, scientists, and drug development professionals with a consolidated guide to their comparative performance in the treatment of invasive fungal infections.

The advent of lipid-based formulations of Amphotericin B has marked a significant advancement in the management of invasive fungal infections, offering alternatives to the highly effective but notoriously toxic conventional formulation, Amphotericin B deoxycholate (C-AMB). This guide provides a meta-analytical overview of clinical trial data for the principal formulations: C-AMB, Liposomal Amphotericin B (L-AMB), Amphotericin B Lipid Complex (ABLC), and Amphotericin B Colloidal Dispersion (ABCD), the last of which is no longer commercially available.

Comparative Efficacy

Meta-analyses of numerous clinical trials have consistently shown that the lipid-based formulations of Amphotericin B are at least as effective as conventional Amphotericin B in treating a variety of invasive fungal infections.[1][2][3] However, demonstrating a clear superiority in efficacy for any one formulation over another has been challenging due to heterogeneity in study designs, patient populations, and endpoint definitions across trials.[1][2]

For instance, in the context of empiric therapy for febrile neutropenia, lipid formulations did not show a survival benefit over C-AMB but were associated with a reduction in breakthrough fungal infections.[1] In documented invasive fungal infections, particularly in patients with hematological malignancies, randomized trials have not demonstrated a mortality benefit with lipid formulations.[1] The results from meta-analyses on this topic have been conflicting.[1][2]

A notable exception was observed in HIV-infected patients with disseminated histoplasmosis, where L-AMB demonstrated significantly better clinical success and mortality rates compared to C-AMB.[1][2] Conversely, for the treatment of AIDS-associated acute cryptococcal meningitis, lipid preparations were not found to be significantly better than C-AMB in terms of clinical or microbiological outcomes.[1][2]

A network meta-analysis of 25 randomized controlled trials involving 2996 patients found no significant differences among any of the Amphotericin B formulations concerning cure rates or mortality.[4][5]

Comparative Toxicity Profile

The most significant advantage of the lipid-based formulations lies in their improved safety profile, particularly with regard to nephrotoxicity.

Nephrotoxicity: Numerous studies and meta-analyses have unequivocally demonstrated that L-AMB, ABLC, and ABCD are significantly less nephrotoxic than C-AMB.[1][2][6][7][8] This reduced risk of kidney damage is a primary driver for the clinical preference for lipid formulations, especially in patients with pre-existing renal impairment or those receiving other nephrotoxic agents.[7][8] When comparing the lipid formulations, some evidence suggests that L-AMB is associated with less nephrotoxicity than ABLC.[9]

Infusion-Related Reactions: These reactions, characterized by fever and chills, are a common side effect of Amphotericin B. L-AMB has been shown to cause fewer infusion-related reactions compared to C-AMB.[1][2] In contrast, ABCD was associated with equivalent or even more frequent infusion-related reactions than the conventional formulation, which contributed to the cessation of at least one clinical trial.[1][2]

Data Summary Tables

Table 1: Comparative Efficacy of Amphotericin B Formulations

Indication	C-AMB	L-AMB	ABLC	ABCD	Key Findings
Empiric Febrile Neutropenia	Baseline	Equivalent	Equivalent	Equivalent	Lipid formulations show fewer breakthrough infections.[1]
Invasive Aspergillosis	Baseline	Equivalent	Equivalent	Equivalent	No significant difference in overall response or mortality in most comparative trials.[1]
Invasive Candidiasis	Baseline	Equivalent	Equivalent	Equivalent	Efficacy is generally comparable across formulations.
Cryptococcal Meningitis (AIDS)	Baseline	Not Superior	Not Superior	Not Superior	No significant difference in clinical or microbiological outcomes.[1][2]
Disseminated Histoplasmosis (HIV)	Baseline	Superior	Not directly compared	Not directly compared	L-AMB showed improved clinical success and mortality.[1][2]

Table 2: Comparative Toxicity of Amphotericin B Formulations

Adverse Event	C-AMB	L-AMB	ABLC	ABCD	Key Findings
Nephrotoxicity	High	Low	Low-Moderate	Low	All lipid formulations are significantly less nephrotoxic than C-AMB.[1][2][7][8] L-AMB may be less nephrotoxic than ABLC.[9]
Infusion-Related Reactions (Fever, Chills)	High	Low	Moderate	High	L-AMB is associated with the fewest infusion-related reactions.[1][2] ABCD had the highest rates.[1][2]

Experimental Protocols

The methodologies of clinical trials comparing Amphotericin B formulations share common frameworks, although specific inclusion criteria, endpoints, and dosing regimens may vary.

General Clinical Trial Design for Invasive Fungal Infections:

• Study Design: Typically, these are randomized, double-blind, multicenter clinical trials.

• Patient Population: Patients with proven or probable invasive fungal infections, often with underlying conditions such as hematologic malignancy, neutropenia, or HIV infection.[10]

• Intervention: Comparison of a lipid-based Amphotericin B formulation against C-AMB or another lipid formulation. Dosing regimens are a critical variable, with lipid formulations generally administered at higher doses (e.g., 3-5 mg/kg/day for L-AMB and ABLC) compared to C-AMB (e.g., 0.7-1.0 mg/kg/day).[1][2]

• Primary Endpoints:

  • Overall Response: A composite measure including clinical and microbiological resolution of the fungal infection.

  • All-Cause Mortality: Death from any cause within a specified timeframe (e.g., 12 weeks).

• Secondary Endpoints:

  • Mycological Cure: Eradication of the baseline fungal pathogen.

  • Incidence of Nephrotoxicity: Often defined as a doubling of serum creatinine (B1669602) from baseline or an increase to a specific threshold.[7]

  • Incidence of Infusion-Related Reactions: Documented episodes of fever, chills, and rigors during or shortly after drug administration.

• Data Analysis: Statistical analyses are performed to compare the efficacy and safety outcomes between the treatment arms, often using intention-to-treat and per-protocol populations.

Visualizations

Caption: Workflow of a systematic review and meta-analysis.

Caption: Structural differences in Amphotericin B formulations.

References

• 1. Amphotericin B formulations: a comparative review of efficacy and toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benthamopen.com [benthamopen.com]
• 4. researchgate.net [researchgate.net]
• 5. Efficacy and safety of amphotericin B formulations: a network meta-analysis and a multicriteria decision analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]
• 8. Amphotericin B deoxycholate versus liposomal amphotericin B: effects on kidney function - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Comparative Efficacy of Amphotericin B Lipid Complex and Liposomal Amphotericin B for the Treatment of Invasive Fungal Infections in HSCT Recipients and other Immunocompromised Patient Populations with Hematologic Malignancies: A Critical Review [benthamopenarchives.com]
• 10. academic.oup.com [academic.oup.com]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of Amb, (+/-)-

Disclaimer: The term "Amb, (+/-)-" is ambiguous and may refer to multiple chemical compounds. This guide provides disposal procedures for AMB-PINACA , a synthetic cannabinoid often used in research settings. It is crucial to verify the specific identity of the substance you are working with and consult its Safety Data Sheet (SDS) before following these procedures. These guidelines are intended for researchers, scientists, and drug development professionals.

The proper disposal of research chemicals is paramount for laboratory safety and environmental protection. Adherence to established protocols minimizes risks of contamination and ensures regulatory compliance.

Step-by-Step Disposal Protocol for AMB-PINACA

Following a structured disposal protocol is a critical aspect of laboratory best practices, even for substances not classified as hazardous.

1. Waste Identification and Segregation:

• Clearly label a dedicated waste container as "AMB-PINACA Waste."

• Ensure that only AMB-PINACA and materials directly contaminated with it (e.g., gloves, weighing papers, pipette tips) are placed in this designated container.

• Do not mix AMB-PINACA waste with other waste streams, particularly hazardous materials like solvents, heavy metals, or reactive chemicals.[1][2]

2. Container Management:

• Select a waste container that is chemically compatible with AMB-PINACA. A high-density polyethylene (B3416737) (HDPE) container is a suitable choice.[1]

• Keep the waste container securely sealed when not in immediate use to prevent spills and accidental exposure.[3][4]

• Store the waste container in a designated, well-ventilated area, away from incompatible substances.[4]

3. Final Disposal Pathway:

• For small quantities of non-hazardous research chemical waste, the recommended disposal method is through a licensed professional waste management contractor.

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for the collection and disposal of the waste.[5]

• Under no circumstances should chemical waste be disposed of down the drain or in regular trash unless explicitly permitted by your institution's EHS office and local regulations.[5][6]

Summary of Disposal Procedures

For quick reference, the following table summarizes the key aspects of AMB-PINACA disposal.

Parameter	Guideline
Waste Category	Non-Hazardous Chemical Waste
Primary Container	Chemically compatible, sealed container (e.g., HDPE)
Labeling	"AMB-PINACA Waste" with contents clearly identified
Storage Location	Designated, well-ventilated satellite accumulation area
Disposal Method	Collection by a licensed professional waste management contractor

Disposal Workflow

The following flowchart illustrates the decision-making process and procedural steps for the proper disposal of AMB-PINACA.

Caption: Workflow for the proper disposal of Amb, (+-)-.

References

• 1. danielshealth.com [danielshealth.com]
• 2. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
• 4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 5. odu.edu [odu.edu]
• 6. vumc.org [vumc.org]

Personal protective equipment for handling Amb, (+-)-

Essential Safety and Handling Guide for Amb, (+-)-

Disclaimer: The term "Amb, (+-)-" is ambiguous and may refer to several different chemical substances with varying degrees of hazard. This guide primarily focuses on the safe handling of Figure 4 HI TEMP 300-AMB , a substance with a detailed and readily available Safety Data Sheet (SDS) indicating significant potential hazards. It is imperative to identify the exact substance you are working with and consult its specific SDS before undertaking any handling, storage, or disposal procedures. The information provided herein should be used as a general guideline and not as a substitute for a substance-specific SDS.

This document provides essential safety protocols, operational guidelines, and disposal plans for handling materials identified as "Amb," with a focus on a high-hazard scenario to ensure a comprehensive safety margin.

Personal Protective Equipment (PPE)

When handling substances with potential hazards such as skin and eye irritation, sensitization, and organ toxicity, a stringent PPE protocol is mandatory. The following table summarizes the required PPE for handling Figure 4 HI TEMP 300-AMB, which serves as a conservative baseline.

Body Part	PPE Specification	Standard/Material
Hands	Impervious chemical-resistant gloves	Nitrile
Eyes/Face	Safety glasses with side shields or chemical goggles	ANSI Z87.1
Body	Lab coat, apron, and closed-toe shoes	---
Respiratory	Use in a well-ventilated area. If ventilation is inadequate, use a certified respirator.	NIOSH-approved

Table 1: Personal Protective Equipment Requirements

Operational Plan: Step-by-Step Handling and Storage

A systematic approach to handling and storage is crucial to minimize exposure and ensure a safe laboratory environment.

1. Preparation and Engineering Controls:

• Ensure the work area is well-ventilated. Use of a chemical fume hood is recommended.[1]

• Verify that an eyewash station and safety shower are readily accessible.

• Keep the material away from heat, sparks, and open flames.[1]

2. Handling Procedure:

• Wear all required PPE as specified in Table 1.

• Avoid direct contact with skin and eyes.[1]

• Do not inhale vapors or mists.[1]

• When using the substance, do not eat, drink, or smoke.

• Wash hands thoroughly with soap and cold water after handling.

3. Storage:

• Store the material in its original, tightly sealed container.[1]

• Keep in a cool, dry, and well-ventilated area.[1]

• Store away from direct sunlight and UV light sources.[1]

• Storage temperature should be below 35°C (95°F).[1]

Disposal Plan

Improper disposal of chemical waste can have serious environmental and health consequences. Follow these steps for the safe disposal of "Amb" and related materials.

1. Waste Collection:

• Collect all waste material, including unused product and contaminated items (e.g., gloves, wipes), in a designated and clearly labeled hazardous waste container.[1]

2. Spill Management:

• In case of a spill, wear appropriate PPE and absorb the spillage with inert materials (e.g., sand, earth).[1]

• Place the absorbed material into a sealed container for disposal.[1]

• Ventilate the area of the spill.[1]

3. Final Disposal:

• Dispose of the hazardous waste container in accordance with all local, state, and federal regulations.[1][2]

• Contact a licensed waste disposal company for pickup and proper disposal.

Experimental Protocols: Emergency First Aid

In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route	First Aid Protocol
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
Skin Contact	Remove contaminated clothing and wash the affected area with soap and water. If skin irritation or a rash occurs, seek medical attention.[1]
Inhalation	Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if respiratory irritation persists.
Ingestion	Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

Table 2: Emergency First Aid Procedures

Visual Workflow for Safe Handling of "Amb"

The following diagram illustrates the key stages of safely handling "Amb," from initial receipt to final disposal.

Caption: Workflow for safe handling of "Amb".

Note on Synthetic Cannabinoids: If "Amb, (+-)-" refers to a synthetic cannabinoid such as AMB-FUBINACA, be aware that these substances can have potent psychoactive effects and their toxicological properties are often not well-documented.[3][4] Handling of these compounds requires strict adherence to safety protocols to prevent accidental exposure through inhalation, ingestion, or skin contact.[5][6] Always handle such materials in a controlled laboratory setting with appropriate engineering controls and personal protective equipment.

References

• 1. abc3d.cz [abc3d.cz]
• 2. printer-docs-public.s3.amazonaws.com [printer-docs-public.s3.amazonaws.com]
• 3. health.govt.nz [health.govt.nz]
• 4. Overview of Synthetic Cannabinoids ADB-FUBINACA and AMB-FUBINACA: Clinical, Analytical, and Forensic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
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